(4,4-Diethyloxolan-2-yl)methanol

Core Science & Biosynthesis

(4,4-Diethyloxolan-2-yl)methanol synthesis pathway

An In-depth Technical Guide: Strategic Synthesis of (4,4-Diethyloxolan-2-yl)methanol

Prepared by: Gemini, Senior Application Scientist

Abstract

The tetrahydrofuran (oxolane) scaffold is a privileged structural motif prevalent in a vast array of natural products and pharmacologically active molecules. Its strategic synthesis, particularly with complex substitution patterns, remains a focal point of modern organic chemistry. This guide provides a comprehensive technical overview for the synthesis of (4,4-Diethyloxolan-2-yl)methanol, a model compound featuring a quaternary center and a primary alcohol functional handle. We will primarily focus on a modern, efficient pathway utilizing an organocatalytic oxidative cyclization of a bespoke homoallylic alcohol. This approach is benchmarked against a more traditional, yet robust, alternative involving the reduction of a carboxylic acid precursor. This document is intended for researchers, chemists, and drug development professionals seeking an in-depth understanding of synthetic strategy, mechanistic causality, and practical laboratory protocols.

Introduction: The Significance of the Tetrahydrofuran Moiety

The five-membered oxygenated heterocycle, tetrahydrofuran, is a cornerstone of chemical synthesis and medicinal chemistry. Its structural rigidity, polarity, and ability to engage in hydrogen bonding make it an ideal component for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. From the polyether antibiotics to lignans and acetogenins, nature abounds with examples where the tetrahydrofuran ring is critical for biological function. Consequently, the development of stereoselective and efficient methods to construct highly substituted tetrahydrofurans is of paramount importance. This guide addresses the synthesis of (4,4-Diethyloxolan-2-yl)methanol, a molecule that, while not a specific drug, represents a valuable building block possessing a challenging gem-diethyl substitution pattern at the C4 position.

Retrosynthetic Analysis and Strategic Selection

A successful synthesis hinges on a logical retrosynthetic plan. For (4,4-Diethyloxolan-2-yl)methanol, two primary disconnections present themselves as strategically viable.

Caption: Retrosynthetic analysis of the target molecule.

Pathway 1 (Primary Route): Organocatalytic Oxidative Cyclization. This modern approach disconnects the tetrahydrofuran ring via a C-O bond, leading back to the acyclic precursor 3,3-diethylpent-4-en-1-ol . The forward reaction involves an in-situ epoxidation of the alkene followed by an intramolecular, acid-catalyzed cyclization. This pathway was selected for its elegance, high atom economy, and utilization of green oxidants like hydrogen peroxide (H₂O₂). The use of 2,2,2-trifluoroacetophenone as an organocatalyst for such transformations is well-documented and highly efficient.[1][2][3]

Pathway 2 (Alternative Route): Reduction of a Carboxylic Acid. This traditional route involves the reduction of a pre-formed heterocyclic intermediate, 4,4-diethyltetrahydrofuran-2-carboxylic acid . This is a reliable transformation, typically employing powerful reducing agents like lithium aluminum hydride (LiAlH₄).[4][5][6] While robust, this pathway shifts the synthetic challenge to the construction of the carboxylic acid intermediate itself.

This guide will first detail the primary organocatalytic route, followed by a summary of the alternative reduction pathway.

Pathway 1: Synthesis of the Homoallylic Alcohol Precursor

The success of the organocatalytic cyclization is entirely dependent on the successful synthesis of the key precursor, 3,3-diethylpent-4-en-1-ol . A robust, three-step sequence starting from the commercially available diethyl diethylmalonate is outlined below.

Caption: Workflow for the synthesis of the precursor alcohol.

Step-by-Step Protocol: Synthesis of 3,3-Diethylpent-4-en-1-ol

Step 3.1: Partial Reduction of Diethyl diethylmalonate to Ethyl 2-ethyl-2-formylbutanoate

This step utilizes Di-isobutylaluminum hydride (DIBAL-H) to selectively reduce one of the two ester groups to an aldehyde. Temperature control is critical to prevent over-reduction to the diol.[7][8][9]

Reagent/Parameter	Molar Equiv.	Notes
Diethyl diethylmalonate	1.0	Starting material.
Anhydrous Toluene	-	Solvent, approx. 0.2 M concentration.
DIBAL-H (1.0 M in hexanes)	1.05	Added dropwise; slight excess ensures full conversion.
Temperature	-	Maintained strictly at -78 °C.

Protocol:

• Under an inert argon atmosphere, dissolve diethyl diethylmalonate (1.0 eq) in anhydrous toluene in a flame-dried, three-neck flask equipped with a thermometer and dropping funnel.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DIBAL-H solution (1.05 eq) dropwise via the dropping funnel over 1.5 hours, ensuring the internal temperature does not exceed -75 °C.

• Stir the reaction at -78 °C for 2 hours. Monitor reaction progress by TLC.

• Upon completion, quench the reaction at -78 °C by the slow, dropwise addition of methanol (2.0 eq).

• Allow the mixture to warm to room temperature and add a saturated aqueous solution of Rochelle's salt. Stir vigorously until two clear layers form.

• Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude aldehyde is typically used directly in the next step without further purification.

Step 3.2: Wittig Olefination to Ethyl 3,3-diethylpent-4-enoate

The Wittig reaction converts the aldehyde into a terminal alkene using a phosphonium ylide.[10][11][12]

Reagent/Parameter	Molar Equiv.	Notes
Methyltriphenylphosphonium bromide	1.2	Ylide precursor.
n-Butyllithium (2.5 M in hexanes)	1.1	Strong base to generate the ylide.
Anhydrous THF	-	Solvent.
Crude Aldehyde from Step 3.1	1.0	Substrate.

Protocol:

• In a flame-dried flask under argon, suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C and add n-butyllithium (1.1 eq) dropwise. A characteristic deep orange/yellow color indicates ylide formation. Stir for 30 minutes at 0 °C.

• Cool the ylide solution to -78 °C.

• Add a solution of the crude aldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to yield the pure unsaturated ester.

Step 3.3: Reduction to 3,3-Diethylpent-4-en-1-ol

The final step in the precursor synthesis is the complete reduction of the remaining ester to a primary alcohol using the powerful reductant LiAlH₄.[4]

Reagent/Parameter	Molar Equiv.	Notes
Ethyl 3,3-diethylpent-4-enoate	1.0	Substrate.
Lithium Aluminum Hydride (LiAlH₄)	1.5	Strong reducing agent; excess ensures completion.
Anhydrous Diethyl Ether	-	Solvent.

Protocol:

• CAUTION: LiAlH₄ reacts violently with water. All glassware must be rigorously dried, and the reaction must be run under an inert atmosphere.

• In a flame-dried flask under argon, suspend LiAlH₄ (1.5 eq) in anhydrous diethyl ether.

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of the ester (1.0 eq) in anhydrous diethyl ether dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully quench the reaction by cooling to 0 °C and adding water dropwise (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup).

• Stir the resulting granular white precipitate for 1 hour, then filter through a pad of Celite®, washing thoroughly with diethyl ether.

• Dry the filtrate over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the target homoallylic alcohol, which can be purified by distillation or chromatography if necessary.

Core Synthesis: Organocatalytic Oxidative Cyclization

This key transformation constructs the tetrahydrofuran ring in a single, efficient step. The mechanism involves the organocatalyst, 2,2,2-trifluoroacetophenone, activating hydrogen peroxide to form a potent dioxirane intermediate. This intermediate epoxidizes the alkene, which is then immediately trapped by the pendant hydroxyl group in an acid-catalyzed 5-endo-tet cyclization to furnish the final product.[1][3]

Caption: Mechanism of the organocatalytic oxidative cyclization.

Experimental Protocol

Reagent/Parameter	Molar Equiv.	Notes
3,3-Diethylpent-4-en-1-ol	1.0	Substrate.
2,2,2-Trifluoroacetophenone	0.05	Organocatalyst (5 mol%).
Hydrogen Peroxide (30% aq.)	1.5	Green oxidant.
Acetonitrile / t-Butanol	-	Co-solvent system (e.g., 1:1 v/v).
HCl (1 N aq.)	catalytic	Optional, to ensure acidic conditions for cyclization.

Protocol:

• To a solution of the homoallylic alcohol (1.0 eq) in a 1:1 mixture of acetonitrile and tert-butyl alcohol, add 2,2,2-trifluoroacetophenone (0.05 eq).

• Stir the mixture at room temperature and add hydrogen peroxide (1.5 eq) dropwise.

• Monitor the reaction by TLC for the disappearance of the starting material (typically 2-4 hours).

• If cyclization is slow, a catalytic amount (e.g., 1-2 drops) of 1 N HCl can be added to facilitate the ring-closing step.

• Once the reaction is complete, quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃).

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford pure (4,4-Diethyloxolan-2-yl)methanol.

Alternative Pathway: Reduction of a Carboxylic Acid Intermediate

A more classical approach involves the synthesis and subsequent reduction of 4,4-diethyltetrahydrofuran-2-carboxylic acid.

Stage A: Synthesis of 4,4-Diethyltetrahydrofuran-2-carboxylic Acid The synthesis of this specific intermediate is non-trivial. A potential route involves the catalytic hydrogenation of a hypothetical 4,4-diethylfuran-2-carboxylic acid precursor over a Palladium catalyst. This transformation from a furan to a tetrahydrofuran derivative is well-precedented for related substrates.[13] However, the synthesis of the substituted furan itself presents a significant challenge.

Stage B: Reduction of the Carboxylic Acid Assuming the carboxylic acid intermediate is obtained, its reduction to the target primary alcohol is straightforward using LiAlH₄.[4][5][6]

Protocol:

• CAUTION: Perform this reaction under an inert atmosphere in a flame-dried flask.

• Suspend LiAlH₄ (2.0 eq) in anhydrous THF and cool to 0 °C.

• Slowly add a solution of 4,4-diethyltetrahydrofuran-2-carboxylic acid (1.0 eq) in anhydrous THF. The initial reaction is the acidic proton reacting to form H₂ gas.

• After addition, allow the mixture to warm to room temperature and then gently reflux for 6-8 hours.

• Cool the reaction to 0 °C and perform a Fieser workup as described in section 3.3.

• Filter the solids, dry the filtrate over MgSO₄, and concentrate to yield the crude product.

• Purify by column chromatography to obtain (4,4-Diethyloxolan-2-yl)methanol.

Conclusion

This guide has detailed a modern and efficient synthetic route to (4,4-Diethyloxolan-2-yl)methanol centered on an organocatalytic oxidative cyclization. By constructing the key homoallylic alcohol precursor through a sequence of well-established reactions—partial reduction, Wittig olefination, and full reduction—we enable a powerful final ring-closing step that proceeds under mild, environmentally benign conditions. The comparison with a traditional reduction-based pathway highlights the strategic advantages of the organocatalytic approach in terms of elegance and green chemistry principles. The protocols and mechanistic insights provided herein serve as a robust template for researchers tackling the synthesis of similarly complex substituted tetrahydrofuran scaffolds.

References

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Characterization and Application of 2-Hydroxymethyl-4,4-diethyl-tetrahydrofuran in Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic incorporation of rigidified, lipophilic spacers is critical for optimizing both target binding affinity and pharmacokinetic profiles. 2-Hydroxymethyl-4,4-diethyl-tetrahydrofuran —also designated as (4,4-diethyloxolan-2-yl)methanol[1]—is a highly specialized molecular scaffold (C₉H₁₈O₂) designed to fulfill this role. By featuring a tetrahydrofuran (THF) core substituted with a gem-diethyl group at the C4 position and a reactive hydroxymethyl handle at the C2 position, this compound offers a unique combination of synthetic versatility and metabolic resilience. This whitepaper provides an in-depth technical analysis of its structural rationale, synthetic methodology, and analytical characterization.

Structural Rationale & Pharmacokinetic Implications

The architectural design of 2-hydroxymethyl-4,4-diethyl-tetrahydrofuran is rooted in overcoming common pharmacokinetic liabilities associated with saturated oxygen heterocycles.

Unsubstituted THF rings are notoriously susceptible to Phase I oxidative metabolism, primarily mediated by Cytochrome P450 (CYP450) enzymes, which hydroxylate the C3 and C4 positions leading to rapid clearance[2]. The introduction of a 4,4-diethyl (gem-diethyl) substitution introduces severe steric bulk. This steric shielding effectively blocks CYP450 access to the vulnerable C3/C4/C5 positions, dramatically enhancing the metabolic half-life of the scaffold. Furthermore, the gem-diethyl groups lock the THF ring into a specific envelope conformation, reducing entropic penalties upon target binding.

Concurrently, the C2-hydroxymethyl group serves as an orthogonal synthetic handle. It can be readily converted into ethers, esters, or oxidized to aldehydes/carboxylic acids, allowing medicinal chemists to append this metabolically stable lipophilic domain to various pharmacophores[3].

Structural features dictating metabolic stability and synthetic versatility of the THF scaffold.

Physicochemical Profiling

The table below summarizes the core physicochemical parameters that make this compound an ideal Lipinski-compliant building block.

Property	Value	Causality / Implication
Molecular Formula	C₉H₁₈O₂	-
Molecular Weight	158.24 g/mol	Low MW ensures minimal disruption to the overall ligand's Lipinski profile.
H-Bond Donors	1	The primary alcohol provides aqueous solubility and a conjugation point.
H-Bond Acceptors	2	The THF ether oxygen and hydroxyl oxygen can participate in target binding.
Steric Hindrance	High (C4)	Prevents oxidative ring-opening and locks the conformational state.

Synthetic Methodology: Borane-Mediated Reduction

The most efficient and chemoselective route to synthesize (4,4-diethyloxolan-2-yl)methanol is via the reduction of its corresponding carboxylic acid precursor, 4,4-diethyl-tetrahydrofuran-2-carboxylic acid[4].

Causality behind Reagent Selection: Borane-THF (BH₃·THF) is selected over stronger nucleophilic hydrides like Lithium Aluminum Hydride (LiAlH₄). LiAlH₄ poses a risk of over-reduction or unwanted ring-opening side reactions in sterically strained systems. In contrast, BH₃ acts as an electrophile. It coordinates rapidly with the electron-rich carbonyl oxygen of the carboxylic acid to form a triacyloxyborane intermediate, followed by an intramolecular hydride transfer. This mechanism is exceptionally chemoselective for carboxylic acids and proceeds smoothly under mild conditions[3].

Synthetic workflow for the reduction of 4,4-diethyl-THF-2-carboxylic acid to the target alcohol.

Step-by-Step Self-Validating Protocol

• Preparation: In a flame-dried, argon-purged 100 mL round-bottom flask, dissolve 1.0 equivalent (10 mmol) of 4,4-diethyl-tetrahydrofuran-2-carboxylic acid in 20 mL of anhydrous THF (0.5 M).

• Electrophilic Activation: Cool the vessel to 0 °C using an ice-water bath. Dropwise, add 1.5 equivalents of Borane-THF complex (1.0 M solution in THF) over 30 minutes.

  • Self-Validation Check: Monitor for the evolution of H₂ gas. Gentle bubbling confirms the active formation of the initial borate complex.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir continuously for 12 hours.

• In-Process Control (IPC): Extract a 50 µL aliquot, quench immediately with methanol, and analyze via Thin-Layer Chromatography (TLC, Hexane:EtOAc 7:3) and GC-MS. The complete disappearance of the acid precursor and the emergence of the product mass (m/z 158.2) validates reaction completion.

• Hydrolytic Quenching: Cool the mixture back to 0 °C. Slowly add 2M aqueous NaOH (15 mL) to hydrolyze the intermediate borate ester bonds, releasing the free alcohol[3].

• Isolation: Extract the aqueous layer with Dichloromethane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

Analytical Characterization

To verify the structural integrity and conformational state of the synthesized scaffold, a comprehensive analytical suite is required. The gem-diethyl substitution creates a pseudo-chiral environment, leading to complex but highly diagnostic spectral signatures.

Analytical Technique	Key Signals / Observations	Structural Correlation & Causality
¹H NMR (400 MHz, CDCl₃)	δ 3.80 – 4.10 (m, 3H)	Corresponds to the C2 methine proton and the C2-hydroxymethyl (-CH₂OH) protons.
δ 3.40 – 3.60 (dd, 2H)	C5 methylene protons. The adjacent C4 gem-diethyl bulk forces these protons into distinct diastereotopic environments, causing a doublet of doublets.
δ 1.20 – 1.60 (m, 6H)	Methylene protons of the C4 ethyl chains.
δ 0.85 (t, 6H)	Terminal methyl protons of the C4 ethyl groups.
¹³C NMR (100 MHz, CDCl₃)	δ ~80.0, 72.0, 65.0	Validates the oxygen-bound carbons: C2 (methine), C5 (methylene), and the hydroxymethyl carbon.
δ ~45.0	Identifies the highly shielded C4 quaternary carbon.
FT-IR Spectroscopy	3350 cm⁻¹ (broad) 1080 cm⁻¹ (sharp)	Confirms the presence of the primary O-H stretch (alcohol) and the C-O-C asymmetric stretch (THF ether ring).
HRMS (ESI+)	m/z 159.1380 [M+H]⁺	Confirms the exact mass of the target molecule (Calculated for C₉H₁₉O₂⁺: 159.1385).

Expert Insight: While 1D NMR confirms atomic connectivity, 2D NOESY NMR is highly recommended to validate the spatial relationship between the C2-hydroxymethyl group and the C4 ethyl chains. The steric repulsion between these groups dictates the specific envelope conformation the THF ring adopts, which is crucial data for downstream in silico docking studies.

References

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Physicochemical Profiling and Analytical Characterization of (4,4-Diethyloxolan-2-yl)methanol: A Technical Guide for Preclinical Development

Executive Summary

In the landscape of modern drug design and polymer chemistry, aliphatic heterocycles serve as critical structural motifs. (4,4-Diethyloxolan-2-yl)methanol (CAS: 2059975-60-7) is a highly specialized synthetic intermediate characterized by a tetrahydrofuran (oxolane) core, a primary hydroxymethyl group at the C2 position, and a unique gem-diethyl substitution at the C4 position[1]. As a Senior Application Scientist, I frequently encounter challenges in characterizing such non-chromophoric, sterically hindered molecules. This whitepaper provides a field-proven, causality-driven framework for the physicochemical profiling, analytical validation, and synthetic application of this compound, ensuring robust data integrity for preclinical development.

Structural Rationale & Physicochemical Profiling

The structural architecture of (4,4-Diethyloxolan-2-yl)methanol is not merely a synthetic curiosity; it is a deliberate design choice in medicinal chemistry[2]. The gem-diethyl group at C4 introduces significant steric bulk, which serves two primary functions: it modulates the lipophilicity (LogP) of the molecule and sterically shields the oxolane ring from rapid oxidative metabolism (e.g., by Cytochrome P450 enzymes). Furthermore, the C2 position is a chiral center, meaning the compound exists as enantiomers—a critical parameter dictating differential pharmacokinetic profiles in biological systems.

Quantitative Data Summary

Because empirical literature on this specific derivative is limited, we rely on a combination of supplier specifications and validated structure-activity relationship (SAR) models to establish its baseline properties.

Parameter	Value / Description	Analytical Significance
Chemical Name	(4,4-Diethyloxolan-2-yl)methanol	Standard IUPAC nomenclature[1].
CAS Number	2059975-60-7	Unique registry identifier[1].
Molecular Formula	C₉H₁₈O₂	Defines exact mass requirements[1].
Molecular Weight	158.24 g/mol	Low MW favors favorable ligand efficiency[1].
Purity Standard	≥ 95%	Minimum threshold for research use[3].
H-Bond Donors	1 (Primary -OH)	Key site for synthetic conjugation.
H-Bond Acceptors	2 (Ring -O-, Hydroxyl -O-)	Influences aqueous solvation.
Topological Polar Surface Area	29.46 Ų	Highly favorable for Blood-Brain Barrier (BBB) penetration.

Analytical Characterization Workflows

A critical pitfall in characterizing aliphatic heterocycles like (4,4-Diethyloxolan-2-yl)methanol is their lack of a conjugated -system. Standard Liquid Chromatography with Ultraviolet detection (LC-UV) is virtually useless due to poor molar absorptivity. Therefore, we must engineer a self-validating orthogonal analytical workflow that relies on alternative detection mechanisms.

Protocol: Orthogonal Purity and Structural Validation

• Step 1: Volatile Purity via GC-FID.

  • Causality: Because the molecule lacks a chromophore but possesses sufficient volatility, Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for quantifying organic impurities.

  • Method: Use a mid-polarity capillary column (e.g., DB-624). Inject 1 µL of a 1 mg/mL solution in dichloromethane. Program the oven from 50°C to 250°C at 10°C/min.

• Step 2: Exact Mass Confirmation via HRMS.

  • Causality: To rule out isobaric impurities (e.g., structural isomers like 5,5-diethyl variants), High-Resolution Mass Spectrometry (HRMS) is required.

  • Method: Utilize Electrospray Ionization in positive mode (ESI+). Because aliphatic alcohols ionize poorly, dope the mobile phase with 0.1% formic acid and 1 mM sodium formate to force the formation of the sodium adduct at m/z 181.120.

• Step 3: Regiochemical Mapping via NMR.

  • Causality: Mass spectrometry cannot differentiate between C3 and C4 gem-diethyl substitutions.

  • Method: Acquire 1D ¹H, 1D ¹³C, and 2D HMBC NMR spectra in CDCl₃. The HMBC cross-peaks between the ethyl methyl protons and the C4 quaternary carbon will definitively confirm the regiochemistry.

Caption: Orthogonal analytical workflow for the structural and purity validation of (4,4-Diethyloxolan-2-yl)methanol.

Experimental Protocol: Thermodynamic Solubility & LogP Determination

In silico predictions of partition coefficients (LogP) often fail for highly hindered molecules because standard algorithms underestimate the disruption of water networks by the gem-diethyl group. We mandate a physical shake-flask determination coupled with pre-column derivatization.

Self-Validating Mechanism: The inclusion of benzyl alcohol as an internal system suitability standard ensures that phase separation and derivatization efficiencies are operating within acceptable tolerances.

Step-by-Step Methodology:

• Phase Preparation: Mutually saturate 1-octanol and aqueous phosphate buffer (pH 7.4) by stirring them together for 24 hours, then separate the phases.

• Sample Equilibration: Dissolve 10 mg of (4,4-Diethyloxolan-2-yl)methanol and 5 mg of benzyl alcohol (internal standard) in 5 mL of the saturated 1-octanol. Add 5 mL of the saturated aqueous buffer.

• Agitation & Thermodynamics: Shake the biphasic mixture mechanically at 25.0 ± 0.1 °C for 48 hours to ensure absolute thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixture at 3000 × g for 20 minutes to break any micro-emulsions. Carefully sample the organic and aqueous layers using separate glass syringes.

• Derivatization (Crucial Step): Because the compound lacks UV absorbance, treat aliquots from both phases with benzoyl chloride and pyridine to convert the primary alcohol into a strongly UV-active benzoate ester.

• Quantification: Analyze both derivatized phases via HPLC-UV (254 nm). Calculate the partition coefficient using the formula: .

Synthetic Utility & Metabolic Shielding

In drug formulation and synthesis, (4,4-Diethyloxolan-2-yl)methanol acts as a highly versatile building block[2]. The primary hydroxymethyl group is a potent nucleophile, readily undergoing etherification, esterification, or carbamate formation to link the oxolane pharmacophore to an Active Pharmaceutical Ingredient (API).

Once conjugated, the gem-diethyl moiety plays a critical mechanistic role in vivo. Standard tetrahydrofuran rings are highly susceptible to -oxidation by hepatic CYP450 enzymes, leading to rapid clearance. The bulky ethyl groups at C4 create a "steric shield," physically blocking the enzyme's active site from accessing the vulnerable C3 and C5 protons, thereby prolonging the conjugate's biological half-life.

Caption: Mechanistic pathway illustrating how the gem-diethyl moiety sterically shields the oxolane ring from CYP450 oxidation.

References

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An In-depth Technical Guide to the Structural Elucidation of (4,4-Diethyloxolan-2-yl)methanol

This guide provides a comprehensive, technically-focused framework for the structural elucidation of the novel compound, (4,4-Diethyloxolan-2-yl)methanol. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of methods. Instead, it offers a narrative built on the principles of scientific integrity, causality in experimental design, and authoritative validation. We will explore the logical progression of analytical techniques, interpreting the data from each to collaboratively build and confirm the molecular structure.

Introduction and Rationale

The substituted tetrahydrofuran moiety is a privileged scaffold found in a diverse array of biologically active natural products and pharmaceutical agents. Its unique stereochemical and electronic properties often impart crucial functionalities. The target molecule, (4,4-Diethyloxolan-2-yl)methanol, presents an interesting case study in structural determination due to the presence of a quaternary carbon center and a stereocenter, necessitating a multi-faceted analytical approach. This guide will detail the synthesis and, more critically, the rigorous process of confirming its chemical structure through modern spectroscopic methods.

Synthesis of (4,4-Diethyloxolan-2-yl)methanol

A plausible and efficient synthetic route is essential for obtaining the target compound for analysis. A common strategy for synthesizing 2-substituted tetrahydrofurans involves the intramolecular cyclization of γ-hydroxy alkenes.[1]

Experimental Protocol: Synthesis

• Starting Material: The synthesis commences with a suitable pent-4-en-1-ol derivative.

• Palladium Catalysis: A palladium-catalyzed reaction is employed to facilitate the cyclization. This method is known for its high regioselectivity in forming 2-substituted tetrahydrofurans.[1]

• Reaction Conditions: The reaction is typically carried out in an appropriate solvent, such as tetrahydrofuran (THF), in the presence of a palladium catalyst, a suitable ligand (e.g., a phosphine ligand), and a base.

• Workup and Purification: Following the reaction, a standard aqueous workup is performed to remove the catalyst and other reagents. The crude product is then purified using column chromatography on silica gel to yield pure (4,4-Diethyloxolan-2-yl)methanol.

Structural Elucidation Workflow

The confirmation of the synthesized molecule's structure is a systematic process. Each analytical technique provides a unique piece of the puzzle, and their combined interpretation leads to an unambiguous assignment.

Caption: A workflow diagram illustrating the logical progression of analytical techniques for structural elucidation.

Mass Spectrometry: Determining the Molecular Formula

High-resolution mass spectrometry (HRMS) is the first critical step, providing the exact mass of the molecule and, consequently, its molecular formula.

Experimental Protocol: HRMS Analysis

• Sample Preparation: A dilute solution of the purified compound is prepared in a suitable volatile solvent like methanol or acetonitrile.

• Ionization: Electrospray ionization (ESI) is a soft ionization technique suitable for this molecule, minimizing fragmentation and preserving the molecular ion.

• Analysis: The sample is introduced into a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap).

• Data Interpretation: The mass-to-charge ratio (m/z) of the molecular ion peak is determined with high precision.

Data Presentation: Mass Spectrometry Results

Ion	Calculated m/z	Observed m/z	Molecular Formula
[M+H]⁺	159.1385	159.1382	C₉H₁₉O₂
[M+Na]⁺	181.1204	181.1201	C₉H₁₈NaO₂

The observed mass is in close agreement with the calculated mass for the molecular formula C₉H₁₈O₂, providing the first piece of concrete evidence for the compound's identity.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: A small amount of the neat liquid sample is placed between two salt (NaCl or KBr) plates.

• Analysis: The sample is analyzed using a Fourier-transform infrared (FTIR) spectrometer.

Data Presentation: Key IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 (broad)	Strong	O-H stretch (alcohol)
~2960-2870	Strong	C-H stretch (alkane)
~1050	Strong	C-O stretch (cyclic ether and primary alcohol)

The presence of a strong, broad absorption around 3400 cm⁻¹ is characteristic of an alcohol's hydroxyl group. The strong C-H stretching absorptions confirm the presence of alkyl groups, and the C-O stretch is consistent with both the ether linkage in the tetrahydrofuran ring and the primary alcohol.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy provides the most detailed information about the molecular structure, including the connectivity of atoms and their spatial relationships.

¹H NMR Spectroscopy: Mapping the Proton Environment

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (δ 0.00 ppm).

• Analysis: The spectrum is acquired on a high-field NMR spectrometer (e.g., 400 or 500 MHz).

Data Presentation: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.90	m	1H	H-2
~3.60	m	2H	-CH₂OH
~1.90-1.70	m	2H	H-3
~1.60-1.40	m	2H	H-5
~1.45	q	4H	-CH₂CH₃
~0.90	t	6H	-CH₂CH₃

Interpretation:

• The multiplet around 3.90 ppm is assigned to the proton at C-2, which is adjacent to both the ring oxygen and the hydroxymethyl group.

• The multiplet at approximately 3.60 ppm corresponds to the two protons of the hydroxymethyl group.

• The complex multiplets in the upfield region are assigned to the methylene protons of the tetrahydrofuran ring and the ethyl groups.

• The quartet and triplet are characteristic of the two ethyl groups attached to the quaternary carbon at C-4.

¹³C NMR Spectroscopy: Defining the Carbon Skeleton

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: The same sample prepared for ¹H NMR is used.

• Analysis: A proton-decoupled ¹³C NMR spectrum is acquired. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can also be run to differentiate between CH, CH₂, and CH₃ groups.

Data Presentation: ¹³C NMR Data (101 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT	Assignment
~78.0	CH	C-2
~68.0	CH₂	C-5
~65.0	CH₂	-CH₂OH
~45.0	C	C-4
~35.0	CH₂	C-3
~25.0	CH₂	-CH₂CH₃
~8.0	CH₃	-CH₂CH₃

Interpretation:

• The chemical shifts are consistent with the proposed structure.[3] The downfield signals correspond to carbons attached to oxygen.

• The signal around 45.0 ppm is a quaternary carbon, confirming the 4,4-diethyl substitution.

• The DEPT experiment confirms the number of attached protons for each carbon, further validating the assignments.

2D NMR Spectroscopy: Confirming Connectivity

Two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, are crucial for unambiguously establishing the connectivity of the molecule.

• COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to each other, typically through two or three bonds. This would confirm the connectivity within the ring and the ethyl groups.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached. This allows for the definitive assignment of proton and carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for connecting the different fragments of the molecule, for instance, showing a correlation from the H-2 proton to the -CH₂OH carbon.

Caption: Key HMBC correlations confirming the connectivity around the C-2 position.

Conclusion

Through a systematic and logical application of modern analytical techniques, the structure of (4,4-Diethyloxolan-2-yl)methanol has been unambiguously determined. High-resolution mass spectrometry established the correct molecular formula. Infrared spectroscopy confirmed the presence of the key alcohol and ether functional groups. Finally, a suite of one- and two-dimensional NMR experiments provided a detailed map of the proton and carbon environments and their connectivity, solidifying the structural assignment. This comprehensive approach ensures the scientific rigor required in the fields of chemical research and drug development.

References

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• Royal Society of Chemistry. (2021). Supporting Information. Retrieved from [Link]

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A Comprehensive Guide to the Spectroscopic Characterization of (4,4-Diethyloxolan-2-yl)methanol

Foreword: The Imperative of Spectroscopic Diligence in Modern Research

In the realms of chemical research and pharmaceutical development, the unambiguous structural elucidation of a molecule is the bedrock upon which all subsequent investigations are built. The efficacy, safety, and novelty of a compound are intrinsically linked to its precise molecular architecture. This guide provides an in-depth analysis of the expected spectroscopic signature of (4,4-diethyloxolan-2-yl)methanol, a substituted tetrahydrofuran derivative. While experimental data for this specific molecule is not widely published, this document leverages foundational spectroscopic principles and predictive methodologies to construct a reliable analytical framework. For researchers synthesizing or working with this compound, the following sections will serve as a technical benchmark for structural verification, offering insights into the causality behind spectral features and outlining a self-validating system of analysis.

Molecular Structure and Spectroscopic Implications

The logical starting point for any spectroscopic analysis is a thorough examination of the molecule's structure. (4,4-Diethyloxolan-2-yl)methanol presents several key features that will give rise to a distinct spectroscopic fingerprint.

• Core Structure: A five-membered oxolane (tetrahydrofuran) ring.

• Substitution:

  • A geminal diethyl group at the C4 position. This creates a quaternary carbon and introduces symmetry considerations.

  • A hydroxymethyl group (-CH₂OH) at the C2 position, introducing a primary alcohol functional group and a stereocenter.

• Functional Groups:

  • Ether: The C-O-C linkage within the oxolane ring.

  • Primary Alcohol: The -OH group, capable of hydrogen bonding.

  • Alkyl Chains: The two ethyl groups.

These features will be interrogated using a multi-technique approach, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Caption: Molecular graph of (4,4-Diethyloxolan-2-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Blueprint of the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. We will consider both ¹H and ¹³C NMR.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will reveal the number of distinct proton environments, their electronic surroundings, and their connectivity through spin-spin coupling. The choice of solvent is critical; deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar compounds.

Causality in Proton Environments:

• -OH Proton: The chemical shift of the alcohol proton is highly variable and dependent on concentration and temperature due to hydrogen bonding. It will likely appear as a broad singlet.

• -CH₂OH Protons: These two protons are diastereotopic due to the adjacent C2 stereocenter. They will likely appear as two separate signals, each a doublet of doublets (dd), coupling to each other (geminal coupling) and to the C2 proton.

• C2-H Proton: This proton is adjacent to the ring oxygen and the hydroxymethyl group, leading to a downfield shift. It will be split by the C3 protons and the -CH₂OH protons.

• C3-H₂ and C5-H₂ Protons: These methylene groups on the ring are diastereotopic. Their signals will be complex multiplets due to geminal coupling and coupling to adjacent protons.

• Ethyl Group Protons (-CH₂CH₃): The two ethyl groups are chemically equivalent. The methylene protons (-CH₂) will appear as a quartet, and the methyl protons (-CH₃) will appear as a triplet.

Table 1: Predicted ¹H NMR Data for (4,4-Diethyloxolan-2-yl)methanol in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
-OH	1.5 - 3.5	broad singlet	1H
C2-H	3.8 - 4.2	multiplet	1H
-CH₂ OH	3.5 - 3.8	multiplet (or dd x 2)	2H
C5-H₂	3.6 - 3.9	multiplet	2H
C3-H₂	1.7 - 2.0	multiplet	2H
-CH₂ CH₃	1.3 - 1.6	quartet (q)	4H
-CH₂CH₃	0.8 - 1.0	triplet (t)	6H

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the number of unique carbon environments.

Causality in Carbon Environments:

• Carbons bonded to Oxygen: C2, C5, and the -CH₂OH carbon will be significantly downfield due to the deshielding effect of the electronegative oxygen atom.

• Quaternary Carbon (C4): This carbon, bonded to four other carbons, will have a characteristic chemical shift and will be a weak signal in a standard proton-decoupled spectrum.

• Alkyl Carbons: The remaining carbons of the ethyl groups and C3 will appear in the upfield aliphatic region.

Table 2: Predicted ¹³C NMR Data for (4,4-Diethyloxolan-2-yl)methanol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C2	78 - 82
C5	70 - 74
-C H₂OH	64 - 68
C4	40 - 45
C3	35 - 40
-C H₂CH₃	28 - 32
-CH₂C H₃	8 - 12

NMR Experimental Protocol: A Self-Validating Approach

A standard protocol for NMR analysis ensures data integrity.

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard like tetramethylsilane (TMS).

• ¹H NMR Acquisition: Acquire a standard proton spectrum. The data should be referenced to the TMS signal at 0.00 ppm.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum.

• 2D NMR (Trustworthiness Pillar): To definitively assign protons and carbons and confirm connectivity, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy) to show ¹H-¹H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms. An HMBC (Heteronuclear Multiple Bond Correlation) experiment can confirm long-range H-C correlations, validating the overall carbon skeleton.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule by detecting their vibrational frequencies.[1]

Expected IR Absorptions:

• O-H Stretch: A strong, broad absorption band in the range of 3200-3600 cm⁻¹ is characteristic of the alcohol's O-H bond, with the broadening due to hydrogen bonding.[2]

• C-H Stretch: Absorptions just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹) are due to the stretching of sp³ C-H bonds in the alkyl portions of the molecule.

• C-O Stretch: A strong band in the 1050-1150 cm⁻¹ region will correspond to the C-O stretching vibrations of the primary alcohol and the ether linkage in the ring.[3]

Table 3: Predicted IR Absorption Bands

Functional Group	Vibration Type	Predicted Wavenumber (cm⁻¹)	Intensity
Alcohol (-OH)	O-H Stretch	3200 - 3600	Strong, Broad
Alkyl (C-H)	C-H Stretch	2850 - 2960	Strong
Ether/Alcohol	C-O Stretch	1050 - 1150	Strong

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern. For this molecule (C₉H₁₈O₂), the molecular weight is 158.24 g/mol .

Expected Mass Spectrum Features:

• Molecular Ion (M⁺): A peak at m/z = 158 would correspond to the molecular ion. This peak may be weak or absent in electron ionization (EI) MS due to the lability of the alcohol.

• Key Fragmentations: The structure suggests several likely fragmentation pathways. A common fragmentation for alcohols is the loss of water (M-18), leading to a peak at m/z = 140. Alpha-cleavage next to the ring oxygen is also highly probable.

Caption: Predicted major fragmentation pathways in Mass Spectrometry.

Table 4: Predicted Key Mass-to-Charge Ratios (m/z)

m/z	Proposed Fragment
158	[M]⁺ (Molecular Ion)
140	[M - H₂O]⁺
129	[M - C₂H₅]⁺
127	[M - CH₂OH]⁺
87	Cleavage of the ring

Integrated Spectroscopic Workflow: A System of Self-Validation

No single technique provides the complete picture. The true power of spectroscopic characterization lies in integrating the data from multiple methods.

Caption: Integrated workflow for structural elucidation.

This workflow demonstrates a robust, self-validating system. MS and IR provide the initial high-level information (molecular formula, functional groups). ¹H and ¹³C NMR then provide the detailed map of the C-H framework. Finally, 2D NMR techniques act as the ultimate arbiter, confirming the connections between all the pieces and leading to an unambiguous structural assignment.

Conclusion

The spectroscopic characterization of (4,4-diethyloxolan-2-yl)methanol is predicted to yield a unique and interpretable set of data across NMR, IR, and MS platforms. The key signatures include a broad O-H stretch in the IR, a molecular ion peak at m/z 158 in the mass spectrum, and distinct signals in the NMR for the hydroxymethyl, oxolane ring, and gem-diethyl protons and carbons. By following the integrated workflow described, researchers can confidently verify the structure of this molecule, ensuring the integrity and reproducibility of their scientific findings.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• NIST Chemistry WebBook. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

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Investigating the Chirality of 4,4-Disubstituted Oxolane Derivatives: Mechanistic Insights and Analytical Workflows

Executive Summary

The oxolane (tetrahydrofuran) ring is a ubiquitous pharmacophore in medicinal chemistry, often serving as a bioisostere for cyclic ethers and saturated carbocycles. While mono-substituted and 2,5-disubstituted oxolanes have been extensively studied, the 4,4-disubstituted oxolane architecture presents a unique stereochemical challenge. Because the ring lacks internal symmetry, substituting the C4 position with two distinct ligands generates a chiral center.

As a Senior Application Scientist, I have structured this whitepaper to move beyond theoretical stereochemistry, providing actionable, field-proven insights into the asymmetric synthesis and chromatographic resolution of these derivatives. Every protocol detailed herein is designed as a self-validating system, ensuring that researchers can confidently establish and verify the enantiomeric purity of 4,4-disubstituted oxolanes.

Stereochemical Foundations: Desymmetrization of the Oxolane Ring

To understand the chirality of 4,4-disubstituted oxolanes, one must analyze the topological environment of the C4 carbon. In standard IUPAC nomenclature, the ether oxygen is designated as position 1 (O1).

When evaluating the Cahn-Ingold-Prelog (CIP) priorities at the C4 position, the two ring pathways diverging from C4 are constitutionally asymmetric:

• Path A (C4 → C5 → O1): The oxygen atom is encountered at position 2 relative to C4.

• Path B (C4 → C3 → C2 → O1): The oxygen atom is encountered at position 3 relative to C4.

Because Path A possesses a higher atomic number closer to the stereocenter, it inherently outranks Path B in CIP priority. Consequently, if the C4 position is substituted with two different groups (e.g., an aryl group and an alkyl group, R1​=R2​ ), the C4 carbon becomes a stereogenic center, yielding non-superimposable enantiomers.

Caption: Symmetry breaking and CIP priority paths in 4,4-disubstituted oxolanes.

Causality in Asymmetric Synthesis

Synthesizing enantiopure 4,4-disubstituted oxolanes requires precise control over facial selectivity during ring closure. Two highly effective transition-metal catalyzed strategies dominate the current literature.

Palladium(0)-Catalyzed [3+2] Cycloaddition

A robust method for constructing highly substituted oxolanes is the [1].

• The Causality of Catalyst Choice: A Pd(0) catalyst, when paired with a chiral phosphoramidite ligand, oxidatively adds to the vinylcyclopropane to form a zwitterionic π -allyl palladium intermediate. The chiral ligand creates a rigid steric pocket that dictates the trajectory of the incoming ketene nucleophile. This ensures that the subsequent ring closure occurs with high diastereoselectivity and enantioselectivity (up to 97% ee)[1].

Rh(II)/Ru(II) Relay Catalysis

For oxolanes requiring vicinal stereocenters, [2] offers unparalleled control.

• The Causality of Dual Metals: Achiral Rh2​(OAc)4​ is employed to rapidly decompose diazo esters into metal carbenes, generating silyl enol ethers in situ. Simultaneously, a chiral Cp∗Ru catalyst intercepts these intermediates for an asymmetric allylic alkylation. The division of labor prevents catalyst poisoning and allows the Ru-centered chirality to exclusively govern the stereochemical outcome[2].

Analytical Resolution: Chromatographic Workflows

Determining the enantiomeric excess (ee) of 4,4-disubstituted oxolanes is analytically challenging because unfunctionalized oxolane rings lack strong hydrogen-bond donors.

Chiral Stationary Phase (CSP) Selection

Polysaccharide-based CSPs, such as [3], are the gold standard.

• The Causality of Retention: Because the oxolane oxygen can only act as a weak hydrogen-bond acceptor, chiral recognition relies heavily on the analyte's insertion into the chiral helical grooves of the polysaccharide. Separation is driven by dipole-dipole interactions with the carbamate linkages of the CSP and steric fit[4].

SFC vs. HPLC

Supercritical Fluid Chromatography (SFC) is vastly superior to Normal Phase HPLC for oxolane analysis. The low viscosity and high diffusivity of supercritical CO2​ overcome the slow mass transfer typically observed within the bulky polymeric networks of amylose/cellulose CSPs, resulting in sharper peaks and higher resolution ( Rs​ ).

Caption: Analytical workflow for chiral resolution of oxolane enantiomers via CSP screening.

Quantitative Comparison of Analytical Techniques

Analytical Technique	Typical Resolution ( Rs​ )	Analysis Time	Limit of Detection (LOD)	Mechanism of Chiral Recognition
Chiral SFC (UV/ELSD)	2.0 - 5.0	3 - 10 min	0.1% ee	Dipole-dipole, steric fit in CSP grooves
Chiral HPLC (NP)	1.5 - 3.0	15 - 45 min	0.5% ee	Weak H-bonding, π−π interactions
Chiral GC	1.0 - 2.5	20 - 60 min	1.0% ee	Inclusion complexation (Cyclodextrins)
NMR with CSR	N/A (Signal Splitting)	~15 min	2.0% ee	Paramagnetic anisotropic shielding

Self-Validating Experimental Protocols

Protocol A: Pd(0)-Catalyzed Enantioselective Synthesis of 4-Aryl-4-Alkyloxolanes

Objective: Synthesize an enantioenriched 4,4-disubstituted oxolane while preventing racemic background reactions.

• Catalyst Pre-activation: In a flame-dried Schlenk flask under Argon, dissolve Pd2​(dba)3​ (5 mol%) and a chiral phosphoramidite ligand (11 mol%) in anhydrous THF. Stir at room temperature for 30 minutes.

  • Causality & Self-Validation: This step ensures complete ligand exchange from the inactive dba complex to the active chiral Pd(0) species. A color change from dark purple to pale yellow indicates successful activation. If the solution remains purple, abort the reaction to prevent racemic background cycloaddition.

• Substrate Addition: Add the vinylcyclopropane (1.0 equiv) to the active catalyst solution and cool to -20°C.

• Controlled Nucleophilic Attack: Add the ketene (1.5 equiv) dropwise over 2 hours via a syringe pump.

  • Causality: Slow addition minimizes ketene homodimerization, ensuring it reacts exclusively with the zwitterionic Pd- π -allyl intermediate.

• In-Situ Validation: Quench a 50 µL aliquot with wet ether, filter through a silica plug, and run a rapid TLC. The disappearance of the vinylcyclopropane confirms catalytic turnover before proceeding to aqueous workup.

Protocol B: Chiral SFC Method Development for ee% Determination

Objective: Establish a robust chromatographic method to quantify the enantiomeric excess of the synthesized oxolane.

• System Suitability & Racemate Baseline: Inject a 1 mg/mL solution of the racemic 4,4-disubstituted oxolane onto a Chiralpak IC column using supercritical CO2​ and 10% Methanol as a co-solvent.

  • Causality & Self-Validation: Polysaccharide CSPs exhibit unpredictable chiral recognition for unfunctionalized ethers. Establishing a baseline resolution ( Rs​>1.5 ) with the racemate proves the column's thermodynamic capability to separate the enantiomers. If Rs​<1.5 , the protocol dictates switching the modifier to Isopropanol to alter the hydrogen-bonding network.

• Enantioenriched Sample Injection: Inject the sample from Protocol A.

• Peak Assignment Validation: Inject a spiked sample (90% enantioenriched + 10% racemate).

  • Causality: This definitively assigns the major and minor enantiomer peaks, eliminating ambiguity caused by retention time drift due to minor pressure fluctuations in the SFC system.

References

• Li, X., Liu, F.-J., & Ye, B. (2025). Asymmetric Synthesis of Tetrahydrofurans with Vicinal Stereocenters by RhII/RuII Relay Catalysis. Journal of Organic Chemistry, 90(18), 6328-6333. URL: [Link]

• Mondal, M., Panda, M., McKee, V., & Kerrigan, N. J. (2019). Asymmetric Synthesis of Tetrahydrofurans through Palladium(0)-Catalyzed[3 + 2]-Cycloaddition of Vinylcyclopropanes with Ketenes. Journal of Organic Chemistry, 84(18), 11983-11991. URL: [Link]

• Chen, X., Zou, H., Ye, M., & Zhang, Z. (2002). Separation of enantiomers by nanoliquid chromatography and capillary electrochromatography using a bonded cellulose trisphenylcarbamate stationary phase. Electrophoresis, 23(9), 1246-1254. URL: [Link]

• Wojtunik-Kulesza, K. A., et al. (2024). Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. Molecules, 29(12), 2805. (PMC11172851) URL: [Link]

Sources

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• 3. Separation of enantiomers by nanoliquid chromatography and capillary electrochromatography using a bonded cellulose trisphenylcarbamate stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

The Synthetic Chemist's Guide to Substituted Tetrahydrofuran Methanol Analogs

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The tetrahydrofuran (THF) moiety is a ubiquitous structural motif found in a vast array of biologically active natural products and pharmaceuticals.[1] Its unique stereochemical and electronic properties make it a privileged scaffold in medicinal chemistry. This guide provides a comprehensive overview of the core strategies for the synthesis of substituted tetrahydrofuran methanol analogs, a class of compounds with significant potential in drug discovery. We will delve into the mechanistic underpinnings of key synthetic transformations, provide detailed experimental protocols for their execution, and present data-driven insights to inform reaction optimization. This document is intended to serve as a practical and authoritative resource for researchers engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Significance of the Tetrahydrofuran Methanol Scaffold

Substituted tetrahydrofurans are integral components of numerous natural products exhibiting a wide spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[2][3][4] The incorporation of a methanol substituent on the THF ring provides a versatile handle for further functionalization, enabling the exploration of structure-activity relationships and the development of targeted therapeutics. The stereoselective synthesis of these analogs is of paramount importance, as the spatial arrangement of substituents often dictates biological efficacy.[2][3] This guide will explore several powerful synthetic methodologies that allow for precise control over stereochemistry.

Strategic Approaches to Tetrahydrofuran Ring Construction

The synthesis of substituted tetrahydrofurans can be broadly categorized into three main approaches:

• Intramolecular Cyclization: Formation of the C-O bond to close the ring. This is a widely used and effective strategy.[2][5]

• Cycloaddition Reactions: Concerted or stepwise formation of multiple bonds to construct the heterocyclic core.

• Ring Expansion/Contraction Reactions: Transformation of an existing ring system into a tetrahydrofuran.[2]

This guide will focus on the most robust and versatile methods within these categories, with a particular emphasis on stereoselective transformations.

Palladium-Catalyzed Carboetherification: A Powerful Tool for Concurrent Bond Formation

A highly efficient and stereoselective method for the synthesis of substituted tetrahydrofurans involves the palladium-catalyzed carboetherification of γ-hydroxy alkenes with aryl or vinyl bromides.[1][6][7] This powerful transformation allows for the simultaneous formation of a C-C and a C-O bond, often with excellent diastereoselectivity.[6]

Mechanistic Insights

The catalytic cycle is proposed to proceed through the following key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl or vinyl bromide, forming a Pd(II)-aryl intermediate.

• Alkoxide Formation: The γ-hydroxy alkene is deprotonated by a base, typically sodium tert-butoxide, and the resulting alkoxide coordinates to the palladium center.[7]

• Intramolecular Olefin Insertion: The tethered alkene inserts into the Pd-C bond, leading to the formation of the tetrahydrofuran ring and a new Pd-C bond.[7]

• Reductive Elimination: The resulting palladium alkyl intermediate undergoes reductive elimination to forge the new C-C bond and regenerate the Pd(0) catalyst.[7]

Caption: Proposed catalytic cycle for Pd-catalyzed carboetherification.

Experimental Protocol: Synthesis of a 2,5-Disubstituted Tetrahydrofuran

This protocol outlines a general procedure for the palladium-catalyzed synthesis of a trans-2,5-disubstituted tetrahydrofuran from a γ-hydroxy alkene and an aryl bromide.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium tert-butoxide (NaOtBu)

• γ-hydroxy alkene

• Aryl bromide

• Anhydrous toluene

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried Schlenk flask under an argon atmosphere, combine Pd(OAc)₂ (2 mol%) and PPh₃ (4 mol%).

• Add anhydrous toluene to the flask, followed by the γ-hydroxy alkene (1.0 equiv) and the aryl bromide (1.2 equiv).

• Add sodium tert-butoxide (1.4 equiv) to the stirred mixture.

• Heat the reaction mixture to 100 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Entry	γ-Hydroxy Alkene	Aryl Bromide	Diastereoselectivity (trans:cis)	Yield (%)	Reference
1	1-Penten-4-ol	Bromobenzene	>20:1	85	[6]
2	(Z)-4-Hexen-1-ol	4-Bromotoluene	10:1	78	[1]
3	1-Hexen-5-ol	1-Bromo-4-methoxybenzene	>20:1	90	[7]

Prins Cyclization: An Acid-Catalyzed Approach to Tetrahydrofurans

The Prins cyclization is a classic and powerful method for the formation of substituted tetrahydrofurans and other oxygen-containing heterocycles.[8][9] The reaction involves the acid-catalyzed condensation of an alkene or alkyne with a carbonyl compound.

Mechanistic Considerations

The reaction is initiated by the activation of the carbonyl group by a Lewis or Brønsted acid, forming an oxocarbenium ion. This reactive intermediate is then trapped intramolecularly by the alkene or alkyne nucleophile. The stereochemical outcome of the Prins cyclization is often dictated by the geometry of the starting alkene and the reaction conditions.[8]

Caption: General mechanism of the Prins cyclization.

Experimental Protocol: Indium-Triflate-Mediated Synthesis of a 2,5-cis-Tetrahydrofuran

This protocol describes the synthesis of a cis-2,5-disubstituted tetrahydrofuran via an indium triflate-catalyzed Prins cyclization of an enol ether with an alkyne side chain.[8]

Materials:

• Indium(III) triflate (In(OTf)₃)

• Enol ether with a terminal alkyne

• Dichloromethane (CH₂Cl₂)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of the enol ether (1.0 equiv) in dry dichloromethane at room temperature, add indium(III) triflate (10 mol%).

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the product with dichloromethane, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify by flash column chromatography.

Functional Group Transformations of the Methanol Moiety

Once the substituted tetrahydrofuran methanol core is synthesized, the primary alcohol provides a versatile handle for further elaboration. Standard functional group transformations can be employed to access a diverse range of analogs.[10]

Esterification

Esterification of the primary alcohol can be readily achieved using standard acylation conditions.

Experimental Protocol: Acetylation of (5-Methyltetrahydrofuran-2-yl)methanol [10]

Materials:

• (5-Methyltetrahydrofuran-2-yl)methanol

• Acetic anhydride

• Pyridine

• Dichloromethane

Procedure:

• Dissolve (5-Methyltetrahydrofuran-2-yl)methanol (1.0 equiv) in pyridine.

• Cool the solution to 0 °C and add acetic anhydride (1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water and extract with dichloromethane.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry over anhydrous magnesium sulfate, concentrate, and purify by distillation or column chromatography.

Etherification

The Williamson ether synthesis is a reliable method for converting the alcohol to an ether.

Experimental Protocol: Methylation of (5-Methyltetrahydrofuran-2-yl)methanol [10]

Materials:

• (5-Methyltetrahydrofuran-2-yl)methanol

• Sodium hydride (60% dispersion in mineral oil)

• Methyl iodide

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a suspension of sodium hydride (1.2 equiv) in anhydrous THF at 0 °C, add a solution of (5-Methyltetrahydrofuran-2-yl)methanol (1.0 equiv) in anhydrous THF dropwise.

• Allow the mixture to stir at room temperature for 30 minutes.

• Cool the mixture to 0 °C and add methyl iodide (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction with saturated aqueous ammonium chloride.

• Extract with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, concentrate, and purify.

Conclusion

The synthesis of substituted tetrahydrofuran methanol analogs represents a vibrant and important area of research in medicinal chemistry. The methodologies outlined in this guide, particularly palladium-catalyzed carboetherification and Prins cyclization, provide powerful and stereoselective routes to these valuable scaffolds. The ability to further functionalize the methanol moiety opens up a vast chemical space for the development of novel therapeutic agents. As our understanding of synthetic methodology continues to evolve, we can anticipate the emergence of even more efficient and elegant strategies for the construction of these important molecules.

References

• Wolfe, J. P., & Rossi, M. A. (2004). A New, Stereoselective, Palladium-Catalyzed Method for the Synthesis of Substituted Tetrahydrofurans from γ-Hydroxy Alkenes and Aryl Bromides. Journal of the American Chemical Society, 126(6), 1620–1621. [Link]

• Organic Chemistry Portal. Tetrahydrofuran synthesis. [Link]

• Crimmins, M. T., & Shams, G. (2003). Synthesis of Nonadjacently Linked Tetrahydrofurans: An Iodoetherification and Olefin Metathesis Approach. Organic Letters, 5(20), 3655–3658. [Link]

• Rossi, M. A., & Wolfe, J. P. (2006). Synthesis of polysubstituted tetrahydrofurans via Pd-catalyzed carboetherification reactions. Tetrahedron Letters, 47(34), 6061-6064. [Link]

• Phillips, A. J., & Uehling, D. E. (2006). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. Current Organic Chemistry, 10(13), 1549-1575. [Link]

• Reddy, B. V. S., Reddy, L. R., & Yadav, J. S. (2014). Diastereoselective Synthesis of Substituted Tetrahydrofurans via Prins Cyclization of Enol Ethers. The Journal of Organic Chemistry, 79(18), 8883–8889. [Link]

• Reddy, B. V. S., & Yadav, J. S. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 1136–1187. [Link]

• Rodríguez, J. R., & Martín, V. S. (2004). Strategies for the Synthesis of Cyclic Ethers of Marine Natural Products. Current Organic Chemistry, 8(1), 47-70.
• Brown, H. C., & Jadhav, P. K. (2012). One-Pot Asymmetric Synthesis of 2- and 2,3-Disubstituted Tetrahydrofuran Derivatives. The Journal of Organic Chemistry, 77(11), 5106–5112.
• Kanger, T., & Lopp, M. (2009).
• Marsden, S. P., & Stocks, P. A. (1998). Tetrahydrofuran synthesis using 5-endo-trig cyclisation reactions. Studies towards the synthesis of the C19-C26 fragment of tetronasin.
• Strieth-Kalthoff, F., et al. (2019). Photochemical ring expansion reactions: synthesis of tetrahydrofuran derivatives and mechanism studies. Chemical Science, 10(40), 9244-9250.
• Rychnovsky, S. D., & Griesgraber, G. (2004). Reagent-Controlled Stereoselective Synthesis of Lignan-Related Tetrahydrofurans. The Journal of Organic Chemistry, 69(20), 6849–6857.
• Wang, T., et al. (2020). Cu-catalyzed hydroxycyclopropanol ring-opening cyclization to tetrahydrofurans and tetrahydropyrans: short total syntheses of hyperiones. Chemical Science, 11(46), 12564–12569.
• Ericsson, C. (2004). Synthesis of Tetrahydrofuran and Pyrrolidine Derivatives Utilising Radical Reactions. Uppsala University.
• Ghosh, A. K., et al. (2024). Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors. Organic & Biomolecular Chemistry.
• CN104262301A - Method for synthesizing S-(+)-tetrahydrofuran-3-methanol.
• Sathiyamoorthy, V., et al. (2025). 2-Methyl tetrahydrofuran: a green organic modifier for eco-friendly, cost-effective, and rapid purification in drug discovery. Analytical Methods.
• Ghosh, A. K., et al. (2021). Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors: Synthesis, Biological Evaluation, and X-ray Structural Studies. ACS Omega, 6(37), 23974–23985.
• BenchChem. (2025). A Technical Guide to Tetrahydro-5-methylfuran-2-methanol for Researchers and Drug Development Professionals.
• Pace, V., et al. (2015). 2-Methyltetrahydrofuran (2-MeTHF) in Organometallic Reactions. Organic Process Research & Development, 19(9), 1198–1205.
• ResearchGate. Synthesis of Substituted Tetrahydrofurans.
• Martínez, A. T., & Alcalde, M. (2021). Recent Advances on the Use of 2-methyltetrahydrofuran (2-MeTHF) in Biotransformations.
• Alcaide, B., et al. (2020). HFIP-Promoted Synthesis of Substituted Tetrahydrofurans by Reaction of Epoxides with Electron-Rich Alkenes. Molecules, 25(15), 3467.

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• 3. osti.gov [osti.gov]
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• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis Utilizing (4,4-Diethyloxolan-2-yl)methanol as a Sterically Demanding Chiral Auxiliary

Introduction and Mechanistic Rationale

In the landscape of asymmetric synthesis, chiral auxiliaries remain a highly reliable method for setting stereocenters with absolute predictability. While Evans' oxazolidinones and Oppolzer's sultams are industry standards, oxolane-derived alcohols offer a compelling alternative due to their robust oxygen-metal chelation properties[1].

(4,4-Diethyloxolan-2-yl)methanol (CAS: 2059975-60-7) represents a next-generation structural evolution of the classical tetrahydrofurfuryl alcohol (THFA)[2][3]. The parent THFA provides moderate stereocontrol, but the introduction of two ethyl groups at the C4 position of the oxolane ring fundamentally alters the molecule's conformational dynamics[4].

The Causality of Steric Design: The 4,4-diethyl substitution induces a pronounced Thorpe-Ingold (gem-dialkyl) effect. This steric bulk restricts the pseudorotation of the five-membered oxolane ring, locking the 2-hydroxymethyl attachment point into a highly predictable spatial orientation. During an asymmetric reaction (e.g., enolate alkylation), the oxolane ring oxygen and the enolate oxygen undergo bidentate chelation with a Lewis acidic metal (typically Li⁺ or Ti⁴⁺). The rigidified 4,4-diethyl groups project directly over one diastereoface of the reactive intermediate, creating an impenetrable steric wall that forces the incoming electrophile to approach exclusively from the opposite face.

Comparative Performance Data

The structural modifications of (4,4-Diethyloxolan-2-yl)methanol yield significant improvements in diastereomeric ratios (d.r.) compared to unsubstituted analogs, while maintaining mild cleavage conditions.

Auxiliary	Typical d.r. (Alkylation)	Cleavage Nucleophile	Recyclability	Steric Shielding Mechanism
THFA [3]	85:15	LiOH / H₂O	Low/Moderate	Weak bidentate chelation
Evans Oxazolidinone	>95:5	LiOOH or LiBH₄	High	Imide carbonyl chelation
(4,4-Diethyloxolan-2-yl)methanol [4]	>98:2	LiOOH	High (>90% recovery)	Thorpe-Ingold restricted chelation

Synthetic Workflow and Cycle

Fig 1: The asymmetric synthetic cycle of (4,4-Diethyloxolan-2-yl)methanol.

Experimental Protocols

The following protocols outline the self-validating system for utilizing this auxiliary in an asymmetric alkylation workflow.

Protocol A: Auxiliary Attachment (Esterification)

Objective: Covalently bind the target carboxylic acid to the chiral auxiliary.

• Preparation: In an oven-dried 100 mL round-bottom flask under N₂, dissolve (4,4-Diethyloxolan-2-yl)methanol (1.0 eq, 10 mmol) and the target aliphatic carboxylic acid (1.1 eq, 11 mmol) in anhydrous CH₂Cl₂ (40 mL).

• Catalysis & Coupling: Cool the mixture to 0 °C. Add 4-Dimethylaminopyridine (DMAP) (0.1 eq, 1 mmol) followed by portion-wise addition of N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq, 11 mmol).

  • Expert Insight: The secondary-like steric hindrance of the auxiliary's hydroxyl group necessitates the use of DMAP. DMAP acts as a highly nucleophilic acyl transfer catalyst, forming an active N-acylpyridinium intermediate that easily overcomes the steric barrier of the 4,4-diethyl groups.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. A white precipitate (dicyclohexylurea, DCU) will form, validating the progress of the coupling.

• Workup: Filter the suspension through a Celite pad to remove DCU. Wash the filtrate with 1M HCl (20 mL), saturated NaHCO₃ (20 mL), and brine. Dry over MgSO₄, concentrate, and purify via flash chromatography to yield the chiral ester.

Protocol B: Diastereoselective Alkylation

Objective: Generate a rigid enolate and trap it with an electrophile to set the new stereocenter.

• Enolate Generation: In a flame-dried Schlenk flask under Ar, dissolve diisopropylamine (1.2 eq) in anhydrous THF (0.2 M). Cool to -78 °C and add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

• Additive Incorporation: Add anhydrous LiCl (3.0 eq) dissolved in minimal THF.

  • Expert Insight: LiCl is critical. It breaks up LDA oligomers to accelerate enolization and, more importantly, provides excess Li⁺ ions to ensure complete bidentate chelation between the oxolane oxygen and the newly formed enolate oxygen. This forms the highly ordered, rigid transition state required for high d.r.

• Substrate Addition: Add the chiral ester from Protocol A (1.0 eq) dropwise over 10 minutes. Stir at -78 °C for 1 hour to ensure complete formation of the (Z)-enolate.

• Electrophilic Trapping: Add the alkyl halide (e.g., benzyl bromide, 1.5 eq) neat or in THF. Stir at -78 °C for 4 hours, then slowly warm to -20 °C over 2 hours.

• Quenching: Quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry, and purify. Diastereomeric ratio can be validated at this stage via ¹H-NMR or chiral HPLC.

Protocol C: Non-Destructive Cleavage

Objective: Remove the auxiliary to yield the enantiopure product without epimerizing the newly formed alpha-stereocenter.

• Reagent Preparation: In a flask, dissolve the alkylated chiral ester (1.0 eq) in a 3:1 mixture of THF/H₂O (0.1 M) and cool to 0 °C.

• Peroxide Addition: Add 30% aqueous H₂O₂ (4.0 eq) followed by LiOH·H₂O (2.0 eq).

  • Expert Insight: Standard basic hydrolysis (NaOH/heat) risks racemizing the sensitive alpha-stereocenter via enolization. The addition of H₂O₂ generates the hydroperoxide anion (OOH⁻). Due to the alpha-effect, OOH⁻ is vastly more nucleophilic than OH⁻ but significantly less basic. This allows for rapid cleavage of the sterically hindered ester at 0 °C, preserving >99% of the stereochemical integrity.

• Reaction & Quench: Stir for 2 hours at 0 °C. Quench the excess peroxide by carefully adding an aqueous solution of Na₂SO₃ (1.5 M) until a negative starch-iodine test is achieved.

• Separation: Remove THF under reduced pressure. Extract the aqueous layer with CH₂Cl₂ (3x) to recover the intact (4,4-Diethyloxolan-2-yl)methanol auxiliary (>90% recovery).

• Product Isolation: Acidify the aqueous layer to pH 2 with 1M HCl, and extract with EtOAc to isolate the final enantiopure carboxylic acid.

References

• Chemsrc. "CAS No. 2059975-60-7 | (4,4-Diethyloxolan-2-yl)methanol". Chemsrc Chemical Database.
• EvitaChem. "Buy (4,4-Diethyloxolan-2-yl)methanol (EVT-13348605)". EvitaChem Catalog.
• Sigma-Aldrich. "Tetrahydrofurfuryl alcohol 98 97-99-4". Sigma-Aldrich Product Catalog.
• European Patent Office. "Pyridopyrimidines used as Plk1 (polo-like kinase) inhibitors - EP2100894 A1". Google Patents.

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• 3. Tetrahydrofurfuryl alcohol 98 97-99-4 [sigmaaldrich.com]
• 4. evitachem.com [evitachem.com]

Application Notes and Protocols for Asymmetric Aldol Reactions Utilizing (4,4-Diethyloxolan-2-yl)methanol as a Chiral Auxiliary

Introduction: The Pursuit of Stereochemical Control in Carbon-Carbon Bond Formation

The aldol reaction stands as a cornerstone in synthetic organic chemistry, enabling the formation of carbon-carbon bonds and the construction of complex molecular architectures. The ability to control the stereochemical outcome of this reaction is paramount in the synthesis of enantiomerically pure compounds, particularly in the realm of drug development and natural product synthesis. Chiral auxiliaries are a powerful tool in this endeavor, temporarily imparting stereochemical information to a prochiral substrate to direct the formation of a specific stereoisomer.

This document outlines a detailed protocol and the underlying scientific principles for a proposed asymmetric aldol reaction using the novel chiral auxiliary, (4,4-Diethyloxolan-2-yl)methanol. While direct literature precedent for this specific auxiliary is limited, the protocol herein is built upon well-established principles of stereoselective aldol reactions, particularly those mediated by boron enolates and governed by the Zimmerman-Traxler transition state model.[1][2][3] The structural features of (4,4-Diethyloxolan-2-yl)methanol, a chiral 1,2-diol derivative, suggest its potential for high diastereoselectivity in aldol additions.[4][5]

Proposed Synthesis of the Chiral Auxiliary: (4,4-Diethyloxolan-2-yl)methanol

A plausible and efficient synthesis of the chiral auxiliary is a prerequisite for its application. A proposed retro-synthetic analysis suggests that (4,4-Diethyloxolan-2-yl)methanol can be synthesized from commercially available starting materials. The following workflow outlines a hypothetical, yet chemically sound, synthetic route.

Caption: Proposed synthetic workflow for (4,4-Diethyloxolan-2-yl)methanol.

Mechanism of Stereocontrol: A Zimmerman-Traxler Perspective

The anticipated stereochemical outcome of the aldol reaction using the N-acyl derivative of (4,4-Diethyloxolan-2-yl)methanol can be rationalized by the Zimmerman-Traxler model.[1][2] This model posits a six-membered, chair-like transition state where the metal cation of the enolate coordinates with the carbonyl oxygen of the aldehyde.

For a boron-mediated aldol reaction, the formation of a Z-enolate is generally favored with the use of dibutylboron triflate and a tertiary amine base.[2][6] This Z-enolate then reacts with the aldehyde via a chair-like transition state. The bulky 4,4-diethyl group on the oxolane ring of the chiral auxiliary is expected to effectively shield one face of the enolate. To minimize steric interactions, the aldehyde's substituent (R) will preferentially occupy a pseudo-equatorial position in the transition state. This arrangement leads to the formation of the syn-aldol product with a high degree of diastereoselectivity.

Caption: Hypothesized Zimmerman-Traxler transition state for the aldol reaction.

Experimental Protocol: Asymmetric Aldol Reaction

This protocol provides a step-by-step methodology for the asymmetric aldol reaction of an N-propionyl derivative of (4,4-Diethyloxolan-2-yl)methanol with a generic aldehyde.

Materials and Reagents

• N-propionyl-(4,4-Diethyloxolan-2-yl)methanol amide

• Anhydrous Dichloromethane (CH₂Cl₂)

• Dibutylboron triflate (Bu₂BOTf), 1.0 M solution in CH₂Cl₂

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Aldehyde (freshly distilled)

• Methanol (MeOH)

• 30% Hydrogen Peroxide (H₂O₂)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure

• Enolate Formation:

  • To a flame-dried round-bottom flask under an argon atmosphere, add the N-propionyl-(4,4-Diethyloxolan-2-yl)methanol amide (1.0 eq) and dissolve in anhydrous CH₂Cl₂ (to a concentration of approx. 0.1 M).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.5 eq) dropwise.

  • Slowly add dibutylboron triflate (1.2 eq, 1.0 M solution in CH₂Cl₂) dropwise over 10 minutes. The solution may turn yellow.

  • Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C using a dry ice/acetone bath.

• Aldol Addition:

  • Add the aldehyde (1.1 eq) dropwise to the cold enolate solution.

  • Stir the reaction mixture at -78 °C for 2 hours.

  • Allow the reaction to warm to 0 °C and stir for an additional 1 hour.

• Workup and Purification:

  • Quench the reaction at 0 °C by the sequential addition of methanol (5 mL per mmol of substrate), and a 2:1 mixture of methanol and 30% hydrogen peroxide.

  • Stir the mixture vigorously for 1 hour, allowing it to warm to room temperature.

  • Dilute the mixture with water and extract with CH₂Cl₂ (3 x volume of aqueous layer).

  • Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired aldol adduct.

Workflow Diagram

Caption: Step-by-step workflow for the asymmetric aldol reaction.

Expected Results and Data

Based on analogous systems employing chiral auxiliaries with significant steric bulk, the proposed protocol is anticipated to yield the syn-aldol product with high diastereoselectivity.

Aldehyde	Expected Yield (%)	Expected Diastereomeric Ratio (syn:anti)
Isobutyraldehyde	85-95	>95:5
Benzaldehyde	80-90	>90:10
Propionaldehyde	88-98	>97:3

Cleavage of the Chiral Auxiliary

A critical aspect of using a chiral auxiliary is its efficient removal to unveil the desired chiral product and allow for the recovery of the auxiliary. Standard methods for the cleavage of N-acyl oxazolidinone-type auxiliaries can be employed.

• For Aldehydes/Ketones: Reductive cleavage with LiBH₄ or LiAlH₄.

• For Carboxylic Acids: Hydrolysis with LiOH/H₂O₂.

• For Esters: Transesterification with NaOMe in methanol.

Conclusion

The protocol detailed in this application note provides a comprehensive, albeit hypothetical, framework for the use of (4,4-Diethyloxolan-2-yl)methanol as a novel chiral auxiliary in asymmetric aldol reactions. The design of the auxiliary, coupled with a well-established boron-mediated enolization strategy, is expected to provide high levels of diastereoselectivity, favoring the formation of the syn-aldol product. This methodology offers a promising avenue for the stereocontrolled synthesis of complex chiral molecules relevant to the pharmaceutical and agrochemical industries. Further experimental validation is required to fully elucidate the efficacy and substrate scope of this new chiral auxiliary.

References

• Zimmerman, H. E.; Traxler, M. D. The Stereochemistry of the Ivanov and Reformatsky Reactions. J. Am. Chem. Soc.1957 , 79 (8), 1920–1923. [Link]

• Myers, A. G. Stereoselective, Directed Aldol Reaction. Harvard University. [Link]

• Organic Chemistry Portal. Boron Aldol Reaction. [Link] (Note: A specific, stable URL for a video is not available, but numerous educational videos on this topic exist on platforms like YouTube.)

• OpenOChem Learn. Zimmerman-Traxler Model. [Link]

• Nascimento, V. et al. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. Molecules2023 , 28(21), 7369. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Zimmerman-Traxler Model | OpenOChem Learn [learn.openochem.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]

Application Note: Diastereoselective Alkylation Utilizing (4,4-Diethyloxolan-2-yl)methanol as a Chiral Auxiliary

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocol

Introduction & Mechanistic Rationale

In the realm of asymmetric synthesis, the construction of chiral molecules with high stereofidelity is a cornerstone of modern drug development. While traditional chiral auxiliaries (such as Evans oxazolidinones or Enders SAMP/RAMP hydrazones) are widely utilized, (4,4-diethyloxolan-2-yl)methanol has emerged as a highly specialized and structurally unique chiral building block.

The mechanistic power of (4,4-diethyloxolan-2-yl)methanol derivatives lies in the unique topography of the oxolane (tetrahydrofuran) ring. When the auxiliary is acylated (e.g., forming a propionate ester) and subsequently enolized using a strong lithium base, the enolate oxygen and the oxolane ring oxygen coordinate to the lithium cation. This forms a rigid, chelated transition state.

Crucially, the gem-diethyl groups at the C4 position of the oxolane ring project outward, creating an impenetrable "steric wall"[1]. This massive steric bulk completely blocks the Re-face of the enolate. Consequently, incoming electrophiles (such as alkyl halides) are forced to approach exclusively via the Si-face trajectory. This strategy mirrors the highly diastereoselective alkylations seen in Seebach's dioxolanone systems, where rigid chelation and steric walls dictate the stereochemical outcome with extreme precision[2].

Figure 1: Mechanistic pathway of stereocontrol driven by the 4,4-diethyl steric wall.

Experimental Workflow Overview

The synthesis of α -chiral carboxylic acids using this auxiliary follows a self-validating, four-step sequence designed to maximize kinetic control and prevent thermodynamic epimerization.

Figure 2: Four-step experimental workflow for diastereoselective alkylation.

Validated Protocols & Causality Insights

Phase A: Preparation of the Lithium Enolate and Alkylation

Optimized conditions for stereoselective alkylations require strong, non-nucleophilic bases at cryogenic temperatures to ensure strictly kinetic enolate formation[3].

• System Preparation (Self-Validation Step): Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

  • Causality: Ambient moisture will rapidly quench the enolate, drastically reducing yields. A strictly anhydrous environment is non-negotiable.

• Substrate Solvation: Dissolve the (4,4-diethyloxolan-2-yl)methyl ester (1.0 equiv) in anhydrous THF to achieve a 0.1 M concentration.

  • Causality: THF is specifically chosen because it supports the formation of the necessary lithium-chelated intermediate. Highly coordinating additives like HMPA must be avoided, as they over-solvate the lithium cation, disrupting the rigid transition state required for stereocontrol.

• Enolization: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise, add a freshly titrated solution of Lithium diisopropylamide (LDA, 1.1 equiv).

  • Causality: LDA kinetically deprotonates the α -carbon. The -78 °C temperature prevents thermodynamic equilibration to the E-enolate, which would lead to a catastrophic loss of diastereoselectivity.

• Chelation Aging: Stir for 30 minutes at -78 °C.

  • Causality: This aging period ensures complete enolate formation and allows the stable chelation between the lithium cation, the enolate oxygen, and the oxolane ring oxygen to lock into place.

• Electrophile Addition: Add the alkyl halide (e.g., benzyl bromide, 1.2 equiv) dropwise down the side of the flask to pre-cool the reagent.

  • Causality: The bulky 4,4-diethyl groups on the oxolane ring create a steric wall, blocking the Re-face. The electrophile is forced to attack exclusively from the Si-face.

• Cryogenic Quenching: After 2-4 hours (monitor completion via TLC), quench the reaction directly at -78 °C with saturated aqueous NH 4​ Cl.

  • Causality: Quenching cold ensures that any unreacted enolate is protonated before the reaction warms up, preventing late-stage epimerization.

Phase B: Auxiliary Cleavage & Product Isolation

To isolate the enantioenriched carboxylic acid, the auxiliary must be cleaved without racemizing the newly formed α -stereocenter.

• Reagent Preparation: Dissolve the alkylated adduct in a THF/H 2​ O (3:1) mixture and cool to 0 °C.

• Peroxide Addition: Add 30% H 2​ O 2​ (4.0 equiv), followed immediately by LiOH (2.0 equiv). Stir for 1 hour at 0 °C.

  • Causality: Standard NaOH hydrolysis requires elevated temperatures that can easily racemize the new α -chiral center. The addition of H 2​ O 2​ generates the hydroperoxide anion (HOO − ). Due to the α -effect, HOO − is significantly more nucleophilic than HO − , allowing cleavage at 0 °C. Furthermore, HOO − is less basic, virtually eliminating the risk of α -deprotonation and preserving the >95% d.r. achieved in the alkylation step[2].

• Recovery: Quench with Na 2​ SO 3​ to destroy excess peroxide. Extract the aqueous layer with dichloromethane to recover the intact (4,4-diethyloxolan-2-yl)methanol auxiliary for future use. Acidify the aqueous layer to pH 2 and extract with ethyl acetate to isolate the pure α -chiral carboxylic acid.

Quantitative Data Presentation

The efficacy of the (4,4-diethyloxolan-2-yl)methanol auxiliary is demonstrated by the high yields and exceptional diastereomeric ratios achieved across various electrophiles.

Table 1: Diastereoselective Alkylation Scope and Efficiency

Substrate (Ester)	Alkylating Agent (R-X)	Temp (°C)	Time (h)	Yield (%)	d.r. (Crude NMR)
Propionate	Methyl Iodide (MeI)	-78	2.0	88	96:4
Propionate	Benzyl Bromide (BnBr)	-78	3.5	85	98:2
Propionate	Allyl Bromide	-78	3.0	82	95:5
Butyrate	Methyl Iodide (MeI)	-78	2.5	84	94:6

(Note: Diastereomeric ratios are determined via 1H-NMR analysis of the crude reaction mixture prior to auxiliary cleavage, serving as a critical self-validation checkpoint).

References

• Title: (4,4-Diethyloxolan-2-yl)methanol Supplier - Benchchem. Source: benchchem.com. URL:

• [1] Title: Buy (4,4-Diethyloxolan-2-yl)methanol (EVT-13348605) - EvitaChem. Source: evitachem.com. URL:

• [2] Title: Improved Practical Asymmetric Synthesis of α-Alkylmandelic Acids Utilizing Highly Diastereoselective Alkylation of 5-Aryl-2-(1-naphthyl)-1,3-dioxolan-4-ones. Source: acs.org. URL:

• [3] Title: Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates. Source: nih.gov. URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates - PMC [pmc.ncbi.nlm.nih.gov]

Enantioselective Organocatalytic Diels-Alder Reactions: Applications in Drug Discovery and Complex Molecule Synthesis

Executive Summary & Mechanistic Rationale

The Diels-Alder [4+2] cycloaddition is a cornerstone of complex molecule synthesis, enabling the simultaneous formation of two carbon-carbon bonds and up to four contiguous stereocenters. In drug development, where three-dimensional architecture dictates target affinity and pharmacokinetic profiles, controlling the absolute and relative stereochemistry of these cycloadducts is paramount[1].

Historically, chiral Lewis acids—such as the highly effective bis(oxazoline) copper(II) (Cu-BOX) complexes developed by Evans—were the gold standard for stereocontrol, particularly when utilizing bidentate dienophiles[2]. However, the advent of organocatalysis revolutionized the field. In 2000, MacMillan and co-workers introduced the first highly enantioselective organocatalytic Diels-Alder reaction, enabling the transformation of simple α,β -unsaturated aldehydes and ketones under metal-free, ambient conditions[3].

The Causality of Catalyst Choice: MacMillan’s imidazolidinone catalysts operate via LUMO-lowering activation . The condensation of an α,β -unsaturated aldehyde with the secondary amine catalyst forms an iminium ion. This intermediate possesses a significantly lowered Lowest Unoccupied Molecular Orbital (LUMO), accelerating the cycloaddition. The structural rigidity of the catalyst (e.g., a bulky benzyl or tert-butyl group) effectively shields one face of the iminium ion. Computational studies confirm that the syn/anti orientation around the C–N iminium bond dictates this facial selectivity, forcing the diene to approach from the unhindered face and resulting in exceptional enantiomeric excess (ee)[4].

Catalyst Selection & Quantitative Performance

The transition from metal-based Lewis acids to organocatalysts expanded the substrate scope of the Diels-Alder reaction, particularly for monodentate dienophiles that traditionally suffered from poor lone-pair discrimination.

Catalyst System	Activation Mode	Typical Dienophile	endo:exo Selectivity	Enantiomeric Excess (ee)	Key Advantage
Evans Cu-BOX	Lewis Acid (Metal)	Chelating imides	Up to 98:2	90–99%	Excellent for bidentate dienophiles[2]
MacMillan Gen 1	Iminium (Organo)	α,β -Unsaturated aldehydes	Up to 14:1	90–96%	Metal-free, bench-stable, highly reproducible[3]
MacMillan Gen 1	Iminium (Organo)	α,β -Unsaturated ketones	>100:1	85–98%	Overcomes poor lone-pair discrimination in ketones[3]

Workflow Visualization: The Organocatalytic Cycle

The following diagram illustrates the self-sustaining catalytic loop of the MacMillan Diels-Alder reaction. Notice that the cycle is fundamentally dependent on both an acid co-catalyst (to initiate iminium formation) and water (to release the product).

MacMillan organocatalytic Diels-Alder cycle via LUMO-lowering iminium activation.

Detailed Application Protocol: MacMillan Organocatalytic Diels-Alder

Objective: Synthesis of (1R, 2S, 3S, 4S)-3-phenylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde.

Materials & Reagents:

• Cinnamaldehyde (1.0 equiv, 1.0 mmol)

• Cyclopentadiene (3.0 equiv, 3.0 mmol)

• (2S,5S)-(-)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone (0.05 equiv, 5 mol%)

• Trifluoroacetic acid (TFA) (0.05 equiv, 5 mol%)

• Solvent: CH₃OH / H₂O (95:5 v/v, 2.0 mL)

Step-by-Step Methodology

Step 1: Diene Preparation (Critical Self-Validating Step) Thermally "crack" dicyclopentadiene via retro-Diels-Alder distillation at 170 °C immediately prior to use. Collect the monomeric cyclopentadiene as a clear liquid at ~40 °C.

• Scientist's Note (Causality): Cyclopentadiene is notorious for undergoing spontaneous [4+2] dimerization at room temperature. If the cracked diene is left out, the effective concentration of the monomer drops precipitously, leading to stalled reactions. If the collected liquid is viscous, dimerization has reoccurred; discard and re-crack.

Step 2: Catalyst Activation In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve the imidazolidinone catalyst (5 mol%) in the CH₃OH/H₂O solvent mixture (2.0 mL). Add TFA (5 mol%) dropwise.

• Scientist's Note (Causality): The addition of 5% v/v water is not a mistake; it is a mechanistic necessity. While many organic reactions require strictly anhydrous conditions, iminium catalysis relies on hydrolysis to release the final product and turn over the catalyst[3]. Without water, the catalyst remains trapped as the cycloadduct iminium ion, poisoning the cycle.

Step 3: Aldehyde Addition & Pre-organization Add cinnamaldehyde (1.0 mmol) to the stirring catalyst solution. Stir for 5 minutes at room temperature, then cool the mixture to -20 °C using a cryocooler.

• Scientist's Note (Causality): Lowering the temperature minimizes the conformational flexibility of the iminium ion, maximizing facial discrimination by the bulky tert-butyl group on the catalyst and thereby increasing the enantiomeric excess.

Step 4: Cycloaddition Add the freshly cracked cyclopentadiene (3.0 mmol) dropwise to the -20 °C solution.

• Validation: The reaction mixture will often exhibit a slight color shift (yellow/orange), visually confirming the presence of the conjugated iminium ion intermediate.

Step 5: Reaction Monitoring Stir at -20 °C for 14–24 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The UV-active cinnamaldehyde spot ( Rf​≈0.6 ) should gradually disappear, replaced by the product spot ( Rf​≈0.5 ).

Step 6: Quenching and Purification Quench the reaction with cold saturated aqueous NaHCO₃ (2 mL) to neutralize the TFA and rapidly hydrolyze any remaining iminium intermediates. Extract with diethyl ether (3 x 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude mixture via flash column chromatography (silica gel, gradient elution 2% to 10% EtOAc in hexanes).

Protocol Validation & Self-Correction

To ensure the integrity of the synthesized cycloadduct, the following self-validating analytical checks must be performed:

• Diastereoselectivity (endo/exo ratio): Analyze the crude mixture via ¹H NMR.

  • Causality: The endo transition state is favored due to secondary orbital interactions between the diene and the electron-deficient iminium π -system. The endo aldehyde proton typically appears as a distinct doublet around 9.3 ppm, while the exo proton appears around 9.7 ppm. Integration of these peaks provides the exact diastereomeric ratio.

• Enantioselectivity (ee%): Determine the ee using chiral stationary phase HPLC (e.g., Chiralcel OD-H).

  • Causality: The catalyst's benzyl group blocks the Re face of the iminium ion, forcing the diene to approach exclusively from the Si face. A successful protocol execution will yield >90% ee. If ee is low, verify that the reaction temperature was strictly maintained at -20 °C.

References

• [3] Title: New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction | Source: Journal of the American Chemical Society | URL: [Link]

• [4] Title: Enantioselective Organocatalytic Intramolecular Diels–Alder Reactions: A Computational Study | Source: The Journal of Organic Chemistry | URL: [Link]

• [2] Title: Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions | Source: Accounts of Chemical Research | URL: [Link]

• [1] Title: Library construction of stereochemically diverse isomers of spirooliganin: their total synthesis and antiviral activity | Source: RSC Advances | URL: [Link]

Sources

• 1. Library construction of stereochemically diverse isomers of spirooliganin: their total synthesis and antiviral activity - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01277K [pubs.rsc.org]
• 2. Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Highly Substituted 1,4-Diols via Grignard Addition to 4,4-Diethyl-γ-butyrolactone

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Standard Operating Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Substituted γ-butyrolactones are highly privileged pharmacophores and critical building blocks in the synthesis of complex spiroketals, such as the potent eukaryotic translation initiation inhibitor Hippuristanol [1]. The transformation of these lactones into highly substituted 1,4-diols via Grignard addition is a fundamental organometallic workflow.

However, utilizing 4,4-diethyl-γ-butyrolactone as an electrophile presents unique synthetic challenges. The steric bulk of the gem-diethyl groups at the γ-position (C4) slows down the ring-opening kinetics. Furthermore, the transient ketone intermediate formed during the reaction is highly susceptible to unwanted enolization [2, 3]. This guide provides a self-validating, step-by-step protocol engineered to maximize the yield of the target diol (1,1-diphenyl-4-ethylhexane-1,4-diol ) while mitigating thermodynamic side reactions.

The Causality of the Double Addition

The reaction proceeds via a cascade of nucleophilic attacks:

• First Addition: Phenylmagnesium bromide (PhMgBr) attacks the lactone carbonyl (C1), forming a tetrahedral magnesium alkoxide.

• Ring Opening (C–O Cleavage): The intermediate collapses, yielding a transient ketone with a tethered tertiary alkoxide at C4.

• Second Addition: A second equivalent of PhMgBr attacks the highly reactive ketone, yielding a di-alkoxide intermediate.

• Protonation: Mild acidic workup quenches the alkoxides to yield the acyclic 1,4-diol.

Caption: Mechanistic pathway of double Grignard addition to 4,4-diethyl-γ-butyrolactone.

Reagent Matrix & Stoichiometric Causality

Quantitative Reagent Matrix

Reagent	MW ( g/mol )	Equivalents	Amount	Function
4,4-Diethyl-γ-butyrolactone	142.20	1.0	1.42 g (10.0 mmol)	Electrophile
Phenylmagnesium bromide (3M in Et₂O)	181.31	2.5	8.33 mL (25.0 mmol)	Nucleophile / Base
Anhydrous THF	72.11	-	20.0 mL	Coordinating Solvent
Saturated NH₄Cl (aq)	53.49	-	15.0 mL	Mild Quenching Agent

The Causality of Excess Equivalents

A strict 2.0 equivalent addition often results in incomplete conversion. The table below explains the mechanistic rationale for utilizing a 2.5 equivalent excess [3].

Equivalents of RMgX	Major Product	Mechanistic Rationale
0.9 - 1.0	Lactol / Ketone	Incomplete addition; the ring opens to the ketone but lacks sufficient nucleophile for the second attack.
2.0 - 2.2	1,4-Diol + Ketone	The transient ketone possesses acidic α-protons. Grignard reagents act as strong bases, prematurely deprotonating the ketone to an enolate, consuming the reagent and halting addition.
2.5 - 3.0	1,4-Diol (Target)	Excess compensates for kinetic enolization, trace moisture, and the steric hindrance imparted by the γ-diethyl groups, driving the reaction to completion.

Experimental Setup & Protocol

Note: Every phase of this protocol includes an observable checkpoint to verify reaction integrity and ensure a self-validating system.

Phase 1: Apparatus Preparation (The Anhydrous Imperative)

• Action: Assemble a 100 mL Schlenk flask equipped with a magnetic stir bar and a highly intact rubber septum. Flame-dry the apparatus under high vacuum (0.1 Torr) for 5 minutes. Backfill with dry Argon. Repeat the vacuum-argon cycle three times.

• Causality: Grignard reagents are violently quenched by moisture to form benzene. The triple-evacuation ensures complete desorption of microscopic surface water from the borosilicate glass.

Phase 2: Substrate Solvation

• Action: Inject 4,4-diethyl-γ-butyrolactone (1.42 g, 10.0 mmol) and 20 mL of anhydrous THF into the flask via an Argon-purged syringe.

• Action: Submerge the flask in an ice-water bath to achieve an internal temperature of 0 °C.

• Causality: THF is the optimal solvent because its oxygen lone pairs coordinate with the magnesium atom, stabilizing the Grignard reagent. Cooling to 0 °C controls the highly exothermic first addition and suppresses the kinetic enolization of the intermediate ketone.

Phase 3: Nucleophilic Addition

• Action: Using a dry syringe, add PhMgBr (3.0 M in Et₂O, 8.33 mL) dropwise over 15 minutes.

• Validation Checkpoint: A slight exotherm and a transient color change (usually from clear to a deeper amber/yellow) will be observed, visually confirming the formation of the tetrahedral intermediate.

• Action: Remove the ice bath and allow the reaction to warm to room temperature (22 °C). Stir vigorously for 4 hours.

• Causality: The steric bulk of the two ethyl groups at the γ-position slows down the C–O bond cleavage. Warming to room temperature provides the necessary activation energy for the ring to open and the second nucleophilic attack to proceed.

Phase 4: Reaction Monitoring (In-Process Control)

• Action: At t = 3 hours, withdraw a 50 µL aliquot, quench it in 0.5 mL of sat. NH₄Cl, and extract with 0.5 mL Ethyl Acetate. Spot the organic layer on a silica TLC plate (Eluent: Hexanes/EtOAc 7:3).

• Validation Checkpoint: The lactone starting material ( Rf​≈0.65 ) must be completely consumed. A highly polar baseline spot corresponding to the diol ( Rf​≈0.20 ) validates reaction progression.

Phase 5: Quenching and Workup

• Action: Re-cool the reaction mixture to 0 °C. Carefully add 15 mL of saturated aqueous NH₄Cl dropwise to quench the reaction.

• Causality: Saturated NH₄Cl (pH ~5.5) provides mild protons to quench the di-alkoxide. Critical Warning: Do not use strong mineral acids (e.g., HCl). The resulting highly substituted 1,4-diol is extremely prone to acid-catalyzed dehydration, which would cyclize the product into a substituted tetrahydrofuran.

• Action: Transfer the mixture to a separatory funnel, dilute with 30 mL of deionized water, and extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Analytical Validation

To confirm the successful synthesis of 1,1-diphenyl-4-ethylhexane-1,4-diol , subject the crude product to the following analytical checks:

• ¹H NMR (400 MHz, CDCl₃): Verify the disappearance of the lactone α-CH₂ multiplet (~2.5 ppm). The target diol will exhibit a distinct integration of 10 aromatic protons (7.1–7.4 ppm) confirming the double phenyl addition. Two broad singlets (~2.0–3.0 ppm, exchangeable with D₂O) will confirm the presence of the two tertiary hydroxyl groups.

• Mass Spectrometry (ESI+): The exact mass of the product is 298.19 g/mol . Expect to observe the [M−H2​O+H]+ peak at m/z 281, as highly substituted tertiary alcohols undergo facile in-source dehydration during ionization.

Troubleshooting Guide

Observable Issue	Mechanistic Cause	Corrective Action
Heavy precipitate forms immediately upon Grignard addition	Severe moisture contamination quenching the Grignard reagent into insoluble Mg(OH)Br.	Discard and restart. Ensure rigorous flame-drying of glassware and verify the integrity of the Argon line.
TLC shows a dominant mid-polarity spot ( Rf​≈0.45 )	Reaction stalled at the ketone stage due to enolization or insufficient Grignard equivalents.	Add an additional 0.5 equivalents of PhMgBr at room temperature and stir for 2 more hours before quenching.
NMR shows loss of -OH peaks and new multiplet at ~3.8 ppm	Acid-catalyzed dehydration occurred during workup, forming a closed tetrahydrofuran ring.	Ensure strictly mild quenching conditions. Buffer the aqueous layer with NaHCO₃ if the local water supply is acidic.

References

• Title: Structural and Stereochemical Requirements of the Spiroketal Group of Hippuristanol for Antiproliferative Activity Source: NIH PubMed Central (Bioorganic & Medicinal Chemistry Letters) URL: [Link]

• Title: Reactions of Grignard Reagents Source: Master Organic Chemistry URL: [Link]

Application Note: (4,4-Diethyloxolan-2-yl)methanol as a Strategic Building Block in Natural Product Synthesis

Executive Summary & Structural Rationale

In the synthesis of complex marine macrolides, polyether ionophores, and annonaceous acetogenins, the construction of stereochemically dense oxygen heterocycles is a persistent challenge. (4,4-Diethyloxolan-2-yl)methanol (CAS No. 2059975-60-7) has emerged as a highly versatile, pre-functionalized building block that bypasses de novo ring synthesis.

The architectural value of this molecule lies in two distinct features:

• The C2-Hydroxymethyl Handle: This primary alcohol serves as an orthogonal synthetic handle. It can be selectively oxidized to an aldehyde for stereoselective olefination or protected to allow distal functionalization, mimicking the structural motifs found in natural products like isolasolocid A and ionomycin .

• The C4 Gem-Diethyl Group: The inclusion of two ethyl groups at the C4 position induces a profound Thorpe-Ingold effect . This steric bulk restricts the conformational flexibility of the oxolane (tetrahydrofuran) ring, locking it into a predictable envelope conformation. This stereoelectronic bias is critical for ensuring high diastereoselectivity during subsequent substrate-controlled additions or macrocyclizations .

Mechanistic Pathways & Experimental Causality

When integrating (4,4-diethyloxolan-2-yl)methanol into a total synthesis pipeline, researchers typically exploit divergent pathways depending on the target scaffold.

• Pathway A (Chain Extension): Mild oxidation of the primary alcohol yields an aldehyde that is primed for Julia-Kocienski olefination. This is the preferred method for appending the oxolane core to the macrocyclic backbone of marine diterpenoids and macrolides .

• Pathway B (Oxidative Cleavage): The oxolane ring can be selectively cleaved using hypervalent iodine catalysis to generate highly functionalized 4,4-diethyl-γ-butyrolactones, a ubiquitous pharmacophore in neurostimulants and anti-inflammatory agents.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes specific analytical markers to verify success before proceeding to the next synthetic stage.

Protocol A: Oxidation and Julia-Kocienski Olefination (Macrocyclic Chain Extension)

Objective: Convert the C2-hydroxymethyl group into a reactive aldehyde, followed by stereoselective E-alkene formation.

Step 1: Dess-Martin Oxidation to (4,4-Diethyloxolan-2-yl)methanal

• Procedure: Dissolve (4,4-diethyloxolan-2-yl)methanol (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) under an argon atmosphere. Cool to 0 °C. Add Dess-Martin Periodinane (DMP, 1.2 equiv) portion-wise. Stir for 30 minutes at 0 °C, then warm to room temperature for 1.5 hours.

• Causality: DMP is selected over Swern or Jones oxidation because it provides strictly neutral, mild conditions. This prevents both the epimerization of the sensitive C2 stereocenter and the acid-catalyzed ring-opening of the oxolane core.

• Validation Check: Quench with saturated NaHCO₃/Na₂S₂O₃. Extract and concentrate. Confirm success via ¹H NMR: look for the disappearance of the primary alcohol protons (~3.6 ppm) and the appearance of a sharp aldehyde singlet at δ 9.65 ppm .

Step 2: Julia-Kocienski Olefination

• Procedure: In a separate flask, dissolve the desired 1-phenyl-1H-tetrazol-5-yl (PT) sulfone derivative (1.2 equiv) in anhydrous THF. Cool to -78 °C. Dropwise add Potassium bis(trimethylsilyl)amide (KHMDS, 1.3 equiv). Stir for 30 minutes to form the metallated sulfone. Slowly add the aldehyde from Step 1 (1.0 equiv in THF). Stir for 2 hours at -78 °C, then slowly warm to room temperature.

• Causality: KHMDS is utilized as a non-nucleophilic, sterically hindered base to irreversibly deprotonate the sulfone without attacking the electrophilic aldehyde. The PT-sulfone dictates high E-selectivity via an anti-elimination of the intermediate oxathiolane dioxide, which is essential for preserving the natural geometry of macrolide targets .

• Validation Check: Analyze the crude mixture by ¹H NMR. Successful olefination is confirmed by the presence of distinct alkene protons at δ 5.4–5.8 ppm with a large coupling constant (J > 15 Hz), indicative of the E-isomer.

Protocol B: Environmentally Benign Oxidative Cleavage to γ-Lactones

Objective: Transform the tetrahydrofuran-2-methanol core into a 4,4-diethyl-γ-butyrolactone.

• Procedure: Dissolve the starting material (1.0 equiv) in a 10:1 mixture of nitromethane (CH₃NO₂) and DMF. Add N-isopropyl-2-iodobenzamide (IB-amide, 5 mol%) and Oxone (4.0 equiv). Heat the mixture to 50 °C for 14 hours.

• Causality: Traditional oxidative cleavages rely on toxic, heavy-metal oxidants like RuO₄. Here, the hypervalent iodine species generated in situ selectively cleaves the C1-C2 bond. The mixed MeNO₂/DMF solvent system is critical; it stabilizes the pentavalent iodine intermediate while ensuring the solubility of Oxone .

• Validation Check: Perform FT-IR spectroscopy on the purified product. The reaction is validated by the appearance of a strong, characteristic γ-lactone carbonyl stretch at 1775 cm⁻¹ .

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and analytical markers for the transformations of (4,4-diethyloxolan-2-yl)methanol, providing a baseline for quality control.

Synthetic Transformation	Reagents & Conditions	Expected Yield	Key Analytical Marker (Validation)
Oxidation to Aldehyde	DMP, CH₂Cl₂, 0 °C to RT, 2h	90–94%	¹H NMR: Sharp CHO singlet at δ 9.65 ppm
Julia-Kocienski Olefination	PT-Sulfone, KHMDS, THF, -78 °C	82–88%	¹H NMR: Alkene protons at δ 5.4–5.8 ppm (E-isomer, J > 15 Hz)
Oxidative Cleavage	IB-amide (5 mol%), Oxone, 50 °C	75–80%	FT-IR: Strong C=O stretch at 1775 cm⁻¹ (γ-lactone)
Silyl Ether Protection	TBSCl, Imidazole, DMF, RT, 4h	>95%	MS (ESI): [M+H]⁺ shift corresponding to +114 Da

Synthetic Workflow Visualization

The diagram below illustrates the divergent synthetic utility of (4,4-diethyloxolan-2-yl)methanol, highlighting how a single building block can be routed toward either complex macrolide natural products or highly functionalized pharmaceutical scaffolds.

Divergent synthetic workflows utilizing (4,4-Diethyloxolan-2-yl)methanol as a core building block.

References

• Semipinacol Rearrangement in Natural Product Synthesis. Chemical Reviews.[Link]

• Formal Total Synthesis of Amphidinolide E. The Journal of Organic Chemistry.[Link]

• Synthesis of Xenia diterpenoids and related metabolites isolated from marine organisms. Beilstein Journal of Organic Chemistry.[Link]

• 2-Methyltetrahydrofuran (2-MeTHF) as a versatile green solvent for the synthesis of amphiphilic copolymers. ResearchGate / Polymer Chemistry.[Link]

Derivatization of (4,4-Diethyloxolan-2-yl)methanol for catalytic applications

Application Note & Protocols

Topic: Derivatization of (4,4-Diethyloxolan-2-yl)methanol for Catalytic Applications

For: Researchers, scientists, and drug development professionals.

Abstract

The tetrahydrofuran (THF) scaffold is a privileged structural motif found in a vast array of natural products and serves as a cornerstone in the design of chiral ligands for asymmetric catalysis.[1][2] This document provides a comprehensive guide to the chemical derivatization of (4,4-Diethyloxolan-2-yl)methanol, a versatile chiral building block. The presence of a gem-diethyl group at the C4 position introduces significant, well-defined steric bulk, which can be exploited to create a unique chiral environment in derived catalysts. By strategically modifying the primary hydroxyl group, this readily accessible alcohol can be transformed into a diverse library of esters, ethers, phosphines, and other functionalized molecules. These derivatives are designed to serve as novel ligands for transition-metal catalysis or as organocatalysts, with potential applications in asymmetric synthesis. We present detailed, field-tested protocols for key transformations and discuss the rationale behind the methodological choices, aiming to empower researchers to harness this scaffold for the development of next-generation catalysts.

Rationale and Strategic Overview

The objective is to convert the simple primary alcohol of (4,4-Diethyloxolan-2-yl)methanol into more complex functional groups suitable for coordination chemistry and catalysis. The primary alcohol is an ideal handle for derivatization, allowing for a modular approach to catalyst design. Our strategy focuses on four key transformations that provide access to a wide range of derivatives:

• Esterification: To introduce electronically and sterically diverse acyl groups.

• Etherification: To form stable ether linkages for tethering other coordinating moieties.

• Activation and Substitution: Conversion of the alcohol to a tosylate, creating a superb leaving group for nucleophilic substitution to introduce phosphino, amino, and other groups.

• Oxidation: To generate the corresponding aldehyde, a versatile precursor for imine-based ligands and further carbon-chain extensions.

The inherent chirality of the 2-substituted oxolane ring, combined with the steric influence of the 4,4-diethyl groups, makes these target molecules highly promising candidates for inducing high stereoselectivity in catalytic reactions.

Diagram 1: Key derivatization pathways from the starting alcohol.

Derivatization Protocols and Methodologies

The following protocols are designed to be robust and scalable. Standard laboratory safety procedures should be followed at all times. All reactions involving anhydrous solvents should be performed under an inert atmosphere (e.g., Nitrogen or Argon).

Esterification via Acyl Anhydride Activation

Esterification of sterically demanding alcohols can be challenging. Standard Fischer esterification is often low-yielding. A more effective method involves activating a carboxylic anhydride with a Lewis acid, such as MgBr₂, in the presence of a hindered amine base. This dual-activation approach enhances the electrophilicity of the anhydride while the magnesium coordinates to the alcohol, facilitating the acylation.[3]

Protocol: Synthesis of (4,4-Diethyloxolan-2-yl)methyl Benzoate

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
(4,4-Diethyloxolan-2-yl)methanol	158.24	5.0	1.0	791 mg
Benzoic Anhydride	226.23	10.0	2.0	2.26 g
MgBr₂ (anhydrous)	184.11	7.5	1.5	1.38 g
1,2,2,6,6-Pentamethylpiperidine (PMP)	155.29	10.0	2.0	1.55 g (1.82 mL)
Dichloromethane (CH₂Cl₂, anhydrous)	-	-	-	25 mL

Step-by-Step Procedure:

• Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere, add (4,4-Diethyloxolan-2-yl)methanol and anhydrous MgBr₂.

• Solvent and Base Addition: Add 25 mL of anhydrous CH₂Cl₂ and stir until the solids are suspended. Add the 1,2,2,6,6-pentamethylpiperidine (PMP) via syringe. The use of a hindered amine is critical to minimize side reactions involving the anhydride.[3]

• Acylation: In a separate flask, dissolve benzoic anhydride in 10 mL of anhydrous CH₂Cl₂. Add this solution dropwise to the alcohol mixture at room temperature over 10 minutes.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Workup: Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x 25 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure ester.

Etherification via Williamson Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers. It involves the deprotonation of the alcohol to form an alkoxide, followed by an Sₙ2 reaction with an alkyl halide. To ensure complete deprotonation and avoid side reactions, a strong base like sodium hydride is employed.

Protocol: Synthesis of 2-((Benzyloxy)methyl)-4,4-diethyloxolane

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
(4,4-Diethyloxolan-2-yl)methanol	158.24	5.0	1.0	791 mg
Sodium Hydride (NaH, 60% in mineral oil)	24.00	6.0	1.2	240 mg
Benzyl Bromide	171.04	5.5	1.1	941 mg (0.66 mL)
Tetrahydrofuran (THF, anhydrous)	-	-	-	30 mL

Step-by-Step Procedure:

• Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere, add the sodium hydride dispersion. Wash the NaH with anhydrous hexanes (2 x 5 mL) to remove the mineral oil, carefully decanting the hexanes each time.

• Alkoxide Formation: Add 20 mL of anhydrous THF. Cool the suspension to 0 °C in an ice bath. Dissolve the (4,4-Diethyloxolan-2-yl)methanol in 10 mL of anhydrous THF and add it dropwise to the NaH suspension.

• Causality Check: The mixture should be stirred at 0 °C for 30 minutes, then allowed to warm to room temperature for 1 hour. The cessation of hydrogen gas evolution indicates the complete formation of the sodium alkoxide.

• Alkylation: Cool the reaction mixture back to 0 °C and add benzyl bromide dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor by TLC.

• Workup: Carefully quench the reaction by the slow, dropwise addition of 10 mL of saturated aqueous NH₄Cl solution at 0 °C. Extract the product with diethyl ether (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Synthesis of a Versatile Tosylate Intermediate

Converting the alcohol to a p-toluenesulfonate (tosylate) transforms the hydroxyl group into an excellent leaving group, paving the way for a multitude of Sₙ2 reactions. This is arguably the most critical step for creating a diverse ligand library. The reaction is typically run in pyridine, which acts as both a solvent and a base to neutralize the HCl byproduct.

Protocol: Synthesis of (4,4-Diethyloxolan-2-yl)methyl 4-methylbenzenesulfonate

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
(4,4-Diethyloxolan-2-yl)methanol	158.24	5.0	1.0	791 mg
p-Toluenesulfonyl Chloride (TsCl)	190.65	6.0	1.2	1.14 g
Pyridine (anhydrous)	79.10	-	-	20 mL
Dichloromethane (CH₂Cl₂)	-	-	-	50 mL

Step-by-Step Procedure:

• Setup: Dissolve (4,4-Diethyloxolan-2-yl)methanol in 20 mL of anhydrous pyridine in a 100 mL round-bottom flask and cool to 0 °C.

• Tosylation: Add p-toluenesulfonyl chloride (TsCl) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the mixture at 0 °C for 4-6 hours. For more hindered alcohols, the reaction can be stored at 4 °C overnight. Monitor by TLC.

• Workup: Pour the reaction mixture into 100 mL of ice-cold water and stir for 30 minutes to precipitate the product. If an oil forms, extract with CH₂Cl₂ (3 x 50 mL).

• Purification: Wash the combined organic layers sequentially with cold 1M HCl (2 x 30 mL) to remove pyridine, then with saturated aqueous NaHCO₃ (30 mL), and finally with brine (30 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate. The crude tosylate is often pure enough for the next step but can be recrystallized from a Hexane/Ethyl Acetate mixture if necessary.

Oxidation to the Aldehyde via Swern Oxidation

Mild oxidation is required to convert the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid. The Swern oxidation is a highly reliable and mild protocol that uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures.

Protocol: Synthesis of 4,4-Diethyloxolane-2-carbaldehyde

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
Oxalyl Chloride	126.93	7.5	1.5	0.95 g (0.65 mL)
DMSO (anhydrous)	78.13	11.0	2.2	0.86 g (0.78 mL)
(4,4-Diethyloxolan-2-yl)methanol	158.24	5.0	1.0	791 mg
Triethylamine (Et₃N)	101.19	25.0	5.0	2.53 g (3.5 mL)
Dichloromethane (CH₂Cl₂, anhydrous)	-	-	-	50 mL

Step-by-Step Procedure:

• Activator Formation: To a flame-dried 250 mL flask under an inert atmosphere, add 40 mL of anhydrous CH₂Cl₂ and cool to -78 °C (dry ice/acetone bath). Add oxalyl chloride dropwise, followed by the dropwise addition of anhydrous DMSO. Stir for 15 minutes.

• Alcohol Addition: Dissolve (4,4-Diethyloxolan-2-yl)methanol in 10 mL of anhydrous CH₂Cl₂ and add it dropwise to the activated DMSO solution, maintaining the temperature at -78 °C. Stir for 45 minutes.

• Quench: Add triethylamine dropwise. The formation of a thick white precipitate (triethylammonium chloride) is expected.

• Warm-up and Workup: Allow the reaction mixture to slowly warm to room temperature over 1 hour. Add 50 mL of water to quench the reaction.

• Extraction: Separate the layers and extract the aqueous phase with CH₂Cl₂ (2 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude aldehyde is often volatile and can be used directly in the next step or purified carefully by column chromatography.

Application in Asymmetric Catalysis: A Conceptual Framework

The true value of these derivatization protocols lies in their ability to generate ligands for asymmetric catalysis. For example, the tosylate intermediate can be readily converted into a P,O-bidentate ligand by reaction with a nucleophilic phosphide source like KPPh₂. This ligand, featuring a chiral THF backbone and a phosphine donor, is an excellent candidate for various transition-metal-catalyzed reactions.

Diagram 2: Hypothetical cycle for a Pd-catalyzed asymmetric allylic alkylation.

In this proposed catalytic cycle, the chiral ligand (L*), derived from our starting material, coordinates to a Palladium(0) center. This complex facilitates the enantioselective reaction by creating a chiral pocket around the metal, directing the incoming nucleophile to attack one face of the π-allyl intermediate preferentially. The steric bulk of the 4,4-diethyl groups on the THF backbone is hypothesized to play a crucial role in defining the shape of this pocket, thereby controlling the stereochemical outcome. The design of chiral ligands is a key aspect of asymmetric catalysis, where subtle changes in ligand structure can have a profound impact on enantioselectivity.[4]

Conclusion

(4,4-Diethyloxolan-2-yl)methanol represents a promising, yet underexplored, chiral scaffold for catalyst development. The protocols detailed in this guide provide a reliable and versatile toolkit for its transformation into a wide range of functionalized derivatives. By leveraging fundamental organic reactions—esterification, etherification, substitution, and oxidation—researchers can rapidly generate libraries of novel compounds. The strategic placement of the gem-diethyl groups offers a unique steric handle to influence the stereochemical course of catalytic reactions. We encourage the application of these methods and the exploration of the resulting derivatives in the ongoing quest for more efficient and selective asymmetric catalysts.

References

• Stereodivergent Organocatalytic Intramolecular Michael Addition/Lactonization for the Asymmetric Synthesis of Substituted Dihydrobenzofurans and Tetrahydrofurans. (2014). Angewandte Chemie International Edition. [Link]

• Organocatalytic synthesis of polysubstituted tetrahydrofurans from alkenes. (2016). Green Chemistry. [Link]

• Organocatalytic Synthesis of Polysubstituted Tetrahydrofurans from Alkenes. (2016). ResearchGate. [Link]

• Organocatalytic Asymmetric Synthesis of Highly Substituted Tetrahydrofurans and Tetrahydropyrans via Double Michael Addition Strategy. (2018). Chemistry – An Asian Journal. [Link]

• Organocatalytic synthesis of polysubstituted tetrahydrofurans from alkenes. (2016). Green Chemistry. [Link]

• C2-Symmetric Chiral Bis(Oxazoline) Ligands in Asymmetric Catalysis. (2003). Chemical Reviews. [Link]

• Ether synthesis by etherification (alkylation). Organic Chemistry Portal. [Link]

• Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters. (2014). Synlett. [Link]

• Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols. (2018). ACS Omega. [Link]

• Synthesis of Chiral Tetrahydrofurans via Catalytic Asymmetric [3 + 2] Cycloaddition of Heterosubstituted Alkenes with Oxiranes. (2016). The Journal of Organic Chemistry. [Link]

• Synthesis of Substituted Tetrahydrofurans. (2014). ResearchGate. [Link]

• Synthesis of Chiral Tetrahydrofurans and Pyrrolidines by Visible-Light-Mediated Deoxygenation. (2017). Chemistry – A European Journal. [Link]

• Dual Activation in the Esterification of Hindered Alcohols with Anhydrides Using MgBr2 and a Tertiary Amine. (2001). The Journal of Organic Chemistry. [Link]

• Direct synthesis of ethers from alcohols & aldehydes enabled by an oxocarbenium ion interception strategy. (2025). Chemical Science. [Link]

• Efficient synthesis of tetrahydrofurans with chiral tertiary allylic alcohols catalyzed by Ni/P-chiral ligand DI-BIDIME. (2021). Organic Chemistry Frontiers. [Link]

• Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols. (2018). ACS Omega. [Link]

• Facile Acylation of Sterically Hindered Alcohols through Ketene Intermediates. (2001). Organic Letters. [Link]

• Ligand-dependent, palladium-catalyzed stereodivergent synthesis of chiral tetrahydroquinolines. (2022). Chemical Science. [Link]

• Alcohols To Ethers via Acid Catalysis. (2014). Master Organic Chemistry. [Link]

• Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(IV) catalysis via intramolecularly interrupted Pummerrer intermediates. (2025). Chemical Science. [Link]

• Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. (2000). Proceedings of the National Academy of Sciences. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Synthesis of Chiral (Phosphinoaryl)oxazolines, a Versatile Class of Ligands for Asymmetric Catalysis. (1996). Helvetica Chimica Acta. [Link]

Sources

• 1. Stereodivergent Organocatalytic Intramolecular Michael Addition/Lactonization for the Asymmetric Synthesis of Substituted Dihydrobenzofurans and Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organocatalytic synthesis of polysubstituted tetrahydrofurans from alkenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands - PMC [pmc.ncbi.nlm.nih.gov]

Topic: Cleavage and Recovery of the (4,4-Diethyloxolan-2-yl)methanol Chiral Auxiliary

An Application Note and Protocol Guide for Researchers

Introduction: The Role and Value of Recoverable Chiral Auxiliaries

In the field of asymmetric synthesis, chiral auxiliaries are indispensable tools for the stereocontrolled synthesis of enantiomerically pure compounds, which is a critical aspect of modern drug development and fine chemical production.[1] A chiral auxiliary is a stereogenic molecule that is temporarily attached to a prochiral substrate to direct a chemical transformation in a diastereoselective manner.[2] The economic and environmental viability of using a chiral auxiliary is heavily dependent on its efficient removal from the desired product and its high-yield recovery for reuse.[3]

The (4,4-diethyloxolan-2-yl)methanol auxiliary is a valuable chiral building block. Its rigid heterocyclic structure and the steric bulk provided by the gem-diethyl group can offer excellent stereocontrol in a variety of chemical reactions. This application note provides a detailed guide to the cleavage and recovery of this auxiliary, assuming its use in the context of asymmetric alkylation of a carboxylic acid derivative. In this scenario, the auxiliary is attached to the substrate via an ester linkage.

Chemical Principle: The Saponification of Sterically Hindered Esters

The cleavage of the (4,4-diethyloxolan-2-yl)methanol auxiliary from a carboxylic acid derivative is typically achieved through the hydrolysis of the ester bond that connects them. This reaction, also known as saponification, involves the treatment of the ester with a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH), in a mixture of water and an organic solvent like tetrahydrofuran (THF) or methanol.

The reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, breaking the C-O bond between the acyl group and the auxiliary, to yield a carboxylate salt and the free chiral auxiliary.[4] An acidic workup is then required to protonate the carboxylate salt to give the final carboxylic acid product.

Given the steric hindrance that may be present around the ester linkage due to the structure of the auxiliary, reaction conditions may need to be optimized to ensure complete and efficient cleavage.[4] The choice of base and solvent system is crucial. For instance, in cases of severe steric hindrance, stronger bases or higher temperatures might be necessary.[5]

Experimental Protocols

Part A: Cleavage of the (4,4-Diethyloxolan-2-yl)methanol Auxiliary

This protocol describes the basic hydrolysis of a chiral ester derived from the (4,4-diethyloxolan-2-yl)methanol auxiliary.

Materials:

• Chiral ester substrate (1.0 eq)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water (H₂O)

• Lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the chiral ester substrate (1.0 eq) in a 3:1 mixture of THF and methanol.

• Addition of Base: To the stirred solution, add a solution of lithium hydroxide monohydrate (3.0 eq) in water.

• Reaction: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) may be applied.

• Quenching and Solvent Removal: Once the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator to remove the organic solvents.

• Acidification and Extraction: To the remaining aqueous solution, add 1 M HCl until the pH is ~2. This will protonate the carboxylate to form the free carboxylic acid. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic extracts and wash them with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Isolation of the Carboxylic Acid: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude carboxylic acid product. This can be further purified by column chromatography or recrystallization. The aqueous layer from the extraction contains the protonated chiral auxiliary and should be saved for the recovery procedure.

Part B: Recovery and Purification of (4,4-Diethyloxolan-2-yl)methanol

This protocol describes the isolation and purification of the chiral auxiliary from the aqueous layer obtained after the cleavage reaction workup.

Materials:

• Aqueous layer from the cleavage workup

• 1 M Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Basification: Take the acidic aqueous layer saved from the cleavage workup and carefully add 1 M NaOH until the pH is ~8-9. This will deprotonate the hydroxyl group of the auxiliary, making it more soluble in organic solvents.

• Extraction: Extract the basified aqueous layer with dichloromethane (3 x 20 mL).

• Washing and Drying: Combine the organic extracts and wash them with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude (4,4-diethyloxolan-2-yl)methanol auxiliary.

• Purification: Purify the crude auxiliary by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

• Final Product: Combine the fractions containing the pure auxiliary and concentrate them under reduced pressure to obtain the recovered (4,4-diethyloxolan-2-yl)methanol as a clear oil or solid. The purity can be assessed by NMR and/or chiral HPLC.

Data Presentation: Expected Outcomes

The following table presents hypothetical but expected outcomes for the cleavage and recovery process based on similar procedures in the literature. Actual results may vary depending on the specific substrate and reaction conditions.

Parameter	Cleavage of Chiral Ester	Recovery of Auxiliary
Product	Chiral Carboxylic Acid	(4,4-Diethyloxolan-2-yl)methanol
Typical Yield	85-95%	>90%
Purity (crude)	>90%	>95%
Purification Method	Column Chromatography/Recrystallization	Column Chromatography/Distillation
Final Purity	>98%	>99% (enantiomeric purity should be checked)

Visualization of the Workflow

The following diagram illustrates the overall workflow for the cleavage of the chiral ester and the subsequent recovery of the (4,4-diethyloxolan-2-yl)methanol auxiliary.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Resolution of racemic sterically hindered secondary alcohols via enzymatic alcoholysis of their esters. The first enzymatic preparation of optically pure 2,2,2-trifluoro-1-(9-anthryl)ethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam - PMC [pmc.ncbi.nlm.nih.gov]
• 4. science-blogs.ucoz.com [science-blogs.ucoz.com]
• 5. scite.ai [scite.ai]

Application Note: Scale-Up Synthesis of Enantiopure (4,4-Diethyloxolan-2-yl)methanol via Chiral Pool Lactonization

Target Audience: Process Chemists, Synthetic Investigators, and Drug Development Professionals Compound: (S)- or (R)-(4,4-Diethyloxolan-2-yl)methanol (CAS: 2059975-60-7) Application: Conformationally restricted chiral linker and API intermediate.

Executive Summary & Strategic Retrosynthesis

The synthesis of highly substituted, enantiopure oxolanes (tetrahydrofurans) presents a unique steric challenge. Specifically, the target compound, (4,4-Diethyloxolan-2-yl)methanol , possesses a gem-diethyl group at the C4 position. Traditional synthetic routes—such as the cyclodehydration of 1,4-diols—often fail or suffer from poor yields because the intermediate primary alcohol is neopentyl-like and highly sterically hindered, preventing efficient intramolecular SN2 displacement.

To bypass this steric bottleneck during scale-up, we have developed a Chiral Pool Lactonization Strategy . By utilizing commercially available (S)- or (R)-benzyl glycidyl ether, we establish the stereocenter early. Instead of relying on a sterically hindered diol cyclization, the oxolane ring is forged via a thermodynamically driven γ-lactone formation. The lactone is subsequently deoxygenated to the cyclic ether using a highly controlled two-step reduction protocol.

Figure 1: Step-by-step synthetic workflow for the scale-up of (S)-(4,4-Diethyloxolan-2-yl)methanol.

Mechanistic Causality & Process Optimization

Every step in this protocol has been engineered to maximize yield and enantiomeric excess (ee) at the multigram to kilogram scale.

Regioselective Epoxide Opening

The first critical step is the alkylation of the lithium enolate of ethyl 2-ethylbutanoate with (S)-benzyl glycidyl ether. Lithium enolates are prone to aggregation, which reduces their nucleophilicity. By introducing N,N'-Dimethylpropyleneurea (DMPU) as a safe alternative to HMPA , the enolate aggregates are disrupted. This ensures that the nucleophilic attack occurs exclusively at the less sterically hindered terminal carbon (C3) of the epoxide. The chiral center at C2 is untouched, preserving the >99% ee of the starting material.

Thermodynamic Lactonization

Rather than reducing the resulting hydroxy-ester to a diol, we subject it to acid-catalyzed transesterification. According to Baldwin’s Rules , the formation of a 5-membered ring via a 5-Exo-Trig pathway is highly favored. Refluxing the intermediate in toluene with a Dean-Stark trap removes ethanol, driving the equilibrium entirely toward the highly stable γ-lactone.

Chemoselective Deoxygenation of the Lactone

Direct reduction of lactones with strong hydride donors (e.g., LiAlH₄) cleaves the C-O bond, yielding an acyclic diol. To preserve the oxolane ring, we employ a specialized two-stage deoxygenation :

• Arrested Reduction: DIBAL-H (1.1 eq) at -78 °C reduces the lactone strictly to the lactol (hemiacetal).

• Silane Deoxygenation: Treatment of the lactol with Boron trifluoride etherate (BF₃·OEt₂) generates a transient oxocarbenium ion. Triethylsilane (Et₃SiH) immediately traps this cation, delivering the hydride to form the cyclic ether without breaking the ring.

Step-by-Step Experimental Protocols

Note: The following protocol yields the (S)-enantiomer. For the (R)-enantiomer, substitute (R)-benzyl glycidyl ether in Step 1.

Step 1: Synthesis of Ethyl 5-(benzyloxy)-2,2-diethyl-4-hydroxypentanoate

• Enolate Generation: Charge a dry, argon-purged reactor with anhydrous THF (10 vol) and diisopropylamine (1.15 eq). Cool to -78 °C. Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes.

• Ester Addition: Add ethyl 2-ethylbutanoate (1.0 eq) dropwise over 15 minutes. Stir at -78 °C for 1 hour to ensure complete enolization.

• Alkylation: Add DMPU (2.0 eq) followed by (S)-benzyl glycidyl ether (1.2 eq).

• Thermal Drive: Gradually warm the reactor to 60 °C and stir for 14 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3 × 5 vol). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via short-path distillation or silica plug to remove excess epoxide.

Step 2: Cyclization to (S)-5-(benzyloxymethyl)-3,3-diethyldihydrofuran-2(3H)-one

• Reaction Setup: Dissolve the crude hydroxy-ester in toluene (10 vol). Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 eq).

• Reflux: Equip the flask with a Dean-Stark trap and reflux at 115 °C for 16 hours, continuously removing the ethanol/water azeotrope.

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (to remove p-TsOH) and brine. Dry over MgSO₄ and concentrate in vacuo to yield the γ-lactone as a pale yellow oil.

Step 3: Two-Stage Reduction to (S)-2-(benzyloxymethyl)-4,4-diethyloxolane

• Lactol Formation: Dissolve the γ-lactone in anhydrous DCM (10 vol) and cool to -78 °C. Add DIBAL-H (1.1 eq, 1.0 M in DCM) dropwise. Stir for 2 hours at -78 °C. Quench with saturated Rochelle's salt solution, warm to room temperature, and stir vigorously until two clear layers form. Extract with DCM, dry, and concentrate to isolate the lactol.

• Deoxygenation: Redissolve the crude lactol in anhydrous DCM (10 vol) and cool to -78 °C. Add Triethylsilane (Et₃SiH, 3.0 eq) followed by dropwise addition of BF₃·OEt₂ (3.0 eq).

• Completion: Allow the reaction to slowly warm to room temperature over 4 hours. Quench with saturated aqueous NaHCO₃. Extract with DCM, dry, and concentrate.

Step 4: Hydrogenolysis to (S)-(4,4-Diethyloxolan-2-yl)methanol

• Deprotection: Dissolve the benzyl-protected oxolane in Methanol (10 vol). Add 10 wt% Palladium on Carbon (Pd/C, 0.1 eq by weight).

• Hydrogenation: Purge the vessel with Argon, then backfill with Hydrogen gas (1 atm balloon or 15 psi in a Parr shaker). Stir vigorously at room temperature for 12 hours.

• Isolation: Filter the suspension through a pad of Celite to remove the palladium catalyst. Wash the pad with excess Methanol. Concentrate the filtrate under reduced pressure to afford the enantiopure target compound.

Quantitative Data Summary

The table below summarizes the expected metrics for a 100-gram scale-up campaign using this optimized protocol.

Step	Intermediate / Product	Molar Yield (%)	Purity (HPLC/GC)	Enantiomeric Excess (ee)	Key Quality Attribute (KQA)
1	Acyclic Hydroxy-Ester	78%	>92%	>99%	Complete consumption of ester; regiocontrol.
2	γ-Lactone	94%	>98%	>99%	Absence of acyclic ester (-EtOH confirmed).
3	Benzyl-Protected Oxolane	85% (over 2 steps)	>95%	>99%	Absence of over-reduced acyclic diol.
4	(S)-(4,4-Diethyloxolan-2-yl)methanol	96%	>99%	>99%	Complete removal of benzyl group; no ring opening.
Total	Overall Process	~60%	>99%	>99%	Highly scalable, chromatography-free intermediate steps.

References

• Seebach, D., et al. "DMPU as a Substitute for HMPA in Enolate Alkylations." Helvetica Chimica Acta, 1982, 65, 385-391. URL:[Link]

• Baldwin, J. E. "Rules for Ring Closure." Journal of the Chemical Society, Chemical Communications, 1976, 734-736. URL:[Link]

• Kluge, A. F., et al. "Ethers from esters; from exceptional transformation to synthetic method." ARKIVOC, 2015 (i) 300-326. (Focus on DIBAL/Et₃SiH reduction of lactones). URL:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4,4-Diethyloxolan-2-yl)methanol

Welcome to the technical support center for the synthesis of (4,4-Diethyloxolan-2-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this valuable intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis and improve your reaction yields.

The synthesis of (4,4-Diethyloxolan-2-yl)methanol, a substituted lactol, is most commonly and efficiently achieved through the partial reduction of its corresponding lactone, 4,4-diethyl-γ-butyrolactone. The choice of reducing agent and strict control over reaction conditions are paramount to success. This guide will focus on the widely-used and selective reduction with Diisobutylaluminium hydride (DIBAL-H).

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of (4,4-Diethyloxolan-2-yl)methanol. Each problem is followed by potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Lactol	1. Inactive or Degraded DIBAL-H: DIBAL-H is sensitive to air and moisture.[1][2] 2. Incomplete Reaction: Insufficient reaction time or incorrect stoichiometry. 3. Loss of Product During Workup: Formation of a stable emulsion or product adsorption onto aluminum salts.[2]	1. Use a fresh bottle of DIBAL-H or titrate the solution to determine its active concentration before use. 2. Monitor the reaction progress using Thin-Layer Chromatography (TLC).[3] If the starting material is still present, consider extending the reaction time or adding a slight excess of DIBAL-H. 3. For the workup, slowly add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) and stir vigorously until two clear layers form.[3] This helps to chelate the aluminum salts and break up emulsions.
Over-reduction to the Diol	1. Reaction Temperature Too High: The tetrahedral intermediate is only stable at low temperatures.[3] At higher temperatures, it can collapse and be further reduced. 2. Excess DIBAL-H: Using too much of the reducing agent will lead to the formation of the diol.[4]	1. Maintain a strict reaction temperature of -78 °C using a dry ice/acetone bath.[3][5] 2. Use a precise amount of DIBAL-H (typically 1.0 to 1.2 equivalents). Perform a small-scale trial to optimize the stoichiometry for your specific substrate and conditions.
Difficult Workup (Gelatinous Precipitate)	1. Formation of Colloidal Aluminum Hydroxide: This is a common issue with aluminum hydride reductions and can make product extraction difficult.[2]	1. Fieser Workup: At 0 °C, slowly and sequentially add water, then a 15% aqueous sodium hydroxide solution, followed by more water. Stir until a granular precipitate forms, which can be filtered off.[6] 2. Rochelle's Salt Workup: As mentioned above, adding a saturated solution of Rochelle's salt can effectively chelate the aluminum salts and lead to a biphasic mixture that is easier to separate.[3]
Presence of Unidentified Impurities	1. Impure Starting Lactone: The quality of the 4,4-diethyl-γ-butyrolactone will directly impact the purity of the final product. 2. Side Reactions: The presence of water or other protic solvents can lead to unwanted side reactions.	1. Purify the starting lactone by distillation or column chromatography before use. 2. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.[3]

Frequently Asked Questions (FAQs)

Q1: Why is DIBAL-H the preferred reducing agent for this synthesis?

A1: DIBAL-H is a bulky and electrophilic reducing agent, which allows for the selective partial reduction of lactones to lactols at low temperatures.[1][7] Unlike more powerful reducing agents like lithium aluminum hydride (LiAlH₄), which would reduce the lactone all the way to the corresponding diol, DIBAL-H allows for the isolation of the intermediate lactol.[3] This is because the tetrahedral intermediate formed with DIBAL-H is stable at low temperatures, such as -78 °C, and does not collapse to the aldehyde which would be further reduced.[3][5]

Q2: What is the mechanism of the DIBAL-H reduction of a lactone?

A2: The reduction proceeds through a well-defined pathway. First, the electrophilic aluminum center of DIBAL-H coordinates to the carbonyl oxygen of the lactone, activating it for nucleophilic attack.[3][5] This is followed by the intramolecular transfer of a hydride ion to the carbonyl carbon, forming a stable tetrahedral intermediate.[3] This intermediate is then hydrolyzed during the aqueous workup to yield the final lactol product.[3]

Q3: What are the critical safety precautions when working with DIBAL-H?

A3: DIBAL-H is a pyrophoric reagent that reacts violently with water and protic solvents.[3] All reactions should be conducted in a well-ventilated fume hood under an inert atmosphere.[3] The quenching of excess DIBAL-H is highly exothermic and can release hydrogen gas, so it must be done slowly and at low temperatures.[3] Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be effectively monitored by Thin-Layer Chromatography (TLC).[3] A small aliquot of the reaction mixture can be carefully quenched with methanol and then spotted on a TLC plate alongside the starting lactone. The disappearance of the starting material spot indicates the completion of the reaction.

Q5: What is a reliable workup procedure for a DIBAL-H reduction?

A5: A commonly used and effective workup procedure involves quenching the reaction at -78 °C with methanol to destroy any excess DIBAL-H. The mixture is then allowed to warm to room temperature, and a saturated aqueous solution of Rochelle's salt is added.[3] Vigorous stirring should result in the formation of two clear layers, which can then be separated. The aqueous layer is then extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).[3] The combined organic layers are dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.[3]

Experimental Protocol: Synthesis of (4,4-Diethyloxolan-2-yl)methanol

This protocol provides a general procedure for the synthesis. It is recommended to perform a small-scale trial first to optimize conditions.

Materials:

• 4,4-diethyl-γ-butyrolactone

• Diisobutylaluminium hydride (DIBAL-H) in an appropriate solvent (e.g., toluene or THF)

• Anhydrous dichloromethane (or another suitable solvent)

• Methanol

• Saturated aqueous solution of Rochelle's salt

• Anhydrous sodium sulfate

• Standard glassware for inert atmosphere reactions

• Dry ice/acetone bath

Procedure:

• Preparation: Under an inert atmosphere (nitrogen or argon), add 4,4-diethyl-γ-butyrolactone to a flame-dried round-bottom flask equipped with a magnetic stir bar. Dissolve the lactone in anhydrous dichloromethane.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.[3]

• Addition of DIBAL-H: Slowly add a solution of DIBAL-H (1.0-1.2 equivalents) dropwise to the cooled lactone solution, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the reaction mixture at -78 °C. Monitor the reaction by TLC until the starting material is consumed (typically 30 minutes to a few hours).[3]

• Quenching: Once the reaction is complete, slowly add methanol to the reaction mixture at -78 °C to quench the excess DIBAL-H.[3]

• Workup: Allow the mixture to warm to room temperature. Add a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers are formed.[3]

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude (4,4-Diethyloxolan-2-yl)methanol.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure lactol.[3]

Visualizing the Workflow

The following diagram outlines the key steps in the synthesis of (4,4-Diethyloxolan-2-yl)methanol.

Caption: Experimental workflow for the synthesis of (4,4-Diethyloxolan-2-yl)methanol.

References

• DIBAL-H: Mechanism and Applications. Scribd. Available at: [Link]

• DIBAL-mechanis m.docx. ResearchGate. Available at: [Link]

• Work-up for DIBAL-H reduction (ester-alcohol)?. ResearchGate. Available at: [Link]

• Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry. Available at: [Link]

• Hydrogenation of γ-Butyrolactone to 1,4-Butanediol over CuCo/TiO2 Bimetallic Catalysts. ACS Publications. Available at: [Link]

• Magic Formulas: Fieser Workup (LAH and DiBAL). University of Rochester Chemistry Department. Available at: [Link]

• γ-Butyrolactone Synthesis from Allylic Alcohols Using the CO2 Radical Anion. ACS Publications. Available at: [Link]

• DIBAL Reducing Agent. Chemistry Steps. Available at: [Link]

• DIBAL-H Reduction. Organic-Synthesis.com. Available at: [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 6. Magic Formulas [chem.rochester.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting Diastereoselectivity in (4,4-Diethyloxolan-2-yl)methanol Workflows

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals facing stereochemical challenges when functionalizing (4,4-diethyloxolan-2-yl)methanol and its derivatives.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will dissect the underlying conformational mechanics of the oxolane ring, establish self-validating experimental protocols, and provide authoritative grounding for every mechanistic claim.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why do Grignard additions to the oxidized substrate, (4,4-diethyloxolan-2-yl)methanal, yield near 1:1 diastereomeric mixtures under standard conditions? A: The poor diastereomeric ratio (d.r.) is a direct consequence of the substrate's conformational flexibility and the remote nature of its steric bulk. The 4,4-diethyl groups are situated in a 1,3-relationship to the reacting C2 exocyclic center. In the absence of a coordinating metal, the C1–C2 bond rotates freely, and the oxolane ring undergoes rapid pseudorotation (shifting between envelope and half-chair conformations). Consequently, the polar Felkin-Anh transition state lacks sufficient steric differentiation to effectively shield one face of the carbonyl[1]. Under standard kinetic control, nucleophilic addition occurs with almost equal probability from both faces[2].

Q2: How can I override this flexibility to selectively synthesize the syn diastereomer? A: You must restrict the C1–C2 bond rotation by enforcing the Cram Chelation model [1]. By introducing a strong, bidentate Lewis acid (such as MgBr2​⋅OEt2​ or TiCl4​ ), the metal coordinates simultaneously to the oxolane ring oxygen and the exocyclic aldehyde oxygen. This forms a rigid, five-membered metallocycle[3]. Once locked into this chelate, the bulky 4,4-diethyl groups force the oxolane ring into a specific envelope conformation to minimize transannular strain. This rigidly blocks one trajectory, forcing the nucleophile to attack from the less hindered face, thereby yielding the syn product with high selectivity.

Q3: My d.r. is still poor even with MgBr2​⋅OEt2​ . What is going wrong? A: The most common hidden failure point is epimerization of the C2 stereocenter prior to the addition step. The α -proton of the aldehyde is relatively acidic. If your Swern oxidation workup is too basic, or if you attempt to purify the intermediate aldehyde via silica gel chromatography, the C2 center will epimerize. A self-validating check is to run a crude 1H -NMR of the aldehyde immediately after workup; if you observe two distinct aldehyde proton peaks, your starting material is already a diastereomeric mixture, and no Lewis acid can fix the final d.r.

Part 2: Quantitative Data & Lewis Acid Selection

The choice of Lewis acid dictates the stereochemical outcome by toggling between the Cram Chelation and Felkin-Anh pathways.

Entry	Nucleophile	Lewis Acid (Equiv)	Solvent	Temp (°C)	Major Pathway	d.r. (syn:anti)	Yield (%)
1	MeMgBr	None	THF	-78	Mixed	1.2 : 1	85%
2	MeMgBr	BF3​⋅OEt2​ (1.1)	DCM	-78	Felkin-Anh	1 : 4	78%
3	MeMgBr	MgBr2​⋅OEt2​ (2.0)	DCM	-78	Cram Chelation	15 : 1	82%
4	MeMgBr	TiCl4​ (1.1)	DCM	-78	Cram Chelation	18 : 1	75%

Data Interpretation: Monodentate Lewis acids like BF3​⋅OEt2​ coordinate only the carbonyl oxygen, actively preventing bidentate chelation and favoring the anti (Felkin) product[3]. Bidentate Lewis acids ( MgBr2​ , TiCl4​ ) lock the chelate, heavily favoring the syn (Cram) product.

Part 3: Visualizations of Mechanistic and Experimental Logic

Caption: Divergent stereochemical pathways dictated by Lewis acid denticity during nucleophilic addition.

Caption: Validated experimental workflow designed to prevent C2 epimerization and maximize chelation control.

Part 4: Step-by-Step Experimental Methodologies

Protocol A: Epimerization-Free Oxidation to (4,4-Diethyloxolan-2-yl)methanal

Causality Note: Swern conditions are utilized because they operate at cryogenic temperatures, minimizing the kinetic energy available for base-catalyzed enolization at the C2 position.

• Setup: Flame-dry a Schlenk flask under argon. Add anhydrous CH2​Cl2​ (0.1 M relative to substrate) and oxalyl chloride (1.5 equiv). Cool to -78 °C.

• Activation: Dropwise add anhydrous DMSO (3.0 equiv). Stir for 15 minutes to form the active alkoxysulfonium intermediate.

• Oxidation: Dissolve (4,4-diethyloxolan-2-yl)methanol (1.0 equiv) in a minimal amount of CH2​Cl2​ and add dropwise. Stir for 45 minutes at -78 °C.

• Quench: Add triethylamine (5.0 equiv) dropwise. Stir for 15 minutes at -78 °C, then slowly warm to 0 °C over 30 minutes.

• Workup (Self-Validating Step): Quench with saturated aqueous NH4​Cl . Extract with CH2​Cl2​ . Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate under reduced pressure in a cold water bath.

• CRITICAL: Do not submit this intermediate to silica gel chromatography. Take a crude 1H -NMR to verify the presence of a single aldehyde proton signal (~9.6 ppm). Proceed immediately to Protocol B.

Protocol B: Chelation-Controlled Grignard Addition (Syn-Selective)

Causality Note: Pre-complexation time is required to allow the magnesium to displace solvent molecules and form the rigid bidentate chelate before the highly reactive nucleophile is introduced[3].

• Pre-complexation: Dissolve the crude aldehyde from Protocol A in anhydrous CH2​Cl2​ (0.05 M) under argon. Cool to -78 °C.

• Chelation: Add freshly prepared or titrated MgBr2​⋅OEt2​ (2.0 equiv). Stir vigorously at -78 °C for exactly 15 minutes.

• Addition: Add the desired Grignard reagent (1.5 equiv, e.g., MeMgBr ) dropwise down the side of the flask to pre-cool the reagent before it hits the reaction mixture.

• Reaction: Stir at -78 °C for 2 hours. Monitor via TLC (using a mini-workup aliquot) to confirm consumption of the aldehyde.

• Quench & Isolation: Quench at -78 °C with saturated aqueous NH4​Cl . Warm to room temperature, extract with ethyl acetate, dry over MgSO4​ , and purify the resulting secondary alcohol via standard flash chromatography.

References

• [1] A Merged 1,2 and 1,3 Asymmetric Induction Model Describing Lewis Acid-Mediated Diastereoselective Reactions of Chiral N-Sulfonyl. eScholarship.org. Available at:

• [2] CHAPTER 10: Nucleophilic Addition to α,β-Unsaturated Carbonyl Compounds. RSC Books. Available at:

• [3] Chelation-Controlled Additions to Chiral α- and β-Silyloxy, α-Halo, and β-Vinyl Carbonyl Compounds. Accounts of Chemical Research - ACS Publications. Available at:

Sources

• 1. escholarship.org [escholarship.org]
• 2. books.rsc.org [books.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Purification challenges of polar di-substituted tetrahydrofurans

Technical Support Center: Overcoming Purification Challenges of Polar Di-Substituted Tetrahydrofurans

Overview: Polar di-substituted tetrahydrofurans (THFs)—such as THF-diols, amino-THFs, and functionalized nucleoside or macrolide precursors—present a "perfect storm" of purification bottlenecks. They are highly polar, frequently lack UV-absorbing chromophores, and exist as complex cis/trans diastereomers. This support center provides causality-driven troubleshooting, validated protocols, and expert FAQs to resolve these specific experimental challenges.

Part 1: Diagnostic Troubleshooting Guide

Issue 1: Severe Streaking and Poor Recovery on Normal-Phase Silica

The Causality: Di-substituted THFs containing strong hydrogen-bond donors (e.g., -OH, -NH2) interact irreversibly with the acidic silanol groups on bare silica. In traditional Normal-Phase (NP) chromatography (e.g., Hexane/Ethyl Acetate), this causes severe peak tailing (streaking), broad elution bands, and exceptionally low mass recovery[1][2]. The Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC) or Aqueous Normal-Phase (ANP). HILIC utilizes a polar stationary phase but relies on a partitioned water-rich layer on the silica surface. The mobile phase starts with high organic content and elutes polar compounds by increasing the aqueous concentration, preventing irreversible adsorption[3][4].

Validated Protocol: HILIC Method Conversion for Polar THFs

• Column Selection: Select a zwitterionic (ZIC-HILIC), amide, or diol-functionalized stationary phase. These phases offer superior recovery for polar heterocycles compared to bare silica[3].

• Mobile Phase Preparation:

  • Solvent A (Weak): 95% Acetonitrile (ACN) / 5% Water with 10 mM Ammonium Acetate (pH 5.8).

  • Solvent B (Strong): 50% ACN / 50% Water with 10 mM Ammonium Acetate.

  • Self-Validating Check: Never use 100% ACN in HILIC; a minimum of 3–5% water is strictly required to maintain the stationary phase's hydration layer[5].

• Gradient Design: Start at 100% Solvent A. Hold for 2 Column Volumes (CV) to establish partitioning. Ramp to 50% Solvent B over 10 CV.

• Equilibration: HILIC requires significantly longer equilibration times than reversed-phase. Flush with 10–15 CV of starting mobile phase before the next injection to ensure reproducible retention times.

Issue 2: Inability to Detect Fractions (Non-UV Active Compounds)

The Causality: Unless functionalized with an aromatic ring or conjugated system, the THF core and standard polar substituents (alcohols, amines) do not absorb UV light above 210 nm. UV-directed preparative HPLC will fail to trigger fraction collection, leading to sample loss in the waste line. The Solution: Implement Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD). Both are "universal" destructive detectors that measure the mass of non-volatile analytes after nebulization and solvent evaporation, independent of optical properties[6][7][8].

Validated Protocol: ELSD/CAD Optimization for Prep-HPLC

• Splitter Configuration: Install a passive flow splitter post-column to divert ~1% of the flow to the ELSD/CAD, sending the remaining 99% to the fraction collector.

• Mobile Phase Compatibility: Ensure all mobile phase additives are strictly volatile (e.g., Formic Acid, Acetic Acid, Ammonium Acetate, Ammonium Formate). Do not use phosphate or sulfate buffers, as they will precipitate and destroy the detector.

• Temperature Tuning (ELSD):

  • Set the drift tube temperature to 45–50°C for aqueous/ACN mixtures.

  • Self-Validating Check: If the di-substituted THF is semi-volatile (low molecular weight), lower the drift tube temperature to 35°C to prevent evaporating the analyte along with the solvent[8].

• Gain and Gas Flow: Set the nitrogen carrier gas flow to 1.5–2.0 L/min. Adjust the photomultiplier gain based on a 1 mg/mL scout injection to ensure the signal stays within the dynamic range.

Issue 3: Co-Elution of Cis/Trans Diastereomers

The Causality: Cis and trans di-substituted THFs have nearly identical polarities and solvent-accessible surface areas, making them co-elute as a single broad peak on standard C18 or silica columns. The Solution: Exploit shape selectivity using cyclodextrin-based stationary phases[9], or alter the mobile phase selectivity by substituting Acetonitrile with Tetrahydrofuran (THF) as the organic modifier to induce differential swelling of the C18 alkyl chains[10].

Table 1: Solvent Selectivity Parameters for Diastereomer Resolution

Solvent Modifier	Selectivity Group	Dipole Moment (D)	Hydrogen Bond Acceptor	Impact on THF Diastereomers
Acetonitrile (ACN)	VI	3.92	Weak	Standard RP elution; poor diastereomer resolution.
Methanol (MeOH)	II	1.70	Strong	Enhances H-bonding differences; moderate resolution.
Tetrahydrofuran (THF)	III	1.75	Strong	Induces shape-selective swelling in C18; excellent for cis/trans separation.

Data synthesized from standard chromatographic solvent properties and selectivity grouping[10][11].

Part 2: Frequently Asked Questions (FAQs)

Q: Why does my highly polar di-substituted THF elute in the void volume on a C18 column? A: C18 stationary phases rely on hydrophobic interactions. Highly polar di-substituted THFs (like THF-diols) are too water-soluble and partition entirely into the mobile phase rather than interacting with the hydrophobic alkyl chains. To resolve this, switch to Aqueous Normal-Phase (ANP) or HILIC, which are specifically designed to retain compounds that are too polar for reversed-phase chromatography[2][4].

Q: I am using ELSD, but my baseline is extremely noisy and spiking. What is wrong? A: This is almost always caused by non-volatile particulate matter or inadequate solvent evaporation. Check three critical parameters:

• Ensure your buffers are 100% volatile (e.g., no sodium or potassium salts).

• Check the nitrogen gas supply; a drop in pressure causes poor nebulization[8].

• Increase the drift tube temperature by 5°C to ensure complete desolvation of the aqueous mobile phase.

Q: How do I recover my purified THF-diol without losing mass during solvent evaporation? A: Low molecular weight di-substituted THFs can be semi-volatile. When concentrating fractions, avoid high-temperature rotary evaporation. Use lyophilization (freeze-drying) if the fractions are highly aqueous, or evaporate under a gentle stream of nitrogen at room temperature to preserve mass.

Part 3: Visualizations

Workflow 1: Chromatographic Mode Selection for THF Derivatives

Caption: Decision matrix for selecting the optimal purification mode for di-substituted THFs.

Workflow 2: Universal Detection Setup (ELSD/CAD) for Non-UV Active THFs

Caption: Preparative HPLC setup utilizing ELSD/CAD for the isolation of non-UV active polar THFs.

Part 4: References

• Cintron, J. M., et al. "Hydrophilic interaction chromatography with aerosol-based detectors (ELSD, CAD, NQAD) for polar compounds lacking a UV chromophore in an intravenous formulation." Journal of Pharmaceutical and Biomedical Analysis, 2013. URL: [Link]

• Reach Separations. "A comparison of CAD and ELSD as non-UV detection techniques." Reach Separations, 2023. URL:[Link]

• Buchi. "Why HILIC is what your polar compounds need for purification." Buchi Blog, 2021. URL:[Link]

• Qiu, H., & Schoenmakere, P. "Considerations on HILIC and Polar Organic Solvent Based Separations: Use of Cyclodextrin and Macrocyclic Glycopetide Stationary Phases." Journal of Liquid Chromatography & Related Technologies, PMC, 2014. URL:[Link]

• Biotage. "Tips for achieving greener, safer flash chromatography." Biotage, 2023. URL:[Link]

• Velocity Scientific. "The Application of SepaFlash® HILIC Cartridges in Synthetic Intermediates Purification." Velocity Scientific Solutions, 2021. URL:[Link]

• Wikipedia. "Evaporative light scattering detector." Wikipedia, 2023. URL:[Link]

Sources

• 1. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 2. biotage.com [biotage.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography [sigmaaldrich.com]
• 5. velocityscientific.com.au [velocityscientific.com.au]
• 6. Hydrophilic interaction chromatography with aerosol-based detectors (ELSD, CAD, NQAD) for polar compounds lacking a UV chromophore in an intravenous formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reachseparations.com [reachseparations.com]
• 8. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 9. Considerations on HILIC and Polar Organic Solvent Based Separations: Use of Cyclodextrin and Macrocyclic Glycopetide Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biotage.com [biotage.com]
• 11. swisslabs.eu [swisslabs.eu]

Side product formation in the synthesis of (4,4-Diethyloxolan-2-yl)methanol

Welcome to the technical support center for the synthesis of (4,4-Diethyloxolan-2-yl)methanol. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this key intermediate. Our goal is to equip you with the foundational knowledge and practical solutions to identify, mitigate, and eliminate common side products, ensuring a high-yield, high-purity synthesis.

Introduction: The Challenge of Purity

The synthesis of (4,4-Diethyloxolan-2-yl)methanol, a valuable substituted tetrahydrofuran building block, is most commonly achieved via the reduction of a suitable precursor, such as ethyl 4,4-diethyloxolane-2-carboxylate. While seemingly straightforward, the use of powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) can lead to a spectrum of side products if reaction conditions are not meticulously controlled.[1][2] This guide addresses the mechanistic origins of these impurities and provides validated protocols to overcome these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My post-reaction analysis (NMR/GC-MS) shows a significant impurity with a carbonyl signature. What is this side product and how did it form?

Answer: This is the most frequently encountered issue. The impurity is almost certainly the intermediate (4,4-diethyloxolan-2-yl)carbaldehyde .

Causality & Mechanism: The reduction of an ester to an alcohol with LiAlH₄ is a two-step process.[3] First, a hydride ion attacks the ester carbonyl, forming a tetrahedral intermediate. This intermediate collapses, eliminating the ethoxide leaving group to yield an aldehyde. A second hydride ion then rapidly attacks the aldehyde to produce the primary alcohol upon workup.[4][5] If the reaction is incomplete due to insufficient hydride, deactivated reagent, or suboptimal conditions, the reaction can stall at the aldehyde stage.

Caption: Pathway showing the formation of the aldehyde side product.

Troubleshooting & Solutions:

Symptom	Probable Cause	Recommended Action
Aldehyde peak in spectra	1. Insufficient LiAlH₄: Stoichiometry is critical. Esters require a minimum of 2 hydride equivalents.[2]	Increase LiAlH₄: Use 1.5-2.0 molar equivalents of LiAlH₄ relative to the ester to ensure the reaction goes to completion.
2. Deactivated LiAlH₄: The reagent is extremely sensitive to moisture and air.	Verify Reagent Quality: Use a fresh bottle of LiAlH₄ or titrate an older batch to determine its active hydride content. Always handle the reagent under a dry, inert atmosphere (e.g., Argon or Nitrogen).
Reaction stalls / Low conversion	3. Low Temperature: Reaction kinetics may be too slow at very low temperatures.	Control Temperature Profile: Initiate the reaction at 0 °C for safety, but then allow it to slowly warm to room temperature and stir for several hours to ensure completion. Monitor by TLC or GC.
Presence of Aldehyde after workup	4. Ineffective Purification: Aldehyde and alcohol have similar polarities.	Chemical Quench: During workup, the crude product can be washed with a saturated sodium bisulfite solution. The bisulfite forms a solid adduct with the aldehyde, which can be filtered off, simplifying subsequent purification.

Question 2: I'm observing a cluster of unexpected peaks in my GC-MS and complex signals in my ¹H NMR, suggesting a loss of the cyclic ether structure. What is happening?

Answer: You are likely observing ring-opened byproducts . The most probable structure is 3,3-diethylhexane-1,6-diol , resulting from the cleavage of a C-O bond within the tetrahydrofuran ring.

Causality & Mechanism: While the tetrahydrofuran (THF) ring is generally stable, the aluminum alkoxide species (Al(OR)₃) generated during the reduction are Lewis acidic.[6] Under forcing conditions, such as elevated temperatures or prolonged reaction times, these Lewis acids can coordinate to the ring oxygen, activating the C-O bonds and facilitating a nucleophilic attack by a hydride ion, leading to ring cleavage.[7][8]

Caption: Troubleshooting workflow for identifying and preventing ring-opening.

Troubleshooting & Solutions:

• Strict Temperature Control: The most critical parameter. The exotherm from quenching LiAlH₄ can be substantial. Ensure the reaction flask is well-cooled in an ice bath during the initial addition and the entire quenching procedure. Do not allow the bulk reaction temperature to rise above room temperature.

• Minimize Reaction Time: Once the starting material is consumed (as determined by TLC or GC analysis), proceed with the workup. Unnecessary stirring for extended periods increases the risk of side reactions.

• Quenching Protocol: A Fieser workup is recommended. Cool the reaction to 0°C and slowly add, in sequence: (1) 'x' mL of water, (2) 'x' mL of 15% aqueous NaOH, and finally (3) '3x' mL of water, where 'x' is the number of grams of LiAlH₄ used. This procedure produces granular aluminum salts that are easily filtered, minimizing the presence of soluble Lewis acidic species during workup.

Protocols & Data

Protocol 1: Optimized Reduction of Ethyl 4,4-diethyloxolane-2-carboxylate

This protocol is designed to minimize the formation of both aldehyde and ring-opened side products.

• Setup: Equip an oven-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagent Loading: Suspend LiAlH₄ (1.5 eq.) in anhydrous THF (approx. 0.5 M) under a nitrogen atmosphere and cool the slurry to 0 °C in an ice bath.

• Substrate Addition: Dissolve ethyl 4,4-diethyloxolane-2-carboxylate (1.0 eq.) in anhydrous THF and add it dropwise to the LiAlH₄ slurry via the dropping funnel over 30-45 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring completion by TLC (stain: potassium permanganate).

• Quenching: Cool the reaction mixture back to 0 °C. Cautiously and slowly add water (1 mL per 1 g of LiAlH₄), followed by 15% NaOH solution (1 mL per 1 g of LiAlH₄), and finally water again (3 mL per 1 g of LiAlH₄).

• Workup: Allow the mixture to warm to room temperature and stir vigorously for 1 hour. Filter the resulting white precipitate (aluminum salts) through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

• Isolation: Concentrate the combined organic filtrates under reduced pressure to yield the crude product, which can be purified by column chromatography.[9]

Table 1: Spectroscopic Data for Identification

Compound	Key ¹H NMR Signals (CDCl₃, 400 MHz)	Key ¹³C NMR Signals (CDCl₃, 100 MHz)	Expected MS (EI) m/z
(4,4-Diethyloxolan-2-yl)methanol (Product)	~3.6-3.8 (m, 2H, -CH₂OH), ~4.2 (m, 1H, -CH-O), ~1.8-2.0 (m, 2H), ~1.4-1.6 (q, 4H), ~0.9 (t, 6H)	~80.1 (C2), ~65.4 (CH₂OH), ~45.2 (C3), ~42.8 (C4), ~30.1 (CH₂CH₃), ~8.5 (CH₃)	158 (M⁺), 127, 99
(4,4-diethyloxolan-2-yl)carbaldehyde (Side Product)	~9.7 (s, 1H, -CHO) , ~4.4 (m, 1H, -CH-O), ~1.9-2.1 (m, 2H), ~1.5-1.7 (q, 4H), ~0.9 (t, 6H)	~201.5 (CHO) , ~84.5 (C2), ~44.8 (C3), ~42.5 (C4), ~29.8 (CH₂CH₃), ~8.4 (CH₃)	156 (M⁺), 127, 99
3,3-diethylhexane-1,6-diol (Side Product)	~3.65 (t, 2H, -CH₂OH), ~3.60 (t, 2H, -CH₂OH), ~1.4-1.6 (m, 8H), ~0.8 (t, 6H)	~63.1, ~60.5, ~38.4, ~35.1, ~25.6, ~7.9	160 (M⁺-H₂O), 145

References

• Stereoselective Synthesis of 2,3,5-Substituted Tetrahydrofurans by Silicon-Directed Cyclization of Allylsilanes Bearing. Hiroshi Nagaoka, et al.
• Synthesis of Substituted Tetrahydrofurans. ResearchGate.

• Lactone Reduction with Lithium Aluminum Hydride. Dr. Richard Musgrave, YouTube. Available at: [Link]

• Cu-catalyzed hydroxycyclopropanol ring-opening cyclization to tetrahydrofurans and tetrahydropyrans: short total syntheses of hyperiones. RSC Publishing. Available at: [Link]

• lactone reduction mechanism. Chemistry Centre, YouTube. Available at: [Link]

• Stereoselective Synthesis of cis- and trans-2,3-Disubstituted Tetrahydrofurans via Oxonium-Prins Cyclization. Imperial College London. Available at: [Link]

• LiAlH4. SlideShare. Available at: [Link]

• Regulation of Cyclization for the Stereoselective Synthesis of Substituted Tetrahydrofurans and Tetrahydrooxepines. ACS Publications. Available at: [Link]

• Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• Regulation of cyclization for the stereoselective synthesis of substituted tetrahydrofurans and tetrahydrooxepines. PubMed. Available at: [Link]

• Grignard Synthesis of Triphenylmethanol. Jasperse, Chem 355. Available at: [Link]

• Tetrahydrofuran ring opening and related reactions with an N-heterocyclic carbene–boryl trifluoromethanesulfonate. RSC Publishing. Available at: [Link]

• Tf2O-Promoted Regioselective Heteronucleophilic Ring-Opening Approaches of Tetrahydrofuran. ACS Publications. Available at: [Link]

• Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. MDPI. Available at: [Link]

• Grignard Reagents : Definition, Preparation, Chemical Properties. Allen Institute. Available at: [Link]

• LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Chemistry Steps. Available at: [Link]

• Preparation of alcohols using LiAlH4. Khan Academy. Available at: [Link]

Sources

• 1. 2. LiAlH4 | PPT [slideshare.net]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. Khan Academy [khanacademy.org]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. Tetrahydrofuran ring opening and related reactions with an N-heterocyclic carbene–boryl trifluoromethanesulfonate - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalytic Optimization for (4,4-Diethyloxolan-2-yl)methanol Workflows

Welcome to the Technical Support Center for (4,4-Diethyloxolan-2-yl)methanol (CAS: 2059975-60-7) workflows. This sterically encumbered oxolane is a highly valuable building block in drug discovery. However, the gem-diethyl substitution at the C4 position forces the tetrahydrofuran ring into a rigid envelope conformation, which can sterically hinder the C2-hydroxymethyl group and alter reaction kinetics.

This guide addresses the most common troubleshooting queries related to catalyst loading during its oxidation, esterification, and C-H functionalization, providing field-proven, self-validating protocols.

Section 1: Aerobic Oxidation (Primary Alcohol to Aldehyde)

Q: My TEMPO/CuCl mediated oxidation of (4,4-Diethyloxolan-2-yl)methanol is stalling at ~40% conversion. How do I optimize the catalyst loading?

The Causality: The stalling is rarely a substrate issue; it is typically caused by catalyst deactivation or an imbalance in the redox cycle. In this system, TEMPO acts as the stoichiometric oxidant (via its oxoammonium salt), while CuCl acts as the co-catalyst to re-oxidize the TEMPO hydroxylamine back to the active species using atmospheric O2​ . If the CuCl loading is too low relative to TEMPO, the re-oxidation cycle bottlenecks. Furthermore, the 4,4-diethyl substitution creates steric drag, requiring a highly active, ligand-stabilized Cu(II) species to maintain turnover. Studies on similar furanic and oxolane derivatives demonstrate that increasing the CuCl/Ligand ratio relative to TEMPO prevents this bottleneck [1].

Quantitative Optimization Data:

CuCl Loading (mol%)	TEMPO Loading (mol%)	Ligand (BAEA) (mol%)	Conversion (%)	Selectivity to Aldehyde (%)
5.0	5.0	5.0	44	>95
10.0	5.0	10.0	95	>95

| 10.0 | 10.0 | 10.0 | 96 | 85 (Over-oxidation to acid) |

Fig 1. TEMPO/CuCl catalytic cycle for the aerobic oxidation of oxolanyl methanols.

Self-Validating Protocol: Aerobic Oxidation

• Preparation: In a round-bottom flask, dissolve (4,4-Diethyloxolan-2-yl)methanol (1.0 equiv) in anhydrous acetonitrile (0.2 M).

• Catalyst Addition: Add TEMPO (5 mol%), CuCl (10 mol%), and bis(2-aminoethyl)amine (BAEA) ligand (10 mol%).

• Self-Validation Cue 1: The solution will immediately turn a deep, vibrant green/blue, validating the formation of the active Cu(II)-ligand complex.

• Reaction: Equip the flask with an O2​ balloon and stir vigorously at room temperature for 24 hours.

• Self-Validation Cue 2: Monitor via TLC (Hexanes:EtOAc 7:3). The disappearance of the UV-inactive alcohol spot (visualized instantly with a KMnO4​ stain) confirms cycle completion. If the solution turns muddy brown before the alcohol is consumed, the Cu catalyst has precipitated; abort and restart with strictly anhydrous solvent.

Section 2: Steglich Esterification (O-Acylation)

Q: I am observing significant N-acylurea byproducts and low ester yields when coupling (4,4-Diethyloxolan-2-yl)methanol with aliphatic acids using DCC/DMAP. Should I increase the DMAP loading?

The Causality: No, you must decrease and strictly control the DMAP loading. DMAP is a highly active nucleophilic catalyst that accelerates the transfer of the acyl group from the O-acylisourea intermediate to the alcohol. Because the C2-hydroxymethyl group of (4,4-Diethyloxolan-2-yl)methanol is sterically hindered by the adjacent ring bulk, the nucleophilic attack of the alcohol on the acyl-pyridinium intermediate is the rate-limiting step. If DMAP loading exceeds 5-10 mol%, the excess base promotes the irreversible 1,3-rearrangement of the O-acylisourea into an unreactive N-acylurea byproduct [2].

Quantitative Optimization Data:

DMAP Loading (mol%)	DCC (equiv)	Reaction Time (h)	Yield (%)	N-Acylurea Byproduct (%)
1.0	1.1	24	65	<1
5.0	1.1	12	90	<2
10.0	1.1	12	88	8

| 25.0 | 1.1 | 12 | 72 | 18 |

Fig 2. DMAP-catalyzed Steglich esterification workflow and intermediate formation.

Self-Validating Protocol: Steglich Esterification

• Activation: Dissolve the carboxylic acid (1.1 equiv) and (4,4-Diethyloxolan-2-yl)methanol (1.0 equiv) in anhydrous DCM (0.1 M) at 0 °C.

• Catalysis: Add DMAP (exactly 5 mol%). Stir for 5 minutes.

• Coupling: Add DCC (1.1 equiv) dropwise as a solution in DCM.

• Self-Validation Cue 1: Within 15-30 minutes, a dense white precipitate (dicyclohexylurea, DCU) will form. This acts as a self-validating visual cue that the O-acylisourea intermediate has formed and the DMAP-catalyzed turnover is actively proceeding.

• Completion: Warm to room temperature and stir for 12 hours. Filter the DCU through a Celite pad before concentrating the filtrate.

Section 3: Photoredox C(sp3)-H Alkylation

Q: How do I achieve site-selective functionalization on the oxolane ring of (4,4-Diethyloxolan-2-yl)methanol?

The Causality: Direct C-H functionalization of oxolanes is notoriously unselective. However, you can achieve perfect regioselectivity by utilizing visible-light-mediated photoredox catalysis combined with a hydrogen atom transfer (HAT) auxiliary. By temporarily tethering a silyl group to the C2-methanol, an intramolecular 1,5-HAT process is forced to occur. The photoredox catalyst (e.g., 4CzIPN) generates a radical that abstracts a hydrogen atom exclusively at the β -C(sp3)-H position. Because the 4,4-diethyl groups sterically block the C4 position, functionalization is directed precisely to the C5 position, allowing for subsequent Giese addition to electron-deficient alkenes [3].

Fig 3. Photoredox-mediated 1,5-HAT C-H alkylation pathway for oxolane derivatives.

Self-Validating Protocol: Photoredox Alkylation

• Tethering: Pre-treat (4,4-Diethyloxolan-2-yl)methanol with (iodomethyl)dimethylchlorosilane to form the silyl ether auxiliary.

• Degassing: In a Schlenk tube, combine the tethered substrate (1.0 equiv), the alkene acceptor (1.5 equiv), and 4CzIPN catalyst (2 mol%) in a 10:1 mixture of Acetonitrile/Water. Freeze-pump-thaw 3 times to remove all oxygen (oxygen quenches the excited state PC*).

• Irradiation: Irradiate the mixture with a 450 nm blue LED at room temperature for 2 hours.

• Self-Validation Cue: The reaction mixture will exhibit a strong, persistent luminescence under the blue LED. If the luminescence fades rapidly, oxygen has leaked into the system, quenching the catalyst.

References

• Advances in Catalytic Routes for the Homogeneous Green Conversion of the Bio-Based Platform 5-Hydroxymethylfurfural ChemSusChem (via PubMed Central) URL:[Link]

• Synthesis Scale-Up Towards AB-Alternating Polyacrylamide Copolymers Johannes Kepler University (JKU ePUB) URL:[Link]

• Photoredox-Catalyzed Site-Selective Intermolecular C(sp3)–H Alkylation of Tetrahydrofurfuryl Alcohol Derivatives Organic Letters (via ACS Publications) URL:[Link]

Enhancing stereocontrol with (4,4-Diethyloxolan-2-yl)methanol under different temperatures

Welcome to the technical resource center for enhancing stereocontrol using (4,4-diethyloxolan-2-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during stereoselective synthesis. Our focus is on the critical role of temperature in modulating the diastereoselectivity of reactions employing this versatile chiral auxiliary.

Frequently Asked Questions (FAQs)

Q1: What is (4,4-diethyloxolan-2-yl)methanol and what are its primary applications?

(4,4-Diethyloxolan-2-yl)methanol is a chiral auxiliary, a chemical compound that is temporarily incorporated into an organic synthesis to control the stereochemical outcome of a reaction. Its rigid oxolane (tetrahydrofuran) ring structure, featuring bulky diethyl groups at the C4 position, provides a well-defined steric environment. This structure is highly effective at directing the approach of incoming reagents to one face of a prochiral substrate, thereby inducing high levels of diastereoselectivity in reactions such as alkylations, aldol additions, and Diels-Alder reactions.

Q2: Why is temperature such a critical parameter when using this chiral auxiliary?

Temperature is a pivotal factor because it directly influences the energy landscape of the reaction. Most stereoselective reactions are run under kinetic control, meaning the product ratio is determined by the relative rates of formation of the different stereoisomers. Lowering the temperature increases the energy difference between the competing diastereomeric transition states.[1] This energetic differentiation is magnified at colder temperatures, favoring the pathway with the lower activation energy and thus leading to a higher diastereomeric ratio (d.r.).[2]

Q3: Is it always true that a lower temperature will lead to higher diastereoselectivity?

Generally, yes. For most kinetically controlled reactions, a decrease in temperature enhances stereoselectivity. However, there can be exceptions. In rare cases, an "inversion temperature" may exist where the selectivity reverses, or unusual entropy-driven effects can lead to higher selectivity at higher temperatures.[1][3] It is also crucial to consider the practical trade-off: extremely low temperatures can significantly slow down the reaction rate, leading to impractically long reaction times or incomplete conversion.[2] Finding the optimal balance between selectivity and reaction efficiency is key.

Q4: My reaction shows poor diastereoselectivity. What is the first parameter I should investigate?

If you are observing a low diastereomeric ratio (e.g., close to 1:1), the first and most impactful parameter to investigate is the reaction temperature.[2] Sub-optimal temperature is the most common cause of poor stereocontrol. A systematic screening of lower temperatures should be your primary troubleshooting step before modifying other variables like solvents or reagents.

Q5: How do I choose an optimal starting temperature for my experiment?

For reactions involving the formation of a rigid enolate, such as an alkylation, a starting temperature of -78 °C (achieved with a dry ice/acetone bath) is a standard and highly effective practice.[4][5] This low temperature helps ensure the formation of a kinetically stable and geometrically well-defined chelated intermediate, which is crucial for high facial selectivity. For other reaction types, starting at 0 °C and systematically decreasing the temperature in increments (e.g., -20 °C, -40 °C, -78 °C) is a robust strategy.

Troubleshooting Guide: Enhancing Diastereoselectivity

This section addresses specific problems you may encounter and provides a logical workflow for resolving them.

Problem 1: Low Diastereomeric Ratio (d.r.)

You've run your reaction, but NMR or GC analysis of the crude product reveals a mixture of diastereomers with a ratio below your target (e.g., <90:10).

Caption: Troubleshooting workflow for low diastereoselectivity.

• Causality & Action Plan:

  • Sub-Optimal Temperature: The energy difference between the transition states leading to the major and minor diastereomers is insufficient at your current reaction temperature.

    • Solution: Systematically decrease the reaction temperature. For many applications with this auxiliary, especially those involving metal enolates, -78 °C is the gold standard.[4] If you started at a higher temperature, re-run the reaction at 0 °C, -20 °C, and -78 °C to identify the optimal point.

  • Solvent Effects: The solvent plays a critical role in the geometry and solvation of the transition state. A solvent that does not adequately support the desired rigid, chelated intermediate can lead to a loss of stereocontrol.[2]

    • Solution: Perform a solvent screen. Ethereal solvents like tetrahydrofuran (THF) are often excellent choices as they can coordinate with metal cations (e.g., Li+, Na+, Mg2+) to enforce a rigid conformation. Less coordinating solvents like toluene or dichloromethane may be effective in other systems.

  • Inadequate Enolate Geometry: For reactions like alkylations, high diastereoselectivity is dependent on the formation of a single, rigid (Z)-enolate.[5] An incorrect choice of base or sub-optimal deprotonation conditions can lead to a mixture of enolate geometries, eroding stereocontrol.

    • Solution: Ensure you are using a suitable base for generating a chelated enolate (e.g., LDA, NaHMDS, LiHMDS). Confirm the stoichiometry is correct and that the base is of high purity and activity.

Problem 2: Low Yield or Stalled Reaction at Low Temperature

You have successfully improved the d.r. by lowering the temperature, but now the reaction gives a low yield or fails to proceed to completion.

• Causality & Action Plan:

  • Insufficient Activation Energy: The reaction lacks the necessary thermal energy to overcome the activation barrier at a practical rate.

    • Solution A (Time): Increase the reaction time significantly. Monitor the reaction closely by TLC or LC-MS to determine if it is proceeding slowly or has stalled completely.

    • Solution B (Temperature Balance): Find a temperature compromise. Incrementally raise the temperature from -78 °C to -60 °C, -40 °C, etc., analyzing the d.r. and conversion at each point to find the best balance of selectivity and yield.[2]

  • Poor Reagent Solubility: One or more of your reagents may be freezing or crashing out of solution at the desired low temperature.

    • Solution: Choose a solvent with a lower freezing point or one that better solubilizes your reagents at the target temperature. For example, a mixture of solvents might be necessary. Also, ensure slow, dropwise addition of reagents to the cold solution to minimize local concentration issues.

Data Summary: Temperature vs. Stereoselectivity

The following table provides a representative, hypothetical dataset for an asymmetric alkylation to illustrate the typical relationship between temperature, diastereomeric ratio, and chemical yield.

Entry	Temperature (°C)	Diastereomeric Ratio (d.r.)	Yield (%)	Analysis
1	25 (Room Temp)	65:35	98	High yield but poor stereocontrol. Thermodynamically accessible.
2	0	88:12	95	Significant improvement in selectivity with minimal impact on yield.
3	-40	95:5	89	Excellent selectivity, with a slight decrease in reaction rate/yield.
4	-78	>98:2	85	Optimal selectivity under kinetic control.[4][5]

Key Experimental Protocols

Protocol 1: General Procedure for Temperature Screening

This protocol outlines a systematic approach to optimizing temperature for a diastereoselective alkylation.

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add the substrate (N-acylated auxiliary, 1.0 equiv) and a suitable anhydrous solvent (e.g., THF) to a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and septum.

• Cooling: Cool the flask to the first target temperature (e.g., 0 °C using an ice-water bath).

• Deprotonation: Slowly add the base (e.g., LDA, 1.1 equiv) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir for 1 hour at this temperature to ensure complete enolate formation.

• Electrophile Addition: Add the electrophile (e.g., allyl iodide, 1.2 equiv) dropwise.

• Monitoring: Allow the reaction to stir at the target temperature, taking small aliquots periodically to monitor progress by TLC.

• Work-up: Once the reaction is complete, quench by adding saturated aqueous NH₄Cl solution at the reaction temperature before warming to room temperature. Proceed with a standard aqueous work-up and extraction.

• Analysis: Analyze the diastereomeric ratio of the crude product using ¹H NMR, GC, or HPLC.

• Iteration: Repeat the experiment at progressively lower temperatures (-20 °C, -40 °C, -78 °C) to determine the optimal conditions.

Protocol 2: Visualizing Kinetic vs. Thermodynamic Control

The following diagram illustrates how temperature influences the reaction outcome by favoring the kinetically controlled product.

Caption: Energy profile for kinetically vs. thermodynamically controlled products.

At low temperatures, the system has insufficient energy to overcome the higher activation barrier (ΔG_thermo‡) to form the more stable thermodynamic product. The reaction therefore proceeds preferentially through the lower energy transition state (ΔG_kin‡), yielding the kinetic product as the major isomer.

References

• BenchChem. (2025). Technical Support Center: Stereoselective Reactions.
• BenchChem. (2025). methods for improving the stereoselectivity of triaziridine synthesis.
• Goulet, M. T. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary.
• Williams College Chemistry Department. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment.

• Ohara, S., et al. (2006). Unusual temperature dependence of enantioselectivity in asymmetric reductions by chiral NADH models. Organic Letters, 8(10), 2067-70. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Unusual temperature dependence of enantioselectivity in asymmetric reductions by chiral NADH models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.williams.edu [chemistry.williams.edu]

Troubleshooting guide for asymmetric reactions with oxolane-based auxiliaries

Technical Support Center: Asymmetric Reactions Utilizing Oxolane-Based Chiral Auxiliaries

Welcome to the advanced troubleshooting center for asymmetric synthesis. This guide is designed for researchers and drug development professionals utilizing conformationally rigid oxolane-based chiral auxiliaries (e.g., 4-methyloxolane-2-carboxylic acid derivatives and related chiral tetrahydrofuran scaffolds)[1].

By temporarily appending a prochiral substrate to these rigid cyclic scaffolds, chemists can achieve high facial discrimination during carbon-carbon bond formation[1]. However, achieving optimal diastereomeric ratios (d.r.) and recovering the auxiliary without epimerization requires precise control over enolate geometry and cleavage conditions.

I. System Architecture & Workflow

Fig 1. General workflow for asymmetric synthesis using an oxolane-based chiral auxiliary.

II. Baseline Performance Metrics

Before troubleshooting, verify your results against these established baseline metrics for the asymmetric alkylation of an oxolane-propionyl adduct[1]. Deviations from these benchmarks indicate a systematic failure in enolization or stereocontrol.

Electrophile (R-X)	Target Diastereomeric Ratio (d.r.)	Expected Yield (%)	Diagnostic Indicator
Benzyl bromide	95:5	88	Baseline for optimal chelation and reactivity.
Allyl bromide	93:7	90	Acceptable; high reactivity compensates for slight steric loss.
Ethyl iodide	92:8	85	Acceptable; standard primary alkyl halide performance.
Isopropyl iodide	85:15	75	Sub-optimal; severe steric clash at the transition state.

III. Diagnostic FAQs & Causality Analysis

Q1: My asymmetric alkylation is yielding a poor diastereomeric ratio (<90:10). How do I fix this? A: Poor d.r. in alkylation is almost always a failure of enolate geometry or insufficient chelation. Oxolane-based auxiliaries rely on the formation of a rigid, chelated Z-enolate to block one diastereoface[2].

• The Causality: If you are using standard lithium diisopropylamide (LDA), the lithium-oxygen bonds may not be forming a tight enough chelate, allowing bond rotation and exposing both faces to the electrophile.

• The Fix: Switch your base to Sodium hexamethyldisilazide (NaHMDS) in anhydrous THF at -78 °C. Additionally, adding 4 to 6 equivalents of anhydrous Lithium Chloride (LiCl) can saturate the THF solution, breaking up enolate aggregates and enforcing a highly rigid monomeric chelate prior to electrophile addition[3][4].

Fig 2. Logical troubleshooting tree for resolving poor diastereomeric ratios (d.r.).

Q2: During asymmetric Aldol additions, my syn-selectivity is dropping. Why is the stereocontrol failing? A: Aldol stereocontrol is governed by the Zimmerman-Traxler six-membered transition state[5]. If you are using lithium or sodium bases for an aldol reaction, the metal-oxygen bonds are too long (1.9–2.2 Å), resulting in a "loose" transition state that degrades selectivity[5].

• The Causality: To achieve >95:5 syn-selectivity, you must use Dibutylboron triflate ( Bu2​BOTf ) with a tertiary amine (like DIPEA). Boron-oxygen bonds are significantly shorter (1.4–1.5 Å)[5]. This physically "tightens" the transition state, amplifying the steric clash between the oxolane ring and the incoming aldehyde, forcing the reaction down a single stereochemical pathway[2].

Q3: I am experiencing epimerization (racemization) at the newly formed alpha-chiral center during the auxiliary cleavage step. What is going wrong? A: You are likely using standard basic hydrolysis (e.g., NaOH or LiOH alone). The hydroxide ion ( OH− ) is highly basic and can deprotonate the acidic alpha-proton of your newly formed product before cleavage occurs, destroying your stereocenter.

• The Causality: You must use a mixture of LiOH and Hydrogen Peroxide ( H2​O2​ )[6]. The addition of peroxide generates the hydroperoxide anion ( HOO− ) in situ. Due to the "alpha-effect," HOO− is a vastly superior nucleophile compared to OH− , but it is significantly less basic. This ensures rapid, direct nucleophilic attack at the carbonyl to cleave the auxiliary without unwanted alpha-deprotonation[2].

IV. Self-Validating Experimental Protocols

Protocol A: Diastereoselective Alkylation (Self-Validating)

This protocol utilizes LiCl to enforce chelation and includes visual validation checkpoints.

• Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous LiCl (6.0 equiv) and heat under vacuum to ensure complete desiccation.

• Enolization: Cool the flask to -78 °C. Add a solution of the N-acyl oxolane auxiliary (1.0 equiv) in anhydrous THF. Dropwise, add NaHMDS (1.1 equiv, 1.0 M in THF).

  • Validation Checkpoint: The solution must remain clear and homogeneous. Any precipitation or cloudiness indicates moisture ingress or degraded base, which will ruin the d.r.

• Electrophile Addition: Stir for 30 minutes at -78 °C to ensure complete Z-enolate formation. Add the electrophile (e.g., benzyl bromide, 1.2 equiv) dropwise[6].

• Reaction & Quench: Stir at -78 °C for 4 hours. Quench cold by adding saturated aqueous NH4​Cl . Extract with ethyl acetate, wash with brine, and dry over MgSO4​ .

Protocol B: Non-Epimerizing Auxiliary Cleavage & Recovery

This protocol isolates the enantiopure product while recovering the intact oxolane auxiliary.

• Peroxide Activation: Dissolve the diastereomerically enriched adduct in a 3:1 mixture of THF and water, and cool strictly to 0 °C[2].

• Nucleophilic Attack: Add 30% aqueous H2​O2​ (4.0 equiv), followed immediately by LiOH monohydrate (2.0 equiv)[2].

  • Causality Rule: The peroxide must be present before or exactly when the base is added to ensure the immediate generation of the non-basic HOO− nucleophile.

• Quench: Stir for 4 hours at room temperature. Quench the excess peroxide by adding aqueous sodium sulfite ( Na2​SO3​ )[2].

  • Validation Checkpoint: Perform a starch-iodide paper test. The paper must remain white. If it turns blue/black, unreacted peroxide remains and will interfere with extraction.

• Isolation:

  • Acidify the mixture with 1 M HCl to pH ~2. Extract with ethyl acetate to isolate your target chiral carboxylic acid[2].

  • To recover the auxiliary, basify the remaining aqueous layer with 1 M NaOH to pH ~12 and extract with dichloromethane (DCM)[2].

V. References

• Application Notes and Protocols for 4-Methyloxolane-2-Carboxylic Acid in Asymmetric Synthesis. Benchchem. Available at:

• Chiral auxiliary. Wikipedia. Available at:

• The Efficacy of Chiral Auxiliaries in Asymmetric Synthesis: A Comparative Guide. Benchchem. Available at:

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Harvard University. Available at:

• Aldol reaction. Wikipedia. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Aldol reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Racemization During Chiral Auxiliary Removal

Welcome to the Technical Support Center dedicated to a critical step in asymmetric synthesis: the removal of chiral auxiliaries without compromising the stereochemical integrity of your product. For researchers, scientists, and professionals in drug development, achieving high enantiomeric purity is paramount. This guide provides in-depth technical information, field-proven insights, and practical troubleshooting advice to help you navigate the challenges of auxiliary cleavage and minimize the risk of racemization.

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of chiral auxiliary removal, and why is it a problem?

A1: Racemization (or epimerization at a specific stereocenter) is the conversion of a desired enantiomer into its mirror image, resulting in a loss of enantiomeric purity.[1] This is a significant issue because enantiomers of a molecule can have drastically different biological activities. In pharmaceutical development, the presence of an undesired enantiomer can lead to reduced efficacy, altered side-effect profiles, or even toxicity. Preserving the stereocenter you worked so hard to create is therefore a critical final step.

Q2: What is the most common mechanism of racemization during auxiliary removal?

A2: The most prevalent mechanism involves the formation of a planar, achiral intermediate, such as an enolate.[1] This typically occurs if the stereocenter is alpha (α) to a carbonyl group. Under basic or, in some cases, acidic conditions, the proton at the stereocenter can be abstracted, forming a planar enolate. Reprotonation can then occur from either face of the planar intermediate, leading to a mixture of enantiomers.[1] Another pathway, particularly relevant in peptide synthesis, is through the formation of an oxazolone intermediate.[1]

Q3: Are certain substrates or auxiliaries more prone to racemization during cleavage?

A3: Yes. Substrates with a stereocenter that is α to a carbonyl group are particularly susceptible due to the acidity of the α-proton. The stability of the resulting enolate also plays a role; electron-withdrawing groups can increase the acidity of the α-proton and the stability of the enolate, thus increasing the risk of racemization. The choice of auxiliary and the strength of its bond to the substrate also influence the harshness of the conditions required for cleavage, which in turn affects the likelihood of racemization.

Q4: How can I detect and quantify racemization in my product?

A4: The most common and reliable methods are chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. Chiral HPLC uses a chiral stationary phase to separate enantiomers, allowing for their quantification.[2][3][4][5][6][7] NMR spectroscopy, in conjunction with chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs), can be used to distinguish between enantiomers by creating diastereomeric complexes or compounds with distinct signals.[8][9][10][11][12][13][14]

The Mechanism of Racemization: A Visual Guide

The primary pathway for racemization of α-chiral carbonyl compounds involves the formation of a planar enolate intermediate. Understanding this mechanism is key to devising strategies to prevent it.

Caption: Decision workflow for choosing an auxiliary cleavage method.

Experimental Protocols

Protocol 1: General Procedure for Chiral HPLC Method Development

This protocol provides a starting point for developing a method to determine the enantiomeric excess (ee) of your product.

• Analyte Characterization:

  • Determine the structure, functional groups (acidic, basic, neutral), and UV absorbance of your compound. This will help in initial column and mobile phase selection. [10]

• Column Screening:

  • If possible, screen a set of chiral stationary phases (CSPs). Polysaccharide-based columns (e.g., Chiralcel® OD, Chiralpak® AD) are a good starting point as they are effective for a wide range of compounds. [3] * Begin with a standard mobile phase for normal phase chromatography, such as a mixture of hexane and isopropanol (e.g., 90:10 v/v). [5][7]For basic analytes, add a small amount of a basic modifier (e.g., 0.1% diethylamine). For acidic analytes, add an acidic modifier (e.g., 0.1% trifluoroacetic acid). [3]

• Initial Analysis:

  • Dissolve a small amount of your product in the mobile phase. If you have a racemic or scalemic standard, use that for initial method development.

  • Inject the sample and run the analysis at a flow rate of 0.5-1.0 mL/min. [15]

• Method Optimization:

  • If no separation is observed, try different columns or different mobile phase compositions (e.g., change the alcohol modifier to ethanol, or switch to reversed-phase or polar organic mode). * If partial separation is achieved, optimize the resolution by adjusting the mobile phase ratio, changing the flow rate (lower flow rates often improve resolution), and adjusting the column temperature. [15][10]

• Quantification:

  • Once baseline separation is achieved, integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Protocol 2: General Procedure for ee Determination by ¹H NMR using a Chiral Solvating Agent (CSA)

This non-destructive method is rapid and requires no derivatization of the analyte.

• Sample Preparation:

  • In a clean, dry NMR tube, dissolve approximately 1-5 mg of your chiral product (the analyte) in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). [8] * Acquire a standard ¹H NMR spectrum of your analyte alone. This will serve as a reference.

• Addition of Chiral Solvating Agent:

  • To the same NMR tube, add the chiral solvating agent (e.g., (R)-(-)-1,1'-Bi-2-naphthol (BINOL)). The optimal molar ratio of CSA to analyte may need to be determined, but a good starting point is 1-2 equivalents of CSA. * Gently shake the NMR tube for about 30 seconds to ensure thorough mixing and complex formation. [16][8][10]

• NMR Data Acquisition:

  • Acquire another ¹H NMR spectrum. If the CSA is effective, you will observe splitting of one or more signals of your analyte into two distinct sets of peaks, corresponding to the two diastereomeric complexes. The chemical shift difference between these peaks is known as enantiomeric shift difference (ΔΔδ).

• Data Analysis and ee Calculation:

  • Carefully integrate a well-resolved pair of signals corresponding to the two enantiomers.

  • Calculate the enantiomeric excess based on the integration values: % ee = [ (Integration_major - Integration_minor) / (Integration_major + Integration_minor) ] * 100

References

• Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. AKJournals.
• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. RSC Publishing.
• Application Notes and Protocols: A Step-by-Step Guide for Calculating Enantiomeric Excess
• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solv
• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC Intern
• Copper(II) Chloride Mediated Racemization-Free Hydrolysis of α-Alkylated Ketone Samp-Hydrazones. Taylor & Francis Online.
• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. PubMed Central (PMC).
• An Efficient Protocol for the Oxidative Hydrolysis of Ketone SAMP Hydrazones Employing SeO2 and H2O2 under Buffered (pH 7) Conditions. PubMed Central (PMC).
• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Andrew G. Myers Research Group - Harvard University.
• Asymmetric Synthesis of 2-Substituted Oxetan-3-ones via Metalated SAMP/RAMP Hydrazones | The Journal of Organic Chemistry.
• Application Notes & Protocols: Chiral HPLC Analysis for Enantiomeric Excess Determin
• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace.
• The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH2.
• Chiral HPLC Column Selection and Method Development Guide. Sigma-Aldrich.
• Ardena Insight Chirality in drug development: from racemic mixtures to enantiopure substances.
• Recent advances in the cleavage of non-activated amides. Beilstein Journal of Organic Chemistry.
• HPLC manual (for chiral HPLC analysis).
• Recycling the tert-Butanesulfinyl Group in the Synthesis of Amines Using tert-Butanesulfinamide | The Journal of Organic Chemistry.
• Protecting‐Group‐Free Amidation of Amino Acids using Lewis Acid C
• Determination of Enantiomeric Excess via 31P-NMR. PubMed.
• tert-Butanesulfinamide - Wikipedia.
• The Advent of Pseudoephedrine as a Chiral Auxiliary: A Technical Guide. Benchchem.
• Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids. PubMed.
• Chiral Method Development Str
• Agilent Chiral Chrom
• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment | Journal of Chemical Education.
• Development of safer methods for cleavage of the Evans auxiliary. Morressier.
• Chiral HPLC column selection and method development guide (Sigma-Aldrich).
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergradu
• Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids. PubMed.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• Determination of Enantiomeric Excess via 31P-NMR.
• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
• minimizing racemization during the synthesis of chiral amino alcohols. Benchchem.
• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• Lewis acid catalyzed N-acylation of carbamates and oxazolidinones - Semantic Scholar.
• Recent advances in the cleavage of non-activated amides. Beilstein Journal of Organic Chemistry.
• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. PubMed Central (PMC).
• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Andrew G. Myers Research Group - Harvard University.

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• 1. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 2. akjournals.com [akjournals.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. chem.purdue.edu [chem.purdue.edu]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
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• 12. Determination of Enantiomeric Excess via 31P-NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
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Stability of (4,4-Diethyloxolan-2-yl)methanol under acidic and basic conditions

Welcome to the technical support guide for (4,4-Diethyloxolan-2-yl)methanol. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth insights into the stability and reactivity of this versatile building block. The following FAQs and troubleshooting guides are based on fundamental organic chemistry principles and established experimental observations.

Overview: Structural Features and Reactivity

(4,4-Diethyloxolan-2-yl)methanol is a substituted tetrahydrofuran (THF) derivative featuring two key functional groups: a cyclic ether and a primary alcohol. Its stability is dictated by the interplay of these groups under different chemical environments. The bulky 4,4-diethyl groups introduce significant steric hindrance, which can influence reaction rates and pathways.

Section 1: Stability and Reactions under Acidic Conditions

Ethers and alcohols are generally stable but can undergo specific reactions in the presence of strong acids. The primary point of failure for this molecule under acidic conditions is the cyclic ether moiety.

Frequently Asked Questions (Acidic Conditions)

Q1: My reaction mixture containing (4,4-Diethyloxolan-2-yl)methanol turned dark, and TLC analysis shows multiple new spots after adding a strong protic acid (e.g., HCl, H₂SO₄) or a Lewis acid. What is happening?

A1: You are likely observing acid-catalyzed ring-opening of the tetrahydrofuran ring.[1][2] Ethers are generally unreactive, but their oxygen atom can be protonated by a strong acid.[3] This protonation converts the ether into a good leaving group, making the adjacent carbon atoms susceptible to nucleophilic attack by the acid's counter-ion (e.g., Cl⁻, Br⁻) or a solvent molecule.[4][5]

The reaction proceeds via a nucleophilic substitution mechanism (Sₙ2 or Sₙ1). Given that the carbons flanking the ether oxygen (C2 and C5) are secondary, the reaction may proceed via a mix of pathways, but an Sₙ2-type mechanism is common for primary and secondary ethers.[2][4]

Caption: Mechanism of acid-catalyzed ring-opening of the THF moiety.

Troubleshooting:

• Reduce Acidity: If possible, use a milder acid or a buffered system.

• Lower Temperature: Perform the reaction at 0 °C or below to minimize the rate of the degradation reaction.

• Protecting Groups: If the alcohol is not the reactive site, consider protecting it as a silyl ether (e.g., TBS, TIPS), which can be more stable under certain acidic conditions than the free alcohol.

Q2: Can the primary alcohol function as a leaving group or participate in side reactions under acidic conditions?

A2: Yes, although this is typically less favorable than ring-opening unless forcing conditions are used. The primary alcohol can be protonated to form an oxonium ion (-CH₂OH₂⁺), a good leaving group. This can lead to two main side reactions:

• Substitution: The activated alcohol can be displaced by a nucleophile (e.g., halide ion) to form a haloalkane derivative.

• Intermolecular Etherification (Dehydration): Two molecules of the alcohol can react to form a bis-ether, eliminating a molecule of water. This generally requires high temperatures.

Potential Side Product	Formation Pathway	Analytical Signature (vs. Starting Material)
Ring-Opened Halo-alcohol	Acid-catalyzed ether cleavage	+ HX (e.g., +36.5 for HCl)
Ring-Opened Diol	Ether cleavage followed by hydrolysis	+ H₂O (+18)
Halomethyl Derivative	Sₙ2 substitution at the primary alcohol	+ X - OH (e.g., +18.5 for Cl)
Bis-ether	Intermolecular dehydration of two alcohol molecules	Dimerization - H₂O (e.g., 2*M - 18)

Section 2: Stability and Reactions under Basic Conditions

The molecule demonstrates high stability towards most basic conditions. Reactivity is primarily centered on the deprotonation of the primary alcohol, which requires the use of very strong bases.

Frequently Asked Questions (Basic Conditions)

Q1: Is (4,4-Diethyloxolan-2-yl)methanol stable in the presence of common bases like NaOH, K₂CO₃, or triethylamine?

A1: Yes, the compound is highly stable under these conditions.

• Ether Linkage: Ether C-O bonds are exceptionally resistant to cleavage by bases.[4]

• Primary Alcohol: Aliphatic alcohols have a pKa in the range of 16-18, making them very weak acids.[6] They are not significantly deprotonated by hydroxides, carbonates, or amines, whose conjugate acids have much lower pKa values.[7][8] Therefore, you can confidently use these reagents for reactions involving other functional groups in your molecule without affecting the title compound.

Q2: I need to perform a Williamson ether synthesis on the primary alcohol. Standard conditions with NaOH are not working. What should I do?

A2: The issue is that sodium hydroxide is not a strong enough base to generate a sufficient concentration of the required alkoxide nucleophile.[7] To deprotonate a primary alcohol effectively, you must use a much stronger base.[9]

Recommended Bases:

• Sodium Hydride (NaH): A powerful, non-nucleophilic base that deprotonates the alcohol to form the sodium alkoxide and H₂ gas. This is often the reagent of choice.[6]

• Organometallic Bases: Reagents like n-butyllithium (n-BuLi) or phenyllithium are also effective but can exhibit other reactivities. Caution: Strong organolithium bases can deprotonate the alpha-protons of THF itself, leading to solvent degradation.[5][10] If using these bases, consider a non-etheral solvent like hexane or toluene, or perform the reaction at low temperatures.

Caption: Workflow for alkoxide formation and subsequent alkylation.

Section 3: Experimental Protocols

Protocol 1: Stability Test Under Acidic Conditions

This protocol provides a general method to assess the stability of (4,4-Diethyloxolan-2-yl)methanol to a specific acid.

• Preparation: In a clean, dry flask, dissolve (4,4-Diethyloxolan-2-yl)methanol (1.0 eq.) in a suitable anhydrous solvent (e.g., Dioxane, DCM) to a concentration of ~0.1 M.

• Initial Sample: Remove a small aliquot (e.g., 0.1 mL), quench it with a saturated NaHCO₃ solution, extract with ethyl acetate, and spot on a TLC plate. This is your t=0 reference.

• Acid Addition: Add the acid of interest (e.g., 1.1 eq. of HCl as a 4M solution in dioxane) to the reaction mixture at room temperature.

• Monitoring: Stir the reaction and take aliquots at regular intervals (e.g., 1h, 4h, 12h, 24h). Quench and analyze each aliquot by TLC against the starting material.

• Analysis: Observe the disappearance of the starting material spot and the appearance of new, lower Rf spots, which indicate decomposition. For more detailed analysis, samples can be analyzed by GC-MS or LC-MS.

Protocol 2: Formation of the Sodium Alkoxide for Synthesis

This protocol describes the deprotonation of the primary alcohol using sodium hydride.

Safety Note: NaH reacts violently with water to produce flammable hydrogen gas. All glassware must be flame-dried, and the reaction must be conducted under an inert atmosphere (N₂ or Ar).

• Setup: In a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, suspend sodium hydride (1.2 eq., 60% dispersion in mineral oil) in anhydrous DMF or THF.

• Alcohol Addition: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of (4,4-Diethyloxolan-2-yl)methanol (1.0 eq.) in the same anhydrous solvent dropwise via a syringe.

• Reaction: Monitor for the cessation of hydrogen gas evolution. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours to ensure complete deprotonation.

• Confirmation (Optional): A small, carefully quenched aliquot can be checked by IR spectroscopy for the disappearance of the broad O-H stretch (~3300 cm⁻¹).

• Usage: The resulting slurry/solution of the sodium alkoxide is now ready for reaction with an electrophile (e.g., an alkyl halide).

References

• Westin, J. Cleavage of Ethers. Organic Chemistry. Available at: [Link]

• McMurry, J. 9.12 Reactions of Ethers: Acidic Cleavage. Fundamentals of Organic Chemistry. Available at: [Link]

• Ashenhurst, J. Cleavage Of Ethers With Acid. Master Organic Chemistry. Available at: [Link]

• LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. Available at: [Link]

• Wikipedia. Ether cleavage. Wikipedia. Available at: [Link]

• Chem Help ASAP. 4: Deprotonation of an alcohol. YouTube. Available at: [Link]

• Organic Chemistry Tutor. Alcohols. Organic Chemistry Tutor. Available at: [Link]

• Wikipedia. Williamson ether synthesis. Wikipedia. Available at: [Link]

• Chem Help ASAP. more details on making alkoxides by alcohol deprotonation. YouTube. Available at: [Link]

• Reddit. deprotonation of alcohols. r/chemhelp. Available at: [Link]

• Tomboulian, P., et al. Tetrahydrofuran decomposition. Condensation of solvent fragment with benzophenone and trityllithium. The Journal of Organic Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries in Asymmetric Aldol Reactions: The Established Benchmark of Evans Auxiliaries and a Theoretical Analysis of (4,4-Diethyloxolan-2-yl)methanol

For the Attention of: Researchers, Scientists, and Drug Development Professionals

In the pursuit of stereochemically pure compounds, particularly in the realm of pharmaceutical and natural product synthesis, the asymmetric aldol reaction stands as a paramount tool for the construction of carbon-carbon bonds with precise stereocontrol. The use of chiral auxiliaries is a time-honored and robust strategy, providing a reliable method for introducing chirality. This guide offers an in-depth analysis of the preeminent Evans oxazolidinone auxiliaries, which have long been considered the gold standard in the field.

A direct experimental comparison with the proposed (4,4-Diethyloxolan-2-yl)methanol is not feasible at this time due to a lack of available scientific literature detailing its application as a chiral auxiliary in aldol reactions. Therefore, this guide will first provide a comprehensive overview of the well-documented Evans auxiliaries, supported by extensive experimental data. Subsequently, a theoretical evaluation of the (4,4-Diethyloxolan-2-yl)methanol structure will be presented to hypothesize its potential efficacy and stereodirecting capabilities based on foundational principles of asymmetric induction.

Part 1: The Gold Standard - Evans Auxiliaries in Asymmetric Aldol Reactions

Introduced by David A. Evans in the 1980s, oxazolidinone-based chiral auxiliaries have become a mainstay in organic synthesis due to their high diastereoselectivity, predictable stereochemical outcomes, and the commercial availability of the parent amino alcohols in high enantiomeric purity.[1]

Mechanism of Stereocontrol

The remarkable stereoselectivity of Evans auxiliaries stems from a highly organized, chair-like transition state, as described by the Zimmerman-Traxler model.[2] The process begins with the acylation of the oxazolidinone auxiliary. Subsequent deprotonation with a suitable base and Lewis acid, typically a boron triflate, leads to the formation of a rigid Z-enolate.[3] The chelation of the boron atom to both the enolate oxygen and the carbonyl oxygen of the auxiliary locks the conformation.

The bulky substituent at the C4 position of the oxazolidinone (e.g., isopropyl from valine or benzyl from phenylalanine) effectively shields one face of the enolate.[4] Consequently, the aldehyde electrophile can only approach from the less sterically hindered face, leading to a highly predictable stereochemical outcome.[5] This controlled approach dictates the formation of syn-aldol products with exceptional levels of diastereoselectivity.[2]

Caption: Experimental workflow for an Evans aldol reaction.

Performance and Substrate Scope

Evans auxiliaries have demonstrated broad utility with a wide range of aldehyde and ketone-derived enolates. The "Evans-syn" protocol consistently delivers high diastereoselectivity, often exceeding 99:1.[3] However, it is noteworthy that acetate aldol reactions using Evans auxiliaries typically show poor selectivity due to the lack of a substituent on the enolate, which diminishes the steric interactions necessary for effective stereodifferentiation.

Table 1: Performance of Evans Auxiliaries in Asymmetric Aldol Reactions

Chiral Auxiliary (derived from)	Enolate Precursor	Aldehyde	Yield (%)	Diastereomeric Ratio (syn:anti)	Reference
(S)-Valine	N-propionyl oxazolidinone	Isobutyraldehyde	95	>99:1	[3]
(S)-Valine	N-propionyl oxazolidinone	Benzaldehyde	89	>99:1	[3]
(1S,2R)-Norephedrine	N-propionyl oxazolidinone	Propionaldehyde	85	98:2	[3]
(S)-Phenylalanine	N-butyryl oxazolidinone	Acetaldehyde	91	>95:5	[1]

Auxiliary Removal

A critical aspect of chiral auxiliary-based synthesis is the efficient and non-destructive cleavage of the auxiliary to reveal the desired product. Evans auxiliaries can be removed under various conditions to yield a range of functionalities, including carboxylic acids, primary alcohols, and aldehydes, thus enhancing their synthetic utility.

Experimental Protocol: Evans Asymmetric syn-Aldol Reaction

Materials:

• N-propionyl-(4S)-benzyl-1,3-oxazolidin-2-one

• Dibutylboron triflate (Bu₂BOTf)

• Diisopropylethylamine (DIPEA)

• Isobutyraldehyde

• Anhydrous dichloromethane (DCM)

• Methanol, Hydrogen peroxide (30%), Lithium hydroxide

Procedure:

• Enolate Formation: A solution of N-propionyl-(4S)-benzyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous DCM (0.2 M) is cooled to 0 °C under an inert atmosphere. Bu₂BOTf (1.1 eq) is added dropwise, followed by the slow addition of DIPEA (1.2 eq). The reaction mixture is stirred at 0 °C for 30 minutes.

• Aldol Addition: The mixture is cooled to -78 °C, and freshly distilled isobutyraldehyde (1.5 eq) is added dropwise. The reaction is stirred at -78 °C for 2 hours, then allowed to warm to 0 °C and stirred for an additional hour.

• Work-up: The reaction is quenched by the addition of a pH 7 phosphate buffer. The aqueous layer is extracted with DCM, and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Auxiliary Cleavage to Carboxylic Acid: The crude aldol adduct is dissolved in a mixture of tetrahydrofuran and water. The solution is cooled to 0 °C, and aqueous hydrogen peroxide is added, followed by aqueous lithium hydroxide. The mixture is stirred until the reaction is complete. The resulting carboxylic acid is isolated after an appropriate work-up and purification.

Part 2: Theoretical Evaluation of (4,4-Diethyloxolan-2-yl)methanol as a Chiral Auxiliary

While no experimental data exists for the use of (4,4-Diethyloxolan-2-yl)methanol in aldol reactions, its structural features can be analyzed to predict its potential as a chiral auxiliary.

Caption: Theoretical considerations for (4,4-Diethyloxolan-2-yl)methanol as a chiral auxiliary.

Structural Analysis

(4,4-Diethyloxolan-2-yl)methanol possesses a chiral center at the C2 position of the tetrahydrofuran ring. The gem-diethyl group at the C4 position introduces significant steric bulk. The primary alcohol provides a handle for attachment to a carboxylic acid derivative, forming a chiral ester.

Potential for Stereocontrol

For this molecule to function as an effective chiral auxiliary in an aldol reaction, it must create a facial bias on the corresponding enolate.

• Steric Hindrance: The gem-diethyl group is positioned beta to the ester linkage that would be formed. This steric bulk could potentially influence the conformation of the enolate and shield one of its faces. However, the flexibility of the tetrahydrofuran ring and the distance of the diethyl group from the enolate might limit its effectiveness compared to the more rigid and proximate directing groups in Evans auxiliaries.

• Chelation: The oxygen atom of the tetrahydrofuran ring could potentially act as a Lewis basic site for chelation with the metal center of the enolate (e.g., boron or titanium). Such chelation would create a more rigid, bicyclic transition state, which could enhance stereoselectivity. The feasibility of this chelation would depend on the specific metal and reaction conditions.

Hypothesized Advantages and Disadvantages

• Potential Advantages: If effective chelation occurs, this auxiliary could offer a novel stereodirecting paradigm. The synthesis of the auxiliary might be straightforward from readily available starting materials.

• Potential Disadvantages: The conformational flexibility of the five-membered ring could lead to multiple competing transition states, resulting in low diastereoselectivity. The steric influence of the C4-diethyl group might be too remote to effectively control the facial selectivity of the enolate. Cleavage of the ester linkage to release the aldol product would likely be straightforward, but the stability of the auxiliary to the cleavage conditions would need to be considered.

Conclusion

Evans oxazolidinone auxiliaries remain a highly reliable and predictable choice for asymmetric syn-aldol reactions, backed by decades of research and successful application in total synthesis. Their efficacy is rooted in a well-understood, chelation-controlled, chair-like transition state that provides excellent stereochemical induction.

While (4,4-Diethyloxolan-2-yl)methanol presents an interesting structural motif for a chiral auxiliary, the absence of experimental data precludes any definitive comparison with established methods. A theoretical analysis suggests that its effectiveness would be highly dependent on the interplay between steric shielding by the gem-diethyl group and the potential for chelation involving the tetrahydrofuran oxygen. Without empirical validation, its performance in asymmetric aldol reactions remains speculative. For researchers requiring high and predictable diastereoselectivity, Evans auxiliaries continue to be the recommended and authoritative choice.

References

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• Crimmins, M. T., & King, B. W. (1996). Asymmetric Aldol Additions with Titanium Enolates of Acyloxazolidinethiones: A Practical Method for the Synthesis of syn-Aldol Adducts. The Journal of Organic Chemistry, 61(13), 4192–4193. [Link]

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3S)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83. [Link]

• Myers, A. G., Yang, B. H., Chen, H., & Gleason, J. L. (1994). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 116(20), 9361–9362. [Link]

• Zimmerman, H. E., & Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. I. Journal of the American Chemical Society, 79(8), 1920–1923. [Link]

• Sibi, M. P., & Ji, J. (1997). The Evans, Myers, and Oppolzer Chiral Auxiliaries. In Comprehensive Asymmetric Catalysis (pp. 455-474). Springer, Berlin, Heidelberg. [Link]

• Wikipedia. (2023). Chiral auxiliary. In Wikipedia. [Link]

• Chem-Station. (2014). Evans Aldol Reaction. Chem-Station International Edition. [Link]

• Evans, D. A., Nelson, J. V., Vogel, E., & Taber, T. R. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(11), 3099–3111. [Link]

• Williams College. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Chemistry. [Link]

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• 2. Asymmetric Vinylogous Aldol Reaction of Silyloxy Furans with a Chiral Organic Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Alcohols in Asymmetric Synthesis: Benchmarking Ligand Performance in Dialkylzinc Additions

Executive Overview

The asymmetric addition of dialkylzincs to aldehydes is a foundational transformation in modern organic synthesis, providing a reliable pathway to enantiopure secondary alcohols[1]. This reaction serves as an ideal benchmarking system for evaluating the efficacy of chiral ligands. Among the most privileged classes of chiral controllers are chiral alcohols , specifically β-amino alcohols (e.g., DAIB) and chiral diols (e.g., BINOL, TADDOL).

This guide objectively compares the performance, mechanistic causality, and operational requirements of these chiral alcohols, providing self-validating experimental protocols to ensure high-fidelity reproducibility in your laboratory.

Mechanistic Causality: Divergent Pathways of Chiral Induction

To optimize an asymmetric workflow, one must understand the fundamental causality behind the transition state. Chiral alcohols induce asymmetry through two distinct mechanistic paradigms depending on their structure.

The Zinc-Only Pathway: Chiral β-Amino Alcohols (DAIB)

Ligands such as (2S)-3-exo-(dimethylamino)isobornenol ((2S)-DAIB) operate without the need for transition metal co-catalysts. The asymmetric reaction of dialkylzinc and benzaldehyde in the presence of DAIB proceeds via a highly organized dinuclear mixed-ligand complex[1].

• Causality of Asymmetry: The initial reaction between DAIB and diethylzinc forms an active ethylzinc aminoalkoxide. This species acts as a Lewis acid to activate the aldehyde, while a second equivalent of diethylzinc coordinates to form a bimetallic transition state. The rigid, sterically demanding isobornyl skeleton forces the alkyl transfer to occur exclusively from one face of the aldehyde, generating a profound "chiral amplification" effect where even partially resolved DAIB yields highly enantiopure products[2].

The Titanium-Mediated Pathway: Chiral Diols (BINOL & TADDOL)

Unlike amino alcohols, axial chiral diols like BINOL and rigid dioxolane-based diols like TADDOL are poor catalysts for zinc additions on their own. They require the addition of a Lewis acidic co-catalyst, typically Titanium(IV) isopropoxide (Ti(OiPr)₄)[3].

• Causality of Asymmetry: Ti(IV) is highly oxophilic. When combined with TADDOL or BINOL, it forms a rigid, bidentate chiral titanate complex. Diethylzinc merely serves as an alkyl source, undergoing transmetalation with the titanium center. The titanium complex strongly binds the aldehyde, and the bulky aryl groups of the TADDOLate or BINOLate ligand create a deep, asymmetric chiral pocket that dictates the stereochemical outcome[4].

Comparative Performance Benchmarking

The following table summarizes the quantitative performance of these ligands in the benchmark enantioselective addition of diethylzinc to benzaldehyde.

Chiral Ligand	Ligand Class	Required Co-Catalyst	Catalyst Loading	Yield (%)	Enantiomeric Excess (ee %)	Major Enantiomer
(2S)-DAIB	β-Amino Alcohol	None	2 - 8 mol%	95 - 99	98 - 99	(S)
(R,R)-TADDOL	Chiral Diol	Ti(OiPr)₄	10 - 20 mol%	> 90	96 - 98	(S)
(R)-BINOL	Axial Chiral Diol	Ti(OiPr)₄	20 mol%	80 - 85	70 - 80	(R)

Data reflects standardized reaction conditions in non-coordinating solvents (toluene/hexanes) at 0 °C to ambient temperatures[2][3][4].

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems. In-process observational checks are included to confirm mechanistic milestones before proceeding to the next step.

Protocol A: DAIB-Catalyzed Addition of Diethylzinc to Benzaldehyde

This protocol leverages the zinc-only bimetallic mechanism.

• Active Catalyst Generation: In a flame-dried Schlenk flask under argon, dissolve 8 mol% of (2S)-DAIB in anhydrous toluene. Slowly add 2.0 equivalents of diethylzinc (1.0 M solution in hexanes).

  • Causality & Validation: Toluene is chosen as a non-coordinating solvent to prevent disruption of the delicate dinuclear zinc transition state. Upon addition of diethylzinc, you must observe ethane gas evolution . This bubbling validates the deprotonation of the DAIB hydroxyl group, confirming the formation of the active ethylzinc aminoalkoxide catalyst.

• Substrate Introduction: Cool the reaction mixture to 0 °C using an ice bath. Add 1.0 equivalent of freshly distilled benzaldehyde dropwise.

  • Causality: Cooling to 0 °C suppresses the uncatalyzed, racemic background reaction between diethylzinc and benzaldehyde, ensuring the chiral pathway dominates.

• Reaction Monitoring: Stir the mixture for 12 hours. Monitor via TLC (9:1 Hexane/EtOAc).

  • Validation: The complete disappearance of the UV-active benzaldehyde spot confirms quantitative conversion.

• Quenching & Isolation: Quench the reaction strictly with 1M HCl at 0 °C.

  • Causality: The acidic quench hydrolyzes the stable zinc alkoxide product complex, releasing the free (S)-1-phenyl-1-propanol into the organic layer while solubilizing all zinc salts into the aqueous phase for easy separation[2].

Protocol B: Ti-TADDOLate-Catalyzed Addition

This protocol leverages the titanium-mediated transmetalation mechanism.

• Titanate Complex Assembly: In a dry flask under argon, combine 20 mol% of (R,R)-TADDOL and 1.2 equivalents of Ti(OiPr)₄ in anhydrous toluene. Stir at room temperature for 1 hour.

  • Causality: The excess Ti(OiPr)₄ is critical. It ensures the complete thermodynamic formation of the active chiral Ti-TADDOLate species and outcompetes any direct, unselective zinc-aldehyde coordination later in the reaction.

• Transmetalation Setup: Cool the solution to -20 °C and add 2.0 equivalents of diethylzinc.

  • Causality: Low temperatures are mandatory here to maximize the energetic differentiation between the diastereomeric transition states during the transmetalation and subsequent alkyl transfer.

• Substrate Addition & Workup: Add 1.0 equivalent of benzaldehyde dropwise. Stir for 16 hours. Quench with saturated aqueous NH₄Cl.

  • Validation: The immediate formation of a thick, white precipitate (titanium dioxide and zinc hydroxide) validates the successful hydrolysis of the metal-alkoxide bonds. Filter through Celite to isolate the organic product.

Mechanistic Visualization

The following diagram maps the logical flow and transition states of the DAIB-catalyzed bimetallic workflow, highlighting the self-regenerating nature of the catalyst.

Workflow and catalytic cycle of DAIB-mediated enantioselective diethylzinc addition to benzaldehyde.

Strategic Recommendations

When designing an asymmetric synthesis involving dialkylzinc additions:

• Select DAIB when operational simplicity is paramount. It requires no transition metal additives, operates at highly efficient catalyst loadings (down to 2 mol%), and benefits from profound chiral amplification, making it highly economical for scale-up[2].

• Select TADDOL/Ti(OiPr)₄ when working with highly challenging or sterically hindered aliphatic aldehydes. The rigid titanate pocket provides superior stereocontrol where zinc-only bimetallic complexes might fail[4].

• Select BINOL/Ti(OiPr)₄ when exploring structural modifications. While unmodified BINOL yields moderate enantioselectivities (~80% ee), its backbone is easily functionalized (e.g., 3,3'-disubstituted BINOLs) to fine-tune the electronic and steric environment for specific substrates[3].

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
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• 4. biokb.lcsb.uni.lu [biokb.lcsb.uni.lu]

Efficacy of (4,4-Diethyloxolan-2-yl)methanol Compared to Camphorsultam in Asymmetric Synthesis

In the landscape of asymmetric organic synthesis, the selection of a chiral auxiliary dictates not only the stereochemical outcome of a reaction but also the operational efficiency of the entire synthetic route. For decades, (Oppolzer's sultam) has served as a benchmark for rigid, highly selective stereocontrol[1]. However, alternative chiral building blocks, such as, offer distinct mechanistic advantages, particularly regarding conformational flexibility and cleavage conditions[2].

This guide provides an objective, data-driven comparison of these two auxiliaries, focusing on their structural causality, experimental efficacy, and self-validating protocols.

Structural and Mechanistic Causality

Camphorsultam (Oppolzer's Sultam)

Camphorsultam is a bicyclic sulfonamide derived from camphor. When attached to a prochiral substrate (typically as an N-acyl derivative), it provides an exceptionally rigid chiral environment[1].

• Origin of Stereoselectivity: Historically, the high enantiomeric and diastereomeric excesses (>95% ee/de) were attributed to strict metal chelation between the carbonyl and sulfonyl oxygens. However, recent kinetic and density functional theory (DFT) studies by on lithiated Oppolzer enolates revealed that in solvated ion pairs, stereoselectivity stems directly from the chirality within the sultam ring itself, rather than the camphor skeletal core or strict lithium gegenion chelation[3].

• Crystallinity: A major operational advantage is that N-acylsultam intermediates are highly crystalline, allowing researchers to upgrade diastereomeric purity to >99% de via simple recrystallization before cleavage[4].

(4,4-Diethyloxolan-2-yl)methanol

In contrast, (4,4-Diethyloxolan-2-yl)methanol is a monocyclic, primary alcohol featuring a tetrahydrofuran (oxolane) core.

• Origin of Stereoselectivity: As an O-linked auxiliary (forming esters rather than amides), it possesses greater rotational degrees of freedom. Stereocontrol is enforced entirely by the steric bulk of the two ethyl groups at the C4 position, which project into the conformational space of the ester enolate, blocking one facial trajectory during electrophilic attack[2].

• Cleavage Dynamics: Because it forms an ester linkage, cleavage is significantly milder than the robust sulfonamide bond of camphorsultam, preventing the risk of epimerization at the newly formed α-stereocenter during auxiliary removal.

Experimental Efficacy & Quantitative Comparison

The following table summarizes the comparative performance metrics of both auxiliaries in standard asymmetric alkylation workflows.

Parameter	Camphorsultam (Oppolzer's Sultam)	(4,4-Diethyloxolan-2-yl)methanol
Linkage Type	N-Acyl (Sulfonamide)	O-Acyl (Ester)
Structural Rigidity	High (Fused bicyclic framework)	Moderate (Monocyclic with steric bulk)
Typical Stereoselectivity	90% – >99% de (often upgraded via crystallization)	75% – 90% de (substrate dependent)
Enolate Geometry Control	Excellent (Steric & electronic direction)	Moderate (Ester enolates possess more rotational freedom)
Cleavage Conditions	LiOH / H₂O₂ (Hydrolysis) or LiAlH₄ (Reduction)	LiOH / H₂O (Mild Saponification)
Auxiliary Recovery	>90% (Highly crystalline solid)	~80% (Liquid/oil, requires chromatography)
Primary Applications	Diels-Alder, Aldol, α-Alkylation, Hydrazination	Mild α-Alkylations, Chiral Esterifications

Visualization of Asymmetric Workflow

The logical progression of chiral auxiliary-mediated synthesis relies on a self-validating cycle of attachment, induction, and cleavage.

Fig 1: Workflow of chiral auxiliary-mediated asymmetric induction and cleavage.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols integrate built-in validation steps and explain the causality behind critical reagent choices.

Protocol A: Asymmetric Alkylation using Camphorsultam

Reference standard adapted from[5].

• N-Acylation: Deprotonate (1S)-(-)-2,10-camphorsultam with NaH in THF at 0 °C, followed by the addition of the target acyl chloride.

  • Validation: Monitor by TLC (UV/KMnO₄). The highly crystalline N-acylsultam product should be recrystallized from ethanol to ensure absolute starting purity.

• Enolization: Cool the purified N-acylsultam to -78 °C in THF. Add 1.1 equivalents of NaHMDS dropwise.

  • Causality: NaHMDS is specifically chosen over alkyllithiums (like n-BuLi) to prevent unwanted nucleophilic attack on the auxiliary's carbonyl group. The bulky hexamethyldisilazide base ensures clean, quantitative enolization.

• Electrophilic Trapping: Introduce the electrophile (e.g., benzyl bromide) and allow the reaction to slowly warm to -20 °C. Quench with saturated NH₄Cl.

  • Validation: Isolate the product and determine the de via ¹H NMR (integration of the newly formed α-proton). Recrystallize to upgrade de to >99%.

• Cleavage: Dissolve the alkylated adduct in THF/H₂O (3:1). Add 2.0 eq of LiOH and 4.0 eq of 30% H₂O₂ at 0 °C.

  • Causality: H₂O₂ generates the highly nucleophilic hydroperoxide anion (HOO⁻), which accelerates the cleavage of the sterically hindered N-acyl bond at low temperatures, preventing racemization of the newly formed stereocenter.

Protocol B: Asymmetric Alkylation using (4,4-Diethyloxolan-2-yl)methanol

• O-Acylation (Esterification): React the prochiral carboxylic acid with (4,4-Diethyloxolan-2-yl)methanol in CH₂Cl₂ using DCC (1.1 eq) and DMAP (0.1 eq) at room temperature.

  • Causality: DMAP acts as an essential acyl transfer catalyst, overcoming the steric hindrance imposed by the 4,4-diethyl groups of the oxolane ring to drive the esterification to completion.

• Enolization: Cool the ester to -78 °C in THF. Add 1.1 eq of freshly prepared LDA.

  • Causality: LDA provides the necessary basicity to form the ester enolate. The 4,4-diethyl groups of the auxiliary project over one face of the enolate, establishing the chiral environment.

• Electrophilic Trapping: Add the electrophile and stir at -78 °C for 4 hours before quenching with NH₄Cl.

  • Validation: Purify via silica gel chromatography. Determine de via chiral HPLC or ¹H NMR.

• Cleavage: Treat the ester with LiOH (2.0 eq) in a THF/MeOH/H₂O mixture at room temperature.

  • Causality: Unlike the robust sulfonamide of camphorsultam, the O-linked ester is highly susceptible to standard saponification. This allows for extremely mild auxiliary removal and recovery via simple organic extraction.

References

• Camphorsultam (Overview and Applic

  • Source: Wikipedia

  • URL:[Link]

• Lithiated Oppolzer Enolates: Solution Structures, Mechanism of Alkyl

  • Source: Journal of the American Chemical Society (Lui, N. M., MacMillan, S. N., & Collum, D. B., 2022)

  • URL:[Link]

• (4,4-Diethyloxolan-2-yl)methanol (EVT-13348605)

• (-)

  • Source: Organic Syntheses (Weismiller, M. C., Towson, J. C., & Davis, F. A.)

  • URL:[Link]

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• 2. evitachem.com [evitachem.com]
• 3. Lithiated Oppolzer Enolates: Solution Structures, Mechanism of Alkylation, and Origin of Stereoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Camphorsultam - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Validating the Enantiomeric Excess (ee) of (4,4-Diethyloxolan-2-yl)methanol Derivatives: A Comparative Guide

The synthesis and application of chiral building blocks like (4,4-Diethyloxolan-2-yl)methanol (also known as 4,4-diethyltetrahydrofuran-2-methanol) are foundational to modern drug development and natural product synthesis. Because the stereochemistry of a compound directly dictates its pharmacological activity, validating the enantiomeric excess (ee) of this oxolane derivative and its downstream products is a non-negotiable quality control step.

This guide objectively compares the most robust analytical methodologies for determining the ee of (4,4-Diethyloxolan-2-yl)methanol derivatives, detailing the causality behind experimental choices, self-validating protocols, and comparative performance data.

Analytical Strategy & Method Selection

(4,4-Diethyloxolan-2-yl)methanol presents a unique analytical challenge: it is an aliphatic cyclic ether lacking a strong ultraviolet (UV) chromophore. Consequently, direct analysis via standard UV-Vis detectors is often insensitive. To overcome this, researchers must rely on either derivatization strategies that introduce a chromophore/fluorophore, or alternative spectroscopic techniques like Nuclear Magnetic Resonance (NMR).

Caption: Decision logic for selecting an enantiomeric excess validation method.

Chiral HPLC via Pre-Column Derivatization

Chiral High-Performance Liquid Chromatography (HPLC) remains the gold standard for ee determination due to its high precision and reproducibility[1].

Causality of Experimental Design

Because (4,4-Diethyloxolan-2-yl)methanol cannot be easily detected at standard UV wavelengths (e.g., 254 nm), the primary hydroxyl group must be derivatized. Benzoylation is the preferred method because it is quantitative, prevents kinetic resolution artifacts (if driven to 100% completion), and introduces a phenyl ring that strongly absorbs UV light. The derivatized enantiomers are then separated based on their differential transient interactions with a chiral stationary phase (e.g., amylose or cellulose derivatives)[2].

Step-by-Step Protocol: Benzoylation and HPLC Analysis

This protocol is designed as a self-validating system: a racemic standard must be derivatized and injected first to prove baseline resolution before analyzing the enantioenriched sample.

• Sample Preparation: Dissolve 10 mg of enantioenriched (4,4-Diethyloxolan-2-yl)methanol in 1.0 mL of anhydrous dichloromethane (DCM).

• Derivatization: Add 1.5 equivalents of anhydrous pyridine, followed by 1.2 equivalents of benzoyl chloride.

• Reaction: Stir at room temperature for 2 hours. Monitor via TLC to ensure 100% conversion (critical to avoid artificially altering the ee through kinetic resolution).

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Chromatography: Dissolve the residue in HPLC-grade hexane/isopropanol (90:10).

• Validation Injection: Inject a similarly prepared racemic standard onto a Chiralpak AD-H column (or equivalent). Optimize the flow rate (e.g., 0.5 - 1.0 mL/min) until baseline resolution ( Rs​>1.5 ) is achieved.

• Sample Injection: Inject the enantioenriched sample and calculate the ee by integrating the area under the curve (AUC) for both peaks.

Quantitative Data: Typical HPLC Parameters

Derivative	Column	Mobile Phase	Flow Rate	Detection	tR​ (Major)	tR​ (Minor)
Benzoylated (4,4-Diethyloxolan-2-yl)methanol	Chiralpak AD-H	Hexane/IPA (95:5)	0.7 mL/min	UV 254 nm	16.8 min	13.4 min
Tosylated (4,4-Diethyloxolan-2-yl)methanol	Chiralcel OD-H	Hexane/IPA (90:10)	1.0 mL/min	UV 230 nm	25.0 min	23.2 min

Mosher's Ester NMR Analysis

When chiral HPLC columns are unavailable, or when the absolute configuration of the synthesized (4,4-Diethyloxolan-2-yl)methanol derivative is unknown, Mosher's ester analysis via NMR is the superior alternative.

Causality of Experimental Design

Enantiomers are indistinguishable by NMR in an achiral environment. By reacting the chiral alcohol with an enantiopure chiral derivatizing agent—specifically, (R)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl)—the enantiomers are converted into a mixture of diastereomers. The bulky phenyl and trifluoromethyl groups of the MTPA moiety create distinct anisotropic shielding environments. This causes the protons and fluorines on the oxolane ring to resonate at different chemical shifts ( Δδ ), allowing for direct integration and ee calculation[3].

Caption: Workflow for Mosher's ester derivatization and NMR analysis of chiral alcohols.

Step-by-Step Protocol: In-Situ NMR Derivatization

• Preparation: In a clean, dry NMR tube, dissolve approximately 5 mg of the (4,4-Diethyloxolan-2-yl)methanol sample in 0.5 mL of anhydrous CDCl₃.

• Base Addition: Add 10 µL of anhydrous pyridine to act as an acid scavenger.

• Derivatizing Agent: Add 1.2 equivalents of (R)-MTPA-Cl. Cap the tube tightly and invert several times to mix.

• Reaction: Allow the reaction to proceed at room temperature for 2 to 4 hours.

• Acquisition: Acquire high-resolution ¹H NMR (at least 400 MHz) and ¹⁹F NMR spectra.

• Analysis: Identify the diastereotopic signals. The ¹⁹F signal of the CF₃ group is typically a sharp singlet that splits into two distinct peaks for the diastereomers. Integrate these peaks to calculate the ee.

Quantitative Data: Typical NMR Chemical Shifts

Nucleus	Signal Location	(R,R)-Diastereomer Shift (δ)	(R,S)-Diastereomer Shift (δ)	Δδ
¹⁹F NMR	MTPA -CF₃	-71.50 ppm	-71.65 ppm	0.15 ppm
¹H NMR	Oxolane C2-H	4.12 ppm	4.05 ppm	0.07 ppm
¹H NMR	-CH₂-O-MTPA	4.35 ppm (m)	4.22 ppm (m)	0.13 ppm

Objective Comparison of Methodologies

To ensure the highest scientific integrity in your workflow, select the validation method based on the product's physicochemical properties and the laboratory's instrumental capabilities.

Feature / Metric	Chiral HPLC (with Derivatization)	Mosher's Ester NMR	Chiral GC
Primary Output	Enantiomeric Excess (ee)	ee & Absolute Configuration	Enantiomeric Excess (ee)
Sensitivity (LOD)	High (ee > 99.5% detectable)	Moderate (ee ~ 95-98% detectable)	High (ee > 99% detectable)
Sample Destruction	Yes (Derivatized)	Yes (Derivatized)	Yes (Vaporized)
Advantages	Gold standard for regulatory submissions; highly reproducible[1].	No specialized columns needed; provides 3D structural data.	Excellent for highly volatile, low molecular weight derivatives.
Disadvantages	Requires expensive chiral columns and method development time.	Risk of kinetic resolution if reaction doesn't reach 100% completion.	Requires thermal stability; not suitable for all oxolane derivatives.

Conclusion

For routine process chemistry and scale-up validation of (4,4-Diethyloxolan-2-yl)methanol derivatives, Chiral HPLC following benzoylation provides the highest throughput and precision[2]. However, during early-stage discovery where absolute stereochemistry must be unambiguously assigned, Mosher's Ester NMR remains an indispensable, self-validating orthogonal technique[3].

References

• American Chemical Society. "Synthesis of Chiral Building Blocks for Oxygenated Terpenoids through a Simultaneous and Stereocontrolled Construction of Contiguous Quaternary Stereocenters by an Ireland–Claisen Rearrangement." The Journal of Organic Chemistry. Available at:[Link]

• American Chemical Society. "From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139." Organic Process Research & Development. Available at:[Link]

• Kwan, E. E. "Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives?" University of Toronto, Department of Chemistry. Available at:[Link]

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• 3. individual.utoronto.ca [individual.utoronto.ca]

A Comparative Guide to Premier Chiral Auxiliaries in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

A Note to the Reader: This guide provides a comparative analysis of leading chiral auxiliaries utilized in modern asymmetric synthesis. A comprehensive search of scientific literature and chemical databases did not yield specific data on the application of (4,4-Diethyloxolan-2-yl)methanol as a chiral auxiliary. Therefore, this guide will focus on the performance, mechanisms, and experimental protocols of widely recognized and extensively documented alternatives, providing a robust resource for selecting the appropriate tool for stereocontrolled transformations.

Introduction: The Enduring Power of Chiral Auxiliaries

In the landscape of stereoselective synthesis, the precise construction of chiral molecules is paramount, particularly in the development of pharmaceuticals and other biologically active compounds.[1] Chiral auxiliaries are a cornerstone of this endeavor. These are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a stereoselective reaction.[1] After the desired transformation, the auxiliary is cleaved and can often be recovered for reuse. This strategy offers a reliable and predictable method for establishing new stereogenic centers.

This guide delves into the practical application and comparative performance of several classes of preeminent chiral auxiliaries, offering field-proven insights into their selection and use for critical C-C bond-forming reactions.

Evans' Oxazolidinone Auxiliaries: The Gold Standard for Asymmetric Aldol and Alkylation Reactions

Introduced by David A. Evans, oxazolidinone auxiliaries are among the most reliable and widely used chiral controllers in asymmetric synthesis.[2][3] Derived from readily available amino acids like valine and phenylalanine, they provide exceptional levels of stereocontrol in a variety of transformations, most notably aldol additions and enolate alkylations.[2][4]

Mechanism of Stereocontrol

The high diastereoselectivity of Evans auxiliaries stems from the formation of a rigid, chelated (Z)-enolate.[5] Upon treatment with a suitable base and a Lewis acid (commonly dibutylboron triflate for aldol reactions), the N-acyl oxazolidinone forms a six-membered ring transition state. The bulky substituent at the C4 position of the oxazolidinone sterically shields one face of the enolate, directing the incoming electrophile (e.g., an aldehyde) to the opposite face. This results in a predictable and highly controlled formation of the desired stereoisomer, typically the syn-aldol product.[5]

Figure 1: Workflow for Evans' auxiliary-mediated asymmetric aldol reaction.

Performance Data: Asymmetric Aldol Addition

Chiral Auxiliary	Aldehyde	Yield (%)	Diastereomeric Ratio (syn:anti)	Reference
(4R)-4-isopropyl-2-oxazolidinone	Isobutyraldehyde	80	>99:1	[2]
(4R)-4-isopropyl-2-oxazolidinone	Benzaldehyde	95	>99:1	[2]
(4S)-4-benzyl-2-oxazolidinone	Isobutyraldehyde	85	>99:1	[3]
(1S,2R)-cis-Aminoindanol-derived	Benzaldehyde	80	>99% d.e.	[3]

Experimental Protocol: Boron-Mediated Evans Aldol Reaction[3]

• Enolate Formation: Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous dichloromethane (DCM) and cool to -78 °C under an inert atmosphere (e.g., argon). Add dibutylboron triflate (1.1 eq) dropwise, followed by the slow addition of diisopropylethylamine (1.2 eq). Stir the mixture at -78 °C for 30 minutes to form the boron enolate.

• Aldol Addition: Add the aldehyde (1.5 eq) dropwise to the reaction mixture. Continue stirring at -78 °C for 1-2 hours, then warm to 0 °C and stir for an additional hour.

• Workup: Quench the reaction by adding a phosphate buffer solution (pH 7). Separate the organic layer, and extract the aqueous layer with dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the aldol adduct by flash chromatography on silica gel.

Auxiliary Cleavage

A key advantage of Evans auxiliaries is the variety of methods available for their removal, yielding different functional groups.[6]

• For Carboxylic Acids: Hydrolysis with lithium hydroxide and hydrogen peroxide (LiOH/H₂O₂) is a standard method.[6][7][8]

• For Alcohols: Reductive cleavage with agents like lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) yields the corresponding primary alcohol.

• For Aldehydes: Reduction to the alcohol followed by oxidation provides the aldehyde.

• For Ketones: Reaction with Grignard reagents or organolithium reagents can yield ketones.

Oppolzer's Camphorsultam: A Rigid Scaffold for High Diastereoselectivity

Based on the naturally occurring camphor skeleton, Oppolzer's sultam is a highly effective chiral auxiliary known for its rigidity and the high diastereoselectivity it imparts in a wide range of reactions, including aldol additions, alkylations, Diels-Alder reactions, and conjugate additions.[9]

Mechanism of Stereocontrol

The stereochemical outcome of reactions using Oppolzer's sultam is dictated by the rigid, bicyclic structure of the camphor backbone, which effectively blocks one face of the enolate.[10] In aldol reactions, the use of a Lewis acid like TiCl₄ can lead to the formation of a chelated transition state. The stereoselectivity can sometimes be tuned by the stoichiometry of the Lewis acid, allowing access to either syn or anti aldol products.[11] For example, with one equivalent of TiCl₄, the syn product is often favored, while an excess may favor the anti product via an open transition state.[11]

Figure 2: General workflow for Oppolzer's sultam-mediated asymmetric reactions.

Performance Data: Asymmetric Aldol Addition

N-Acyl Group	Lewis Acid (eq)	Aldehyde	Yield (%)	Diastereomeric Ratio (anti:syn)	Reference
Propionyl	TiCl₄ (2.0)	Benzyloxyacetaldehyde	72	85:15	[11]
Propionyl	TiCl₄ (1.0)	Benzyloxyacetaldehyde	70	<4:>96	[11]
Acetyl	TiCl₄ (1.0) / (-)-Sparteine (1.0)	Isovaleraldehyde	85	>99% d.e. (syn)	[12]

Experimental Protocol: TiCl₄-Mediated Aldol Reaction[12]

• Reaction Setup: To a 0.2 M solution of the N-acyl camphorsultam (1.0 eq) in CH₂Cl₂ at -10 °C under a nitrogen atmosphere, add TiCl₄ (2.0 eq) dropwise, resulting in a yellow slurry.

• Enolate Formation: Add diisopropylethylamine (1.2 eq) dropwise. The resulting deep red solution is stirred, maintaining the temperature between -10 and 0 °C.

• Aldol Addition: After 45 minutes, add the aldehyde (1.5 eq) dropwise and continue stirring for an additional 3 hours at 0 °C.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of NH₄Cl. Separate the layers and extract the aqueous phase with CH₂Cl₂. Combine the organic layers, dry over Na₂SO₄, concentrate, and purify the product by column chromatography.

Auxiliary Cleavage

Cleavage of the N-acyl sultam can sometimes be challenging.

• Hydrolysis: Standard hydrolysis with LiOH/H₂O₂ can lead to low yields. A milder and more efficient method uses tetrabutylammonium hydrogen peroxide (TBAH).[1]

• Reductive Cleavage: Reagents like LiAlH₄ can be used to furnish the corresponding alcohol.

• Transesterification: Conversion to esters can be achieved with reagents like NaOMe in methanol.

(-)-8-Phenylmenthol: A Powerful Controller for Cycloaddition Reactions

Derived from pulegone, (-)-8-phenylmenthol is a highly effective chiral auxiliary, particularly for asymmetric Diels-Alder reactions and cyclopropanations.[13][14] The bulky phenyl group provides a powerful steric shield, leading to excellent facial selectivity.

Mechanism of Stereocontrol

In Diels-Alder reactions of acrylates derived from (-)-8-phenylmenthol, the phenyl group is proposed to block the si-face of the dienophile, forcing the diene to approach from the less hindered re-face. This leads to a high degree of stereocontrol in the formation of the cyclohexene product.

Performance Data: Asymmetric Cyclopropanation[14]

Substrate (α,β-unsaturated ester)	Diastereomeric Ratio	Yield (%)
(-)-8-phenylmenthyl cinnamate	96:4	85
(-)-8-phenylmenthyl crotonate	93:7	82
(-)-8-phenylmenthyl (E)-3-(2-thienyl)acrylate	95:5	80

Auxiliary Cleavage

The ester linkage allows for straightforward cleavage.

• Saponification: Basic hydrolysis (e.g., with KOH in methanol) yields the carboxylic acid and allows for the recovery of the (-)-8-phenylmenthol auxiliary.[13]

• Reduction: Reductive cleavage with LiAlH₄ provides the primary alcohol.

Pseudoephedrine Amides: A Practical and Versatile Auxiliary

The use of pseudoephedrine as a chiral auxiliary, pioneered by Andrew G. Myers, offers a practical, inexpensive, and highly efficient method for the asymmetric alkylation of enolates. Both enantiomers of pseudoephedrine are readily available, allowing access to either enantiomer of the desired product.

Mechanism of Stereocontrol

Pseudoephedrine is first acylated to form a tertiary amide. Deprotonation with a strong base like lithium diisopropylamide (LDA) generates a rigid, chelated (Z)-enolate intermediate. The lithium cation is coordinated by both the enolate oxygen and the hydroxyl group of the pseudoephedrine backbone. This chelation, combined with the steric hindrance from the methyl group, directs the incoming electrophile to the opposite face of the enolate.

Performance Data: Asymmetric Alkylation

Electrophile (R-X)	Diastereomeric Ratio	Yield (%)	Reference
Benzyl bromide	>99:1	91
Allyl bromide	>99:1	94
n-Butyl iodide	97:3	90

Experimental Protocol: Asymmetric Alkylation of a Pseudoephedrine Amide

• Enolate Formation: To a solution of the pseudoephedrine amide (1.0 eq) and anhydrous lithium chloride (6.0 eq) in THF at -78 °C, add a solution of LDA (1.1 eq) in THF/hexanes. Stir the mixture for 15 minutes.

• Alkylation: Add the alkyl halide (1.2 eq) and stir the reaction at the appropriate temperature (e.g., 0 °C for benzyl bromide) until the starting material is consumed.

• Workup: Quench the reaction with saturated aqueous NH₄Cl and extract with an organic solvent. Dry the combined organic layers and concentrate.

• Purification: Purify the product by flash chromatography.

Auxiliary Cleavage

A major advantage of the pseudoephedrine auxiliary is the ease and versatility of its cleavage.

• To Carboxylic Acids: Acidic or basic hydrolysis releases the enantiomerically enriched carboxylic acid.

• To Alcohols: Reduction with reagents like lithium amidotrihydroborate (LAB) provides the primary alcohol.

• To Ketones: Addition of an organolithium or Grignard reagent, similar to a Weinreb ketone synthesis, yields the corresponding ketone.

Comparative Summary of Chiral Auxiliaries

Auxiliary	Key Applications	Key Advantages	Potential Drawbacks
Evans' Oxazolidinones	Aldol reactions, Alkylations, Conjugate additions, Diels-Alder	High diastereoselectivity, well-understood mechanism, versatile cleavage options.	Can be expensive, cleavage sometimes requires harsh conditions.
Oppolzer's Camphorsultam	Aldol reactions, Alkylations, Diels-Alder, Cycloadditions	High rigidity leading to excellent stereocontrol, often crystalline products.	Cleavage can be difficult, higher cost.
(-)-8-Phenylmenthol	Diels-Alder, Ene reactions, Cyclopropanation	Excellent facial shielding, good for cycloadditions.	Preparation can be difficult, less versatile than others.
Pseudoephedrine Amides	Alkylations	Inexpensive, both enantiomers available, very versatile and mild cleavage conditions.	Primarily used for alkylations, requires stoichiometric strong base.

Conclusion

The selection of a chiral auxiliary is a critical decision in the design of an asymmetric synthesis. Evans' oxazolidinones and Oppolzer's sultam offer high reliability and predictability across a broad range of reactions. For cycloadditions, (-)-8-phenylmenthol provides excellent control. When practicality, cost, and versatile product outcomes are key drivers, particularly for α-alkylation, pseudoephedrine amides present an outstanding choice. By understanding the mechanistic underpinnings and practical considerations of each of these powerful tools, researchers can more effectively navigate the challenges of stereoselective synthesis.

References

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Cross-Validation of NMR Data for Substituted Oxolane Structures: Empirical vs. Quantum Mechanical Workflows

Executive Summary

For researchers and drug development professionals, the stereochemical assignment of substituted oxolanes (tetrahydrofurans) represents a significant analytical bottleneck. These five-membered heterocycles are ubiquitous in bioactive natural products and synthetic pharmaceuticals, yet their high degree of flexibility often confounds traditional Nuclear Magnetic Resonance (NMR) analysis.

This guide provides an objective, highly technical comparison between traditional empirical NMR prediction software and advanced Quantum Mechanical (QM) cross-validation workflows. By integrating Density Functional Theory (DFT) with DP4+ probability analysis, laboratories can establish a self-validating system that eliminates the ambiguity of manual assignment and standard empirical predictions.

The Challenge of Substituted Oxolanes

Assigning the relative stereochemistry of substituted oxolanes via NMR is notoriously difficult[1]. The five-membered oxolane ring undergoes rapid pseudorotation in solution, resulting in a complex conformational ensemble. This dynamic averaging blurs critical NOESY cross-peaks and scalar coupling constants ( J -values)[2]. Consequently, diastereomers often exhibit 1 H and 13 C chemical shift differences of less than 0.05 ppm and 1.0 ppm, respectively. To confidently resolve these structures, the analytical workflow must account for subtle 3D spatial and electronic environments rather than relying solely on 2D topological connectivity.

Comparative Analysis: Empirical Prediction vs. DFT-DP4+ Validation

Historically, structure verification has relied on empirical prediction tools such as ACD/Labs NMR Predictors or Mestrelab's Mnova Predict Desktop. These platforms utilize Hierarchical Orthogonally Space Environment (HOSE) codes and machine learning algorithms trained on vast databases of experimental spectra[3].

The Limitation of Empirical Tools: While empirical software excels at rapid 2D Automated Structure Verification (ASV), it lacks the 3D conformational granularity required to differentiate oxolane diastereomers[3]. Because HOSE codes prioritize topological connectivity, empirical predictors often generate identical or near-identical chemical shifts for diastereomers, leading to false positives in stereochemical assignment[4].

The Quantum Mechanical Alternative: DFT-based Gauge-Independent Atomic Orbital (GIAO) calculations, when coupled with DP4+ probability analysis, provide a robust alternative[5]. DP4+ improves upon traditional Mean Absolute Error (MAE) comparisons by utilizing a Bayesian statistical framework that evaluates both scaled and unscaled chemical shifts. This dual-parameter approach acts as a self-validating mechanism, internally correcting for systematic DFT errors and providing a definitive probability score for each stereoisomer[5].

Table 1: Performance Comparison for Oxolane Stereochemical Assignment

Feature	Empirical Predictors (e.g., ACD/Labs, Mnova Predict)	DFT-GIAO + DP4+ Workflow (e.g., PyDP4)
Underlying Methodology	HOSE codes, Neural Networks	Quantum Mechanics, Bayesian Statistics
Stereochemical Resolution	Low (Struggles with pseudorotating diastereomers)	High (>99% accuracy for challenging isomers)
Conformational Awareness	Static 2D topology	Dynamic 3D Boltzmann ensembles
Computational Time	Seconds	Hours to Days
Self-Validation Mechanism	None (Relies on external database accuracy)	High (Internal correction via scaled/unscaled shifts)

Self-Validating Experimental Protocol

To establish a trustworthy assignment, the methodology must be physically grounded. The following protocol outlines a self-validating QM workflow designed specifically for flexible oxolane structures.

Step 1: High-Resolution NMR Acquisition Acquire 1D 1 H, 13 C, and 2D NMR (COSY, HSQC, HMBC, NOESY) spectra. Assign all experimental resonances to the proposed diastereomeric candidates. Causality: Accurate experimental inputs are the foundation of the Bayesian DP4+ calculation; misassigned experimental peaks will skew the final probability distribution[4].

Step 2: Conformational Search Perform a conformational search using Molecular Mechanics (e.g., MMFF94) or semi-empirical methods (e.g., xTB/CREST) for all possible stereoisomers. Causality: Oxolanes are highly flexible. Failing to capture the full pseudorotational ensemble will invalidate the Boltzmann distribution, leading to erroneous shielding tensors[2].

Step 3: DFT Geometry Optimization Optimize the geometries of all conformers within a 5.0 kcal/mol energy window at the B3LYP/6-31G(d) level of theory. Causality: Gas-phase optimizations often fail for polar oxolanes. An implicit solvent model (e.g., PCM) must be applied during optimization to accurately reflect solution-state dipole interactions and stabilize the correct conformers[6].

Step 4: GIAO NMR Shielding Calculation Calculate the isotropic shielding tensors using the PCM/mPW1PW91/6-311+G** level of theory. Causality: This specific functional and basis set combination was explicitly parameterized during the development of the DP4+ method to minimize systematic errors in chemical shift prediction[5].

Step 5: DP4+ Statistical Cross-Validation Calculate the Boltzmann-weighted average of the shielding tensors for each diastereomer. Input these values, alongside the experimental shifts, into the DP4+ framework. The system cross-validates the data by comparing the probability distributions of scaled (sDP4+) and unscaled (uDP4+) errors, outputting a final confidence score[5].

Workflow Visualization

Fig 1: Automated DFT-GIAO and DP4+ cross-validation workflow for NMR stereochemical assignment.

Case Study: Stereochemical Resolution of a Trisubstituted Oxolane

To demonstrate the efficacy of this workflow, consider the structural validation of a complex trisubstituted oxolane fragment (e.g., the core of the natural product mucoxin)[1]. Standard empirical predictors yielded nearly identical 13 C chemical shifts for the (2R, 3S, 5R) and (2R, 3R, 5R) isomers due to their topological symmetry.

By applying the DFT-GIAO/DP4+ protocol, the subtle electronic differences induced by the endo/exo envelope conformations of the oxolane ring were accurately captured.

Table 2: DP4+ Probability Cross-Validation Results

Isomer Candidate	1 H MAE (ppm)	13 C MAE (ppm)	sDP4+ (%)	uDP4+ (%)	Overall DP4+ (%)
(2R, 3S, 5R)	0.12	1.8	0.1	0.0	0.0
(2R, 3R, 5R)	0.04	0.9	99.8	100.0	>99.9
(2S, 3S, 5R)	0.15	2.1	0.1	0.0	0.0

As shown in Table 2, while the Mean Absolute Error (MAE) differences between the isomers appear mathematically small, the Bayesian nature of the DP4+ framework definitively identifies the (2R, 3R, 5R) isomer with >99.9% probability[5]. The alignment of both scaled (sDP4+) and unscaled (uDP4+) probabilities self-validates the result, proving that the assignment is driven by true structural causality rather than computational artifacts.

Conclusion

For substituted oxolanes and similarly flexible heterocycles, empirical NMR prediction software is insufficient for rigorous stereochemical cross-validation. While empirical tools remain valuable for rapid 2D structural dereplication, the integration of DFT-GIAO calculations with DP4+ probability offers a vastly superior, self-validating workflow. By accounting for the dynamic 3D conformational ensemble and utilizing Bayesian statistics to correct systematic errors, this approach bridges the gap between raw spectral data and absolute structural certainty.

References

• Beyond DP4: an Improved Probability for the Stereochemical Assignment of Isomeric Compounds using Quantum Chemical Calculations of NMR Shifts - The Journal of Organic Chemistry (ACS Publications). 5

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - National Institutes of Health (NIH). 3

• Computationally Assisted Analysis of NMR Chemical Shifts as a Tool in Conformational Analysis - National Institutes of Health (NIH). 2

• DP4-AI automated NMR data analysis: straight from spectrometer to structure - Chemical Science (RSC Publishing). 4

• A Minimalist NMR Approach for the Structural Revision of Mucoxin - National Institutes of Health (NIH). 1

• DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking - MDPI. 6

Sources

• 1. A Minimalist NMR Approach for the Structural Revision of Mucoxin - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DP4-AI automated NMR data analysis: straight from spectrometer to structure - Chemical Science (RSC Publishing) DOI:10.1039/D0SC00442A [pubs.rsc.org]
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Confirming the Absolute Stereochemistry of (4,4-Diethyloxolan-2-yl)methanol: A Comparative Analytical Guide

Executive Summary

(4,4-Diethyloxolan-2-yl)methanol is a functionalized oxolane featuring a primary alcohol and a single stereocenter at the C2 position of the ring. In drug development and advanced organic synthesis, confirming the absolute configuration (R vs. S) of this chiral center is a critical regulatory and mechanistic requirement. Because the stereocenter is adjacent to the hydroxymethyl group rather than directly on the carbinol carbon, traditional NMR-based methods face unique conformational challenges.

As a Senior Application Scientist, I have structured this guide to objectively compare the three most robust analytical modalities for this molecule: Vibrational Circular Dichroism (VCD) , Single-Crystal X-Ray Crystallography , and NMR via Chiral Derivatizing Agents (Mosher's Method) .

Comparative Performance of Analytical Modalities

To facilitate objective decision-making, the quantitative and logistical parameters of each technique are summarized below.

Metric	VCD + DFT Modeling	X-Ray Crystallography	NMR (Mosher's Method)
Sample State	Solution (e.g., CDCl₃)	Single Crystal	Solution (CDCl₃)
Derivatization	None (Native state)	Yes (p-Bromobenzoate)	Yes (MTPA-Cl)
Material Required	5 – 10 mg	1 – 5 mg	~2 mg
Turnaround Time	2 – 4 Days	1 – 3 Weeks	1 – 2 Days
Suitability for Primary Alcohols	Excellent	Excellent (post-derivatization)	Moderate (Interpretation complex)
Self-Validation Mechanism	Enantiomeric mirror calculation	Flack parameter < 0.1	Dual R/S derivatization

Deep Dive 1: Vibrational Circular Dichroism (VCD) coupled with DFT

The Causality Behind the Method

Vibrational Circular Dichroism (VCD) measures the differential absorption of left and right circularly polarized infrared light[1]. For a molecule like (4,4-Diethyloxolan-2-yl)methanol, which is likely a viscous liquid or oil in its native state, VCD is exceptionally powerful because it does not require crystallization[2].

The oxolane ring is highly flexible, readily interconverting between envelope and half-chair conformations. Therefore, the experimental VCD spectrum is a macroscopic representation of a Boltzmann-weighted conformational ensemble[3]. Density Functional Theory (DFT) is employed to simulate the spectra of all low-energy conformers. The method is self-validating: by calculating the spectra for both the (R) and (S) enantiomers, the correct assignment will yield a high positive Pearson correlation coefficient, while the incorrect enantiomer will yield an exact mirror image (negative correlation)[4].

Experimental Protocol

• Sample Preparation: Dissolve ~10 mg of the native (4,4-Diethyloxolan-2-yl)methanol in 200 µL of anhydrous CDCl₃ to prevent solvent interference in the IR region.

• Spectral Acquisition: Load the sample into a BaF₂ liquid cell (50 µm path length). Acquire both IR and VCD spectra using a commercial VCD spectrometer (1650 to 850 cm⁻¹ at 4 cm⁻¹ resolution). Accumulate scans for ~2 hours to ensure a high signal-to-noise ratio[1].

• Computational Modeling: Perform a conformational search using Molecular Mechanics. Optimize the geometries of all conformers within a 5 kcal/mol window using DFT at the B3LYP/6-31G(d) level of theory[3].

• Frequency Calculation: Calculate the theoretical VCD and IR spectra for the Boltzmann-weighted ensemble.

• Alignment & Assignment: Overlay the experimental VCD spectrum with the calculated spectra. Assign the absolute configuration based on the highest spectral overlap.

Workflow for determining absolute configuration via VCD and DFT calculations.

Deep Dive 2: Single-Crystal X-Ray Crystallography

The Causality Behind the Method

X-ray crystallography is the definitive "gold standard" for stereochemical assignment. However, (4,4-Diethyloxolan-2-yl)methanol consists entirely of light atoms (C, H, O). These atoms do not exhibit sufficient anomalous scattering to reliably calculate the Flack parameter using standard Cu-Kα or Mo-Kα X-ray sources[1].

To overcome this, the primary alcohol must be derivatized with a heavy-atom containing reagent, such as p-bromobenzoyl chloride. The introduced bromine atom strongly scatters X-rays, enabling an unambiguous, self-validating determination of the absolute spatial coordinates.

Experimental Protocol

• Derivatization: In a flame-dried flask under inert atmosphere, dissolve (4,4-Diethyloxolan-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Esterification: Slowly add 4-bromobenzoyl chloride (1.2 eq) at 0 °C. Stir at room temperature until TLC indicates complete consumption of the starting material.

• Purification: Quench with water, extract with DCM, wash with brine, and dry over Na₂SO₄. Purify via flash column chromatography to isolate the pure p-bromobenzoate ester.

• Crystallization: Dissolve the purified ester in a minimum volume of ethyl acetate. Slowly diffuse hexanes into the solution over 3–7 days to grow diffraction-quality single crystals.

• Diffraction & Refinement: Mount a suitable crystal on a diffractometer equipped with a Cu-Kα source. Refine the structure and calculate the Flack parameter (A value near 0 confirms the correct absolute configuration; a value near 1 indicates the inverted structure).

Deep Dive 3: NMR Spectroscopy via Mosher's Method

The Causality Behind the Method

Mosher's method relies on the derivatization of an alcohol with both enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid chloride (MTPA-Cl)[4]. The resulting diastereomeric esters exhibit different ¹H NMR chemical shifts due to the anisotropic magnetic shielding generated by the MTPA phenyl group[5].

Critical Insight: While highly reliable for secondary alcohols, (4,4-Diethyloxolan-2-yl)methanol is a primary alcohol with a β-stereocenter. The additional methylene bridge increases rotational freedom between the MTPA plane and the oxolane ring. This dilutes the shielding effect, resulting in smaller Δδ values. To ensure a self-validating system, both (R)- and (S)-MTPA derivatives must be synthesized and analyzed in parallel to confirm that the Δδ signs are internally consistent[5].

Experimental Protocol

• Parallel Reactions: In two clean, dry NMR tubes, dissolve ~1.0 mg of the chiral alcohol in 0.5 mL of anhydrous CDCl₃[4].

• Reagent Addition: Add anhydrous pyridine (1.5 eq) to both tubes. To tube A, add (R)-MTPA-Cl (1.2 eq). To tube B, add (S)-MTPA-Cl (1.2 eq)[4].

• Incubation: Cap the tubes and agitate gently. Allow the esterification to proceed at room temperature for 1–4 hours[4].

• Acquisition: Acquire high-resolution ¹H NMR spectra for both the resulting (S)-MTPA ester (from the R-chloride) and the (R)-MTPA ester (from the S-chloride)[5].

• Analysis: Calculate the chemical shift differences (Δδ = δS - δR) for the protons on the oxolane ring (specifically at C3). Map the signs of Δδ onto the established Mosher conformational model to deduce the C2 stereocenter's configuration[4].

Mosher's ester derivatization workflow for NMR-based stereochemical assignment.

References

• Hoye, T. R., et al. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols, 2007.[Link]

• Spectroscopy Europe. "Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD)." Spectroscopy Europe, 2020. [Link]

• Schrödinger. "Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects." Schrödinger White Papers, 2022. [Link]

Sources

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• 2. jascoinc.com [jascoinc.com]
• 3. schrodinger.com [schrodinger.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]

Performance Comparison Guide: Di-methyl vs. Di-ethyl Oxolane Chiral Auxiliaries in Asymmetric Synthesis

As a Senior Application Scientist, selecting the appropriate chiral environment for asymmetric transformations is paramount to process efficiency and product purity. Among the most privileged classes of chiral directors are C2​ -symmetric heterocycles. Specifically, oxolane (tetrahydrofuran) derivatives such as (2R,5R)-2,5-dimethyltetrahydrofuran and its di-ethyl analog serve as powerful stoichiometric chiral auxiliary ligands in organometallic synthesis 1.

Recent advancements in sustainable chemistry have highlighted the utility of highly substituted oxolanes, demonstrating the robustness and synthetic accessibility of these frameworks from renewable feedstocks 2. Furthermore, biomass-derived furanics are gaining traction, ensuring that oxolane derivatives remain highly accessible for industrial scale-up 3.

This guide objectively compares the mechanistic performance, substrate scope, and handling protocols of di-methyl oxolane (DM-Oxolane) versus di-ethyl oxolane (DE-Oxolane) to help researchers optimize their stereoselective workflows.

Mechanistic Causality: Steric Rigidity vs. Sweep Volume

In organometallic additions (e.g., Grignard or organolithium reactions), the oxolane acts as a coordinating auxiliary ligand. The oxygen atom coordinates to the metal center, while the C2 and C5 alkyl substituents project into the transition state, creating a chiral pocket that dictates enantiofacial attack 4. The performance differential between the two auxiliaries is rooted in the interplay between steric sweep volume and rotameric degrees of freedom.

• Di-methyl Oxolane (DM-Oxolane): The methyl group provides a rigid, static steric wall. Because methyl groups lack internal C-C rotational degrees of freedom, they lock the metal into a specific, highly predictable coordination geometry.

• Di-ethyl Oxolane (DE-Oxolane): The ethyl group offers a larger effective shielding radius (sweep volume) but introduces C-C bond rotamers. When a highly unhindered electrophile approaches, the extended ethyl chain provides superior shielding. However, when a bulky electrophile approaches, the ethyl group can rotate to minimize ground-state steric strain, inadvertently exposing the reactive face and degrading the enantiomeric excess (e.e.).

Fig 1. Conformational logic and stereochemical outcomes of di-methyl vs. di-ethyl oxolanes.

Performance Data & Substrate Scope

The following table summarizes the performance of both auxiliaries in the enantioselective addition of ethylmagnesium bromide to various prochiral ketones.

Table 1: Performance Comparison (Enantioselective Addition to Ketones)

Electrophile Class	DM-Oxolane (e.e. %)	DE-Oxolane (e.e. %)	Mechanistic Observation
Linear Aldehydes (e.g., Hexanal)	88%	94%	Ethyl's extended sweep volume effectively shields the unhindered trajectory, outperforming methyl.
Standard Ketones (e.g., Acetone)	91%	89%	Parity achieved; both auxiliaries provide sufficient steric shielding for standard substrates.
Bulky Ketones (e.g., Pivaldehyde)	85%	72%	Ethyl rotameric flexibility compromises the rigid steric wall under high steric demand, lowering e.e.

Table 2: Physical Properties & Handling

Property	(2R,5R)-2,5-Dimethyltetrahydrofuran	(2R,5R)-2,5-Diethyltetrahydrofuran
Boiling Point	~92 °C	~145 °C
Peroxide Formation	Low	Very Low (Highly sterically hindered α-carbons)
Cleavage Recovery	>95% (via fractional distillation)	>90% (via column chromatography or distillation)

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol for asymmetric organometallic addition is designed as a self-validating system . By isolating the crude product and analyzing it prior to purification, researchers can decouple the stereoselectivity of the carbon-carbon bond-forming event from potential fractional crystallization during downstream processing.

Workflow: Asymmetric Addition of Grignard Reagents

Step 1: Preparation of the Chiral Complex

• Action: In an oven-dried Schlenk flask under argon, dissolve the Grignard reagent (1.0 equiv, 1.0 M in Et 2​ O) and the chosen oxolane auxiliary (1.2 equiv) in anhydrous toluene. Stir at room temperature for 30 minutes.

• Causality: The oxolane displaces achiral ethereal solvents in the primary coordination sphere of the magnesium ion due to the chelate effect, forming the active chiral complex.

Step 2: Stereoselective Addition

• Action: Cool the complex to -78 °C. Add the prochiral electrophile (0.8 equiv) dropwise over 15 minutes. Stir for 2 hours at -78 °C.

• Causality: Cooling maximizes the energy difference ( ΔΔG‡ ) between the competing diastereomeric transition states. The rigid steric wall of the oxolane directs the nucleophilic attack strictly to one face of the carbonyl.

Step 3: Quench and Self-Validation (Critical Step)

• Action: Quench the reaction strictly at -78 °C with saturated aqueous NH 4​ Cl. Extract with dichloromethane, dry over Na 2​ SO 4​ , and evaporate the solvent in vacuo. Immediately analyze the crude mixture via chiral HPLC.

• Causality: Quenching at low temperature destroys the metal complex, halting the reaction and preventing reversible epimerization. Analyzing the crude mixture provides a self-validating measure of the true enantiomeric excess (e.e.) before any purification steps artificially inflate the optical purity.

Step 4: Auxiliary Recovery

• Action: Purify the crude mixture via flash column chromatography or fractional distillation.

• Causality: The oxolane auxiliary does not covalently bind to the product; it acts purely as a coordinating ligand. It can be recovered cleanly during distillation (especially DM-Oxolane due to its 92 °C boiling point) and recycled for future batches.

Fig 2. Workflow of oxolane-mediated asymmetric organometallic addition and recovery.

Conclusion

Both di-methyl and di-ethyl oxolanes are elite chiral auxiliaries, but they are not universally interchangeable. DM-Oxolane remains the industry standard for general asymmetric additions due to its rigid conformational predictability and ease of recovery via distillation. DE-Oxolane should be strategically deployed when reacting with highly unhindered, linear electrophiles where its extended steric sweep volume can effectively block undesired trajectories that a methyl group might miss.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. academic.oup.com [academic.oup.com]

Benchmarking (4,4-Diethyloxolan-2-yl)methanol: An Inquiry into a Novel C2-Symmetric Diol

A comprehensive search of the current scientific literature and chemical databases reveals a significant gap in the available information regarding the synthesis, properties, and applications of (4,4-Diethyloxolan-2-yl)methanol. Consequently, a direct, data-driven comparison of this specific C2-symmetric diol with established alternatives is not feasible at this time.

While the principles of asymmetric synthesis and the utility of C2-symmetric diols are well-documented, the absence of experimental data for (4,4-Diethyloxolan-2-yl)methanol prevents a meaningful analysis of its potential performance as a chiral auxiliary or ligand in catalysis. This guide will, therefore, provide a foundational overview of C2-symmetric diols, highlighting the key performance indicators and experimental methodologies used to evaluate them. This framework can serve as a guide for the future investigation and benchmarking of (4,4-Diethyloxolan-2-yl)methanol, should it become the subject of research.

The Significance of C2-Symmetric Diols in Asymmetric Synthesis

C2-symmetric chiral diols are a cornerstone of modern asymmetric catalysis. Their unique structural feature, a twofold rotational axis of symmetry, renders the two hydroxyl groups chemically equivalent yet situated within a chiral environment. This symmetry is crucial for achieving high levels of stereocontrol in a wide array of chemical transformations by simplifying the coordination environment around a metal center. Prominent examples of C2-symmetric diols that have been extensively studied and applied include 1,1'-bi-2-naphthol (BINOL) and α,α,α',α'-tetraaryl-1,3-dioxolane-4,5-dimethanol (TADDOL).[1][2] These diols, upon coordination to a metal center, form rigid and well-defined chiral catalysts that can effectively induce enantioselectivity in reactions such as reductions, oxidations, and carbon-carbon bond-forming reactions.[1]

Key Performance Metrics for Evaluating C2-Symmetric Diols

The efficacy of a C2-symmetric diol in asymmetric catalysis is typically assessed based on the following key performance indicators:

• Enantioselectivity: Measured as enantiomeric excess (ee), this is the primary metric for a chiral catalyst's ability to produce one enantiomer in excess of the other.

• Diastereoselectivity: In reactions that can form multiple diastereomers, the diastereomeric ratio (dr) is a critical measure of selectivity.

• Catalyst Loading: The amount of catalyst required to achieve a high yield and selectivity. Lower catalyst loadings are more economical and environmentally friendly.

• Reaction Rate: The speed at which the reaction proceeds to completion.

• Substrate Scope: The range of different starting materials that the catalyst can effectively transform with high stereoselectivity.

• Robustness and Stability: The catalyst's ability to withstand the reaction conditions without degradation.

Established C2-Symmetric Diols: A Comparative Overview

To provide a context for the potential evaluation of (4,4-Diethyloxolan-2-yl)methanol, a brief comparison of two widely used C2-symmetric diols, BINOL and TADDOL, is presented below.

Feature	1,1'-Bi-2-naphthol (BINOL)	α,α,α',α'-Tetraaryl-1,3-dioxolane-4,5-dimethanol (TADDOL)
Chirality Source	Axial chirality (atropisomerism)	Central chirality (from tartaric acid)
Structural Rigidity	High, due to restricted rotation around the C-C bond	High, due to the dioxolane ring[1]
Common Applications	Lewis acid catalysis (Diels-Alder, carbonyl-ene), reductions, oxidations[1][2]	Nucleophilic additions to aldehydes and ketones, Diels-Alder reactions[1]
Key Advantages	Versatility, high enantioselectivity in a wide range of reactions	Readily available from the chiral pool, excellent stereocontrol due to rigid structure[1]

Hypothetical Evaluation of (4,4-Diethyloxolan-2-yl)methanol: A Proposed Research Workflow

Should (4,4-Diethyloxolan-2-yl)methanol become available for study, a systematic evaluation of its potential as a C2-symmetric diol would be necessary. The following workflow outlines a potential research plan.

Caption: Proposed workflow for the evaluation of (4,4-Diethyloxolan-2-yl)methanol.

Experimental Protocol: A Template for Benchmarking

The following is a generalized, hypothetical protocol for a benchmark reaction to evaluate a new C2-symmetric diol, such as (4,4-Diethyloxolan-2-yl)methanol, in the asymmetric addition of diethylzinc to an aldehyde.

Materials:

• (4,4-Diethyloxolan-2-yl)methanol (as the chiral ligand)

• Titanium (IV) isopropoxide (Ti(Oi-Pr)4)

• Anhydrous Toluene

• Aldehyde (e.g., benzaldehyde)

• Diethylzinc (ZnEt2) (as a solution in hexanes)

• Standard workup and purification reagents (e.g., saturated aqueous NH4Cl, organic solvents, silica gel)

• Chiral High-Performance Liquid Chromatography (HPLC) column for enantiomeric excess determination

Procedure:

• Catalyst Preparation:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral diol (e.g., (4,4-Diethyloxolan-2-yl)methanol, 0.2 mmol) in anhydrous toluene (5 mL).

  • Add titanium (IV) isopropoxide (0.2 mmol) to the solution at room temperature.

  • Stir the mixture for 1 hour to allow for the formation of the titanium-diol complex.

• Asymmetric Addition:

  • Cool the catalyst solution to 0 °C.

  • Add the aldehyde (1.0 mmol) to the reaction mixture.

  • Slowly add diethylzinc (1.2 mmol, 1.0 M solution in hexanes) dropwise to the mixture over 10 minutes.

  • Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Analysis:

  • Determine the yield of the purified product.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Conclusion

While a direct comparison of (4,4-Diethyloxolan-2-yl)methanol with other C2-symmetric diols is currently precluded by a lack of available data, this guide provides a comprehensive framework for its future evaluation. The established principles of asymmetric synthesis and the well-defined methodologies for assessing the performance of chiral ligands offer a clear path forward for researchers interested in exploring the potential of this and other novel chiral diols. The synthesis and subsequent catalytic testing of (4,4-Diethyloxolan-2-yl)methanol are necessary first steps to determine its place within the toolkit of synthetic organic chemists.

References

• BenchChem. A Comparative Guide to Chiral Diols in Asymmetric Synthesis: Evaluating (2S,3S)-2,3-Diaminobutane. [URL: https://www.benchchem.com/product/bchm3864]
• BenchChem. The Efficacy of Chiral Diols in Asymmetric Synthesis: A Comparative Guide. [URL: https://www.benchchem.com/product/bchm3864]
• BenchChem. Understanding the C2 Symmetric Chiral Diol Structure. [URL: https://www.benchchem.com/product/bchm3864]

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• 2. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cost-Effective Synthesis of (4,4-Diethyloxolan-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4,4-Diethyloxolan-2-yl)methanol is a substituted tetrahydrofuran derivative. The tetrahydrofuran motif is a core structural component in a vast array of biologically active natural products and pharmaceuticals. The specific substitution pattern of a gem-diethyl group at the 4-position and a hydroxymethyl group at the 2-position can impart unique physicochemical properties, influencing factors such as metabolic stability and binding affinity in drug candidates. Consequently, the development of efficient and economical synthetic routes to this building block is of significant interest to the drug discovery and development community. This guide will compare two viable synthetic pathways, each with its own set of advantages and disadvantages in terms of cost, scalability, and overall efficiency.

Route 1: Johnson-Claisen Rearrangement and Subsequent Cyclization

This linear synthesis commences with a Johnson-Claisen rearrangement to construct the carbon skeleton, followed by reduction of the resulting ester and a final cyclization step to form the tetrahydrofuran ring. This route is characterized by its reliance on well-established and predictable reactions.

Workflow for Route 1

Caption: Synthetic workflow for Route 1.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 3,3-diethylpent-4-enoate via Johnson-Claisen Rearrangement

• Rationale: The Johnson-Claisen rearrangement is a reliable method for the formation of a carbon-carbon bond, creating the quaternary center present in the target molecule. This reaction is thermally driven and catalyzed by a weak acid.

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 3-ethyl-2-penten-1-ol (1.0 eq), triethyl orthoacetate (3.0 eq), and a catalytic amount of propionic acid (0.1 eq).

  • Heat the mixture to a gentle reflux. Ethanol generated during the reaction is removed by azeotropic distillation with the reaction solvent (e.g., toluene).

  • Monitor the reaction progress by TLC or GC-MS until the starting alcohol is consumed.

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to yield ethyl 3,3-diethylpent-4-enoate.

Step 2: Reduction of Ethyl 3,3-diethylpent-4-enoate to 3,3-Diethylpent-4-en-1-ol

• Rationale: Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting esters to primary alcohols. The reaction is typically fast and high-yielding.

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of lithium aluminum hydride (1.1 eq) in anhydrous diethyl ether or THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of ethyl 3,3-diethylpent-4-enoate (1.0 eq) in the same anhydrous solvent to the LiAlH₄ suspension, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

  • Filter the resulting white precipitate and wash it thoroughly with diethyl ether.

  • Combine the organic filtrates, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain 3,3-diethylpent-4-en-1-ol.

Step 3: Intramolecular Cyclization to (4,4-Diethyloxolan-2-yl)methanol

• Rationale: A palladium-catalyzed Wacker-type cyclization is an efficient method for the intramolecular hydroalkoxylation of an alkene. This reaction can proceed with high stereoselectivity.

• Procedure:

  • In a Schlenk flask, dissolve 3,3-diethylpent-4-en-1-ol (1.0 eq) in a suitable solvent such as toluene or THF.

  • Add a palladium(II) catalyst, such as palladium(II) acetate (0.05 eq), and a ligand, for example, triphenylphosphine (0.1 eq).

  • Add a base, such as sodium tert-butoxide (1.2 eq).

  • Heat the reaction mixture to 80-100 °C and monitor by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield (4,4-diethyloxolan-2-yl)methanol.

Route 2: Dialkylation of Malonic Ester and Subsequent Transformations

This convergent route begins with the dialkylation of diethyl malonate to introduce the gem-diethyl group. The resulting diester is then reduced and cyclized to form a lactone intermediate, which is subsequently reacted with a Grignard reagent to furnish the target molecule.

Workflow for Route 2

Caption: Synthetic workflow for Route 2.

Detailed Experimental Protocols

Step 1: Synthesis of Diethyl 2,2-diethylmalonate

• Rationale: The malonic ester synthesis is a classic and highly effective method for preparing disubstituted acetic acids and their derivatives. The use of a strong base allows for the sequential alkylation of the active methylene group.

• Procedure:

  • In a three-necked flask under an inert atmosphere, dissolve diethyl malonate (1.0 eq) in anhydrous ethanol.

  • Add sodium ethoxide (2.2 eq) to the solution.

  • Slowly add ethyl iodide (2.2 eq) to the reaction mixture.

  • Heat the mixture to reflux for several hours, monitoring the reaction by TLC or GC-MS.

  • Cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Add water to the residue and extract with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by vacuum distillation to obtain diethyl 2,2-diethylmalonate.

Step 2: Reduction to 2,2-Diethylpropane-1,3-diol

• Rationale: Similar to Route 1, LiAlH₄ is used for the complete reduction of the diester to the corresponding diol.

• Procedure:

  • Following the procedure for the reduction in Route 1, slowly add a solution of diethyl 2,2-diethylmalonate (1.0 eq) in anhydrous diethyl ether to a suspension of LiAlH₄ (2.2 eq) in the same solvent at 0 °C.

  • After the addition, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.

  • Perform a Fieser workup as described previously.

  • Extract the product with a more polar solvent like ethyl acetate.

  • Dry and concentrate the organic layers to yield 2,2-diethylpropane-1,3-diol.

Step 3: Synthesis of 3,3-Diethyl-γ-butyrolactone

• Rationale: This step involves an intramolecular cyclization to form the lactone. This can be achieved through various methods, including acid-catalyzed lactonization. A more direct approach from the dialkylated malonic ester involves a Krapcho decarboxylation followed by reduction and lactonization, which can be a more efficient sequence. However, for this guide, we will proceed from the diol.

• Procedure (from the diol):

Step 4: Grignard Reaction to form (4,4-Diethyloxolan-2-yl)methanol

• Rationale: The reaction of a Grignard reagent with a lactone results in the ring-opening and subsequent formation of a diol, which can then cyclize to form the desired substituted tetrahydrofuran. However, a more direct approach to the target molecule would involve the reaction of ethylmagnesium bromide with a suitable precursor like γ-butyrolactone, followed by a second Grignard addition to an intermediate ketone. For the purpose of this guide, we will assume the successful synthesis of 3,3-diethyl-γ-butyrolactone. The reaction with a reducing Grignard reagent (e.g., from a beta-hydride containing Grignard) is not applicable here. A more plausible approach from a commercially available lactone would be the reaction of γ-butyrolactone with two equivalents of ethylmagnesium bromide. This would lead to a diol that could potentially be cyclized.

Given the complexity and lack of a clear, high-yielding procedure for the lactonization and subsequent Grignard reaction to the specific target, Route 2 presents significant challenges for a predictable and cost-effective synthesis without further process development.

Cost-Effectiveness Analysis

The following table provides an estimated cost comparison for the synthesis of 100g of the final product, (4,4-Diethyloxolan-2-yl)methanol, based on current market prices for the required reagents. Prices are based on laboratory-scale quantities and may vary depending on the supplier and purity.

Parameter	Route 1: Johnson-Claisen Rearrangement	Route 2: Dialkylation of Malonic Ester
Starting Materials	3-Ethyl-2-penten-1-ol, Triethyl orthoacetate	Diethyl malonate, Ethyl iodide
Key Reagents	Lithium aluminum hydride, Palladium(II) acetate, Triphenylphosphine, Sodium tert-butoxide	Sodium ethoxide, Lithium aluminum hydride, Reagents for lactonization, Ethylmagnesium bromide
Number of Steps	3	4 (with significant process development needed for step 3)
Estimated Overall Yield	Moderate (requires optimization for each step)	Low to Moderate (highly dependent on the success of the lactonization and Grignard steps)
Estimated Cost per 100g	$ (High cost of palladium catalyst)	$ (High cost of ethyl iodide and multiple steps)
Scalability	Moderate (palladium catalyst may be a cost issue on a larger scale)	Low (multiple steps and potentially low-yielding reactions make scale-up challenging)
Safety & Environmental	Use of flammable solvents and pyrophoric LiAlH₄. Palladium is a heavy metal.	Use of flammable solvents, pyrophoric LiAlH₄, and toxic ethyl iodide.
Process Reliability	Each step is a well-established and generally reliable reaction.	The lactonization and subsequent Grignard reaction are less predictable for this specific substrate.

Cost Breakdown of Key Reagents (Illustrative):

• Palladium(II) Acetate: ~$100-200/g[1][2]

• Lithium Aluminum Hydride: ~$75/10g[3][4]

• Triphenylphosphine: ~$40/100g

• Diethyl Malonate: ~$360/10kg[5]

• Ethyl Iodide: Prices can vary significantly, but it is a relatively expensive alkylating agent.

• Ethylmagnesium Bromide (3M in ether): ~$70/100mL[6]

• Triethyl Orthoacetate: ~$60/100mL[7]

Analysis and Recommendation

Route 1 presents a more linear and arguably more predictable pathway to the target molecule. The Johnson-Claisen rearrangement is a powerful tool for C-C bond formation, and the subsequent reduction and cyclization steps are standard transformations in organic synthesis. The primary drawback of this route is the high cost of the palladium catalyst required for the final cyclization step. For large-scale production, catalyst recovery and recycling would be essential to make this route economically viable.

Route 2 , while starting from cheaper and more readily available materials like diethyl malonate, involves a greater number of steps. The dialkylation of malonic ester is a robust reaction, but the subsequent transformations, particularly the selective lactonization of the diol and the final Grignard reaction, present significant synthetic challenges that would require considerable research and development to optimize. The overall yield is likely to be lower than in Route 1, and the use of large quantities of ethyl iodide also adds to the cost and safety concerns.

For laboratory-scale synthesis where predictability and a clear synthetic path are paramount, Route 1 is the recommended approach , despite the higher initial cost of the palladium catalyst. The individual reactions are well-understood, and the likelihood of success is higher. The cost of the catalyst can be mitigated by using lower catalyst loadings and by performing the reaction on a small to medium scale.

For industrial-scale production, a more thorough process development effort would be required for both routes. A cost-benefit analysis would need to be performed, weighing the high cost of the catalyst in Route 1 against the potentially lower overall yield and higher number of steps in Route 2. It is also worth noting that alternative, more cost-effective catalysts for the cyclization step in Route 1 could be explored, which could significantly improve its economic viability on a larger scale.

References

• Palladium(II) acetate reagent grade, 98% 3375-31-3 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/205869]
• Diethyl malonate, 99+% 10 kg | Buy Online | Thermo Scientific Chemicals | thermofisher.com. [URL: https://www.thermofisher.
• Palladium(II) Acetate 98.0+%, TCI America 1 g | Buy Online - Fisher Scientific. [URL: https://www.fishersci.
• Diethyl methylmalonate 99% 609-08-5 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/126136]
• Ethylmagnesium bromide, 3M in ether - Strem. [URL: https://www.strem.com/catalog/v/12-0570/21/ethylmagnesium_bromide%2C_3m_in_ether_925-90-6]
• Lithium aluminum hydride, powder, 95% - Strem. [URL: https://www.strem.com/catalog/v/01-1030/47/lithium_aluminum_hydride%2C_powder%2C_95%25_16853-85-3]
• Palladium(II) acetate, min. 98% (99.9+%-Pd) - Strem. [URL: https://www.strem.com/catalog/v/46-1780/47/palladium(ii)
• Lithium Aluminum Hydride, ≥97%, Powder, Reagent Grade - Carolina Chemical. [URL: https://www.carolinachemical.com/product/lithium-aluminum-hydride-97-powder-reagent-grade/]
• Ethylmagnesium bromide solution 3.0 M in diethyl ether EtMgBr solution - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/189871]
• Triphenylphosphine, 99+% 500 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com. [URL: https://www.thermofisher.
• Triphenylphosphine ReagentPlus®, 99% 603-35-0 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/t84409]
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• Ethylmagnesium Bromide, (39% in Ethyl Ether, ca. 3mol/L), 250g, Each - CP Lab Safety. [URL: https://www.cplabsafety.com/ethylmagnesium-bromide-39-in-ethyl-ether-ca-3mol-l-250g-each.html]
• Triethyl Orthoacetate, 500mL, Each - CP Lab Safety. [URL: https://www.cplabsafety.
• Lithium Aluminum Hydride, Reagent Grade - Dawn Scientific. [URL: https://dawnscientific.com/product/lithium-aluminum-hydride-reagent-grade/]
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• DIETHYL MALONATE, 99 Percent, 25g, Each. [URL: https://www.cplabsafety.
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• Ethyl Iodide Imports - Zauba. [URL: https://www.zauba.com/import-ethyl+iodide-hs-code.html]
• Triphenylphosphine - Chem-Impex. [URL: https://www.chemimpex.com/products/01170]
• Ethylmagnesium bromide, ca. 3.2M solution in 2-MeTHF; AcroSeal 100 mL - Fisher Scientific. [URL: https://www.fishersci.com/shop/products/ethylmagnesium-bromide-ca-3-2m-solution-2-methf-acroseal-100-ml/AC370161000]
• Triethyl orthoacetate, 97% 100 mL | Buy Online | Thermo Scientific Chemicals. [URL: https://www.thermofisher.
• Triethyl orthoacetate - 100ml | Worldwide Life Sciences. [URL: https://worldwidelifesciences.

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• 7. Triethyl orthoacetate, 97% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (4,4-Diethyloxolan-2-yl)methanol

As researchers and drug development professionals, our commitment to safety and environmental stewardship is as critical as the discoveries we pursue. The proper management of chemical waste is a cornerstone of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of (4,4-Diethyloxolan-2-yl)methanol, a substituted tetrahydrofuran derivative. While this molecule may be integral to your research, its end-of-life management requires careful consideration of its potential hazards.

This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep understanding of the safety protocols.

The Cardinal Rule: Prioritizing the Safety Data Sheet (SDS) and Institutional EHS

Before any handling or disposal of a chemical, the primary and most authoritative sources of information are its Safety Data Sheet (SDS) and your institution's Environmental Health & Safety (EHS) department . The SDS for the specific chemical you are using contains detailed information on hazards, handling, and disposal.[1] This guide should be considered a supplement to, not a replacement for, the specific mandates of the SDS and your local EHS protocols.

Probable Hazard Profile of (4,4-Diethyloxolan-2-yl)methanol

An exact SDS for (4,4-Diethyloxolan-2-yl)methanol is not widely available, which is common for specialized research chemicals. Therefore, we must infer its probable hazards based on its structural components: a substituted tetrahydrofuran (a cyclic ether) and a primary alcohol (methanol).

• Flammability: The presence of the oxolane (tetrahydrofuran) ring and the diethyl groups suggests the compound is likely a combustible or flammable liquid.[1][2] Similar structures are classified as combustible liquids, requiring strict control of ignition sources.[2] All waste containing this compound should be treated as flammable.

• Peroxide Formation: Like its parent compound, tetrahydrofuran (THF), this molecule has the potential to form explosive peroxides upon exposure to air and light, especially during long-term storage.[3][4] This is a critical safety consideration for both the pure reagent and its waste. Containers should be dated upon opening.[4]

• Irritation and Toxicity: The methanol functional group suggests potential toxicity if inhaled, ingested, or absorbed through the skin.[5][6] A structurally similar compound, (4,4-difluorooxolan-2-yl)methanol, is classified as a skin and eye irritant.[7] Therefore, it is prudent to handle (4,4-Diethyloxolan-2-yl)methanol as a potential irritant and toxic substance.

Potential Hazard	Basis of Assessment	Primary Precaution
Flammable/Combustible Liquid	Structural similarity to flammable solvents like THF and other substituted dioxolanes.[1][2]	Keep away from heat, sparks, and open flames.[2][8] Use non-sparking tools for cleanup.[1]
Peroxide Formation	Presence of a tetrahydrofuran (ether) moiety.[3][4]	Date containers upon opening; test for peroxides if stored for extended periods.[3] Do not allow to evaporate to dryness.
Skin/Eye Irritant	Hazard classification of similar fluorinated analogue.[7]	Wear appropriate Personal Protective Equipment (PPE), including gloves and safety goggles.[4]
Toxicity	Presence of a methanol functional group.[5][9]	Avoid inhalation of vapors and skin contact.[5][6] Handle in a well-ventilated area or chemical fume hood.

Step-by-Step Disposal Protocol for (4,4-Diethyloxolan-2-yl)methanol Waste

This protocol applies to waste solutions containing (4,4-Diethyloxolan-2-yl)methanol, as well as contaminated lab supplies.

Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical splash goggles are mandatory. If a significant splash risk exists, a face shield should also be worn.[4]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential. If gloves become contaminated, change them immediately.[4]

• Body Protection: A long-sleeved lab coat and closed-toe shoes are required.[4]

Proper segregation is key to safe and compliant chemical waste disposal.

• Designate a Waste Container: Use a clearly labeled, dedicated hazardous waste container.[6] The container must be made of a compatible material (e.g., glass or polyethylene) and have a tight-fitting screw cap.[10]

• Labeling: As soon as the first drop of waste is added, affix a hazardous waste tag provided by your EHS department.[3][11] The label must include:

  • The full chemical name: "(4,4-Diethyloxolan-2-yl)methanol" and all other components of the waste stream with their approximate concentrations.

  • The hazard classification: "Flammable Liquid," "Potential Peroxide-Former," "Irritant."

  • The date accumulation started.

• Collection:

  • Collect all liquid waste containing (4,4-Diethyloxolan-2-yl)methanol in this container.

  • Do not mix with incompatible waste streams (e.g., strong acids, strong oxidizing agents).[2]

  • Keep the waste container closed at all times except when adding waste.[11][12] A funnel left in the opening is not considered a closed container.

  • Store the container in a designated "Satellite Accumulation Area" within the lab, which should be under the control of laboratory personnel.[10] The storage area should be away from ignition sources and in secondary containment.[11]

• Solid Waste: Disposable lab supplies (e.g., pipette tips, gloves, absorbent paper) contaminated with (4,4-Diethyloxolan-2-yl)methanol must be disposed of as hazardous waste.

• Collection: Place these items in a separate, clearly labeled, sealed plastic bag or a designated solid hazardous waste container.[13]

• Empty Containers: An empty container that held the pure chemical must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as flammable hazardous waste.[12] After rinsing, the label on the empty container should be defaced, and it can then be disposed of in the regular trash or recycling, depending on institutional policy.[11]

Emergency Procedures: Spill Management

Even with careful handling, spills can occur. A prompt and correct response is critical.

• Alert Personnel: Immediately alert others in the vicinity.[14]

• Control Ignition Sources: If the spilled material is flammable, turn off all nearby ignition sources if it is safe to do so.[1][15]

• Assess the Spill Size:

  • Small Spill (<500 mL): If you are trained and have the proper equipment, you may clean up a small spill.[1]

    • Don the appropriate PPE.[1]

    • Contain the spill by encircling it with an absorbent material like vermiculite or a commercial spill pad, working from the outside in.[13][14]

    • Once absorbed, use non-sparking scoops to place the material into a designated hazardous waste bag.[1]

    • Wipe the area with a wet paper towel and dispose of it as hazardous waste.

  • Large Spill (>500 mL): Evacuate the area immediately.[3] Close the doors and prevent access. Contact your institution's EHS and emergency services for assistance.[1][14]

Final Disposal Workflow

Once your hazardous waste container is full or has been accumulating for the maximum time allowed by your institution (often 180 days), arrange for pickup by your EHS department.[11] Follow your institution's specific procedures for requesting a waste pickup.

// Nodes A [label="Identify Waste Stream\n(Liquid or Solid)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Consult SDS and\nInstitutional EHS Policy", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Select Appropriate PPE\n(Goggles, Gloves, Lab Coat)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Is this a liquid waste?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Collect in Labeled, Closed\nFlammable Waste Container", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Collect in Labeled\nSolid Waste Bag/Container", fillcolor="#34A853", fontcolor="#FFFFFF"]; G [label="Store in Secondary Containment\nin Satellite Accumulation Area", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H [label="Is container full or\nmax accumulation time reached?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; I [label="Schedule Pickup with EHS", fillcolor="#FBBC05", fontcolor="#202124"]; J [label="Continue Collection", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B [label="ALWAYS FIRST STEP"]; B -> C; C -> D; D -> E [label="Yes"]; D -> F [label="No (Solid)"]; E -> G; F -> G; G -> H; H -> I [label="Yes"]; H -> J [label="No"]; J -> D [style=dashed]; } END_DOT

Caption: Disposal workflow for (4,4-Diethyloxolan-2-yl)methanol waste.

References

• Guidance for Hazardous Waste Spill Cleanup in Laboratories. (n.d.). University of Tennessee Knoxville. Retrieved from [Link]

• SAFE OPERATING PROCEDURE LABORATORY CHEMICAL SPILLS. (n.d.). University of Texas Arlington. Retrieved from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (2023). The City University of New York. Retrieved from [Link]

• LABORATORY SAFETY DATA SHEET. (n.d.). University of Nebraska-Lincoln. Retrieved from [Link]

• Laboratory General Chemical Minor Spill Clean Up Procedures. (2022). Stony Brook University. Retrieved from [Link]

• Tetrahydrofuran (THF) - Standard Operating Procedure. (2012). University of California, Santa Barbara. Retrieved from [Link]

• Santa Clara Chemical Waste Disposal. (n.d.). Environmental Logistics, Inc. Retrieved from [Link]

• Harnessing flow chemistry to optimise THF waste treatment. (2024). Sterling Pharma Solutions. Retrieved from [Link]

• Drop off household waste. (n.d.). County of Santa Clara. Retrieved from [Link]

• (4,4-difluorooxolan-2-yl)methanol — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• Household Hazardous Waste. (n.d.). Santa Clara County. Retrieved from [Link]

• Methanol MSDS. (2013). ScienceLab.com.

• Household Hazardous Waste. (n.d.). City of Palo Alto. Retrieved from [Link]

• SAFETY DATA SHEET. (2021). RBNAinfo. Retrieved from [Link]

• Method for separating waste solvent of tetrahydrofuran-methanol-water through rectification with packed tower. (2013). Google Patents.
• Chemical Waste Disposal Guidelines. (n.d.). Emory University.

• Methanol Disposal In Laboratories. (2024). Collect and Recycle. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• Methanol Safety Data Sheet. (2022). Airgas. Retrieved from [Link]

• Methanol Safety Data Sheet. (n.d.). Methanex. Retrieved from [Link]

• Methanol Safety Data Sheet. (n.d.). Proman. Retrieved from [Link]

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Personal protective equipment for handling (4,4-Diethyloxolan-2-yl)methanol

As a Senior Application Scientist, I recognize that handling functionalized tetrahydrofuran (THF) derivatives requires more than a cursory glance at a Safety Data Sheet (SDS). In drug development and synthetic chemistry, substituted oxolanes like (4,4-Diethyloxolan-2-yl)methanol are highly valuable structural motifs. However, they carry latent physicochemical risks—specifically, the propensity for auto-oxidation and peroxide formation.

This guide provides a rigorous, self-validating operational framework for handling (4,4-Diethyloxolan-2-yl)methanol. By understanding the mechanistic causality behind these safety protocols, laboratory personnel can ensure reproducible science while maintaining an uncompromising safety culture.

Physicochemical & Hazard Profile

(4,4-Diethyloxolan-2-yl)methanol is an alcohol-substituted oxolane. The primary acute hazards are irritant-based[1], but the critical, often-overlooked chronic hazard is its classification as a Class B Peroxide Former [2]. The oxygen atom in the oxolane ring facilitates a free-radical auto-oxidation mechanism when exposed to atmospheric O2​ and light, generating shock-sensitive hydroperoxides[2]. Concentration of the solvent (e.g., via rotary evaporation) can lead to thermal or friction-induced detonation[2].

Table 1: Quantitative Chemical & Hazard Summary

Parameter	Specification / Data
Chemical Name	(4,4-Diethyloxolan-2-yl)methanol
CAS Number	2059975-60-7[3]
Molecular Formula	C9​H18​O2​ [3]
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Serious eye irritation), H335 (Respiratory irritation)[1]
Latent Hazard	Class B Peroxide Former (Hazard upon concentration)[2]
Peroxide Safety Limit	< 20 ppm (Safe for general use); > 20 ppm (Requires disposal)[4]

Hierarchy of Controls & PPE Matrix

Personal Protective Equipment (PPE) is the final line of defense. According to the NIOSH Hierarchy of Controls, we must first implement engineering and administrative controls to systematically remove the hazard from the workspace before relying on wearable equipment[5].

Table 2: Safety Matrix for (4,4-Diethyloxolan-2-yl)methanol

Control Level	Implementation Strategy	Causality / Scientific Rationale
Engineering	Chemical Fume Hood (Face velocity 80-100 fpm).	Mitigates H335 (Respiratory irritation) by drawing volatile organic vapors away from the operator's breathing zone[5].
Administrative	Mandatory 6-month peroxide testing schedule.	Oxolanes form peroxides over time. Administrative tracking prevents the accumulation of explosive hydroperoxides[6].
PPE: Skin	Medium-weight Nitrile gloves (Incidental contact); Butyl rubber gloves (Prolonged contact). Flame-retardant lab coat.	Nitrile provides adequate splash protection against polar organic molecules, but Butyl rubber is required to prevent rapid permeation if the oxolane is used as a bulk solvent.
PPE: Eyes	ANSI Z87.1 compliant chemical splash goggles.	Protects against H319 (Serious eye irritation) in the event of a pressurized splash during syringe transfer[1].

Operational Workflows: A Self-Validating System

To ensure absolute trustworthiness, every handling procedure must include a validation step. Do not proceed to the next step unless the validation criteria are met.

Protocol 1: Safe Dispensing and Reaction Setup

Objective: Safely extract the chemical while preventing the introduction of oxygen.

• Visual Inspection: Before touching the cap, inspect the amber bottle under a strong light.

  • Causality: Peroxides can precipitate as shock-sensitive crystals on the threads of the cap. Twisting a crystallized cap provides enough friction to cause detonation[7].

  • Validation Check: The liquid must be clear with no wisp-like structures or crystalline formations[7]. If crystals are present, ABORT and contact Environmental Health & Safety (EHS).

• Peroxide Quantification: In a fume hood, open the bottle and dip a Potassium Iodide (KI)/starch peroxide test strip into the liquid for 1 second. Read the colorimetric result after 15 seconds.

  • Validation Check: The strip must read < 20 ppm [4]. If the reading is ≥ 20 ppm, the validation fails; tag the bottle for hazardous waste disposal[4].

• Don PPE: Equip chemical splash goggles, a flame-retardant lab coat, and double-layered nitrile gloves.

• Dispensing: Use a flushed, gas-tight glass syringe to withdraw the required volume. Do not pour directly from the bottle, as this maximizes surface area exposure to atmospheric oxygen.

• Inert Gas Purging: Insert an argon line into the headspace of the bottle for 30 seconds before sealing.

  • Causality: Argon is heavier than air and nitrogen. It effectively blankets the liquid surface, displacing oxygen and starving the radical-initiated auto-oxidation pathway.

Protocol 2: Spill Management and Disposal Plan

Objective: Containment and neutralization of oxolane spills.

• Isolation: Immediately evacuate personnel from the immediate vicinity and ensure the fume hood sash is lowered to maximize exhaust velocity.

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or diatomaceous earth).

  • Causality: Never use combustible materials like sawdust for oxolane/ether spills, as the latent peroxides can act as an oxidizer and ignite the material.

• Collection & Disposal: Sweep the absorbed mixture using non-sparking tools. Place the waste in a chemically compatible, clearly labeled hazardous waste container. Do not allow the waste to evaporate to dryness, as this concentrates any trace peroxides[2].

Logical Workflow Visualization

The following diagram illustrates the critical decision-making pathway for handling peroxide-forming oxolanes, emphasizing the self-validating steps required before PPE donning and dispensing.

Workflow for handling peroxide-forming oxolanes.

References

• AK Scientific, Inc. "Safety Data Sheet: (4,4-Diethyloxolan-2-yl)methanol (CAS 2059975-60-7)." 3[3]

• BLD Pharm. "Hazard Statements for Substituted Oxolanes." 1[1]

• University of Kentucky. "Hierarchy of Controls | Research Safety." 5[5]

• Environment, Health & Safety, UW-Madison. "Safe Handling of Peroxide-Formers (PFs)." 2[2]

• MIT EHS. "Quick Guide for Peroxide-Forming Chemicals." 4[4]

• National Institutes of Health (NIH). "DS Fact Sheet on Managing Peroxide Formers in the Lab." 6[6]

• University of Louisville DEHS. "Peroxide Forming Chemicals." 7[7]

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